Guanosine, 8-phenyl-

• CAS: 79953-03-0

Core Science & Biosynthesis

biological activity of 8-phenylguanosine derivatives

An In-Depth Technical Guide to the Biological Activity of 8-Phenylguanosine Derivatives

Guanosine, a fundamental purine nucleoside, has long been a scaffold of interest for medicinal chemists. Modifications to its structure, particularly at the C8 position, have yielded a diverse class of derivatives with a wide spectrum of biological activities. This technical guide provides a comprehensive overview of the biological activities of 8-substituted guanosine derivatives, with a particular focus on 8-phenylguanosine and its analogs. We will delve into their potent immunomodulatory effects, anticancer properties, and other significant pharmacological activities. This guide is intended for researchers, scientists, and drug development professionals, offering insights into the mechanism of action, structure-activity relationships, and practical experimental protocols for the synthesis and evaluation of these promising compounds.

Introduction to Guanosine and its Therapeutic Potential

Guanosine is a purine nucleoside composed of a guanine molecule attached to a ribose sugar. It is a fundamental building block of nucleic acids (RNA) and plays a crucial role in various cellular processes, including signal transduction and energy metabolism. The inherent biological importance of guanosine has made it an attractive starting point for the development of novel therapeutic agents. By chemically modifying the guanosine scaffold, researchers have been able to create derivatives with enhanced or entirely new pharmacological properties.

Substitution at the C8 position of the guanine ring has proven to be a particularly fruitful strategy. This modification can significantly alter the molecule's shape, electronic properties, and ability to interact with biological targets. The introduction of a phenyl group at this position, creating 8-phenylguanosine and its derivatives, has led to the discovery of compounds with potent immunomodulatory and anticancer activities.

Immunomodulatory Activity: Potent Agonists of Toll-Like Receptor 7

A significant and well-documented biological activity of certain C8-substituted guanosine analogs is their ability to stimulate the innate immune system.[1] These compounds act as agonists for Toll-like receptor 7 (TLR7), an endosomal receptor that typically recognizes single-stranded viral RNA.[1][2][3]

Mechanism of Action: TLR7 Signaling Pathway

The activation of TLR7 by 8-substituted guanosine derivatives initiates a downstream signaling cascade that is dependent on the adaptor protein MyD88.[2] This leads to the activation of the transcription factor NF-κB, which in turn upregulates the expression of a variety of pro-inflammatory cytokines and type I interferons (IFN-α/β).[1][2] This cytokine profile is crucial for mounting an effective antiviral and antitumor immune response. The stimulation of TLR7 by these guanosine analogs in human cells appears to necessitate endosomal maturation.[1]

TLR7 signaling pathway activated by 8-phenylguanosine derivatives.

Key Immunomodulatory Derivatives and Their Activities

Several 8-substituted guanosine derivatives have demonstrated potent immunostimulatory activity. These compounds stimulate both humoral and cellular immune responses and have shown antiviral actions attributed to their ability to induce type I interferons.[1]

Compound	Key Features	Reported Activity
Loxoribine (7-allyl-8-oxoguanosine)	A well-studied immunostimulant.	Activates B-cells and natural killer (NK) cells; induces cytokine production.[4]
7-Thia-8-oxoguanosine	A potent immunomodulator.	Enhances macrophage and lymphocyte antibody-dependent cell-mediated cytotoxicity (ADCC).[1][5]
8-Hydroxyguanosine (8-OHG)	An endogenous ligand for TLR7.	Induces strong cytokine production in mouse and human immune cells.[6][7]
8-Aminoguanosine	Cardiorenal and immunomodulatory effects.	Induces diuresis and natriuresis; its conversion to 8-aminoguanine inhibits purine nucleoside phosphorylase (PNPase).[8][9]

Anticancer Properties of 8-Substituted Guanosine Derivatives

Beyond their immunomodulatory effects, which can contribute to antitumor immunity, 8-substituted guanosine derivatives have also demonstrated direct anticancer activities through various mechanisms.

Induction of Cell Differentiation

Certain 8-substituted guanosine and 2'-deoxyguanosine derivatives have the ability to induce the differentiation of cancer cells.[10][11] This is a significant therapeutic strategy, as it can lead to the termination of cancer cell proliferation by forcing them into a terminally differentiated, non-proliferative state.[10] For example, several 8-substituted guanosine derivatives have been shown to induce the differentiation of Friend murine erythroleukemia cells.[10][11]

Kinase Inhibition

More recently, 8-substituted guanine derivatives have been investigated as kinase inhibitors. For instance, certain derivatives bearing large substituents at the 8-position, such as indolyl groups, have shown inhibitory activity against Fibroblast Growth Factor Receptor 1 (FGFR1), a kinase implicated in various cancers.[12]

Derivative	Cancer Cell Line	IC50	Mechanism of Action
8-N(CH3)2-guanosine	Friend erythroleukemia	5 mM (induces 68% differentiation)	Induction of cell differentiation[10]
8-OH-2'-deoxyguanosine	Friend erythroleukemia	0.2 mM (induces 62% differentiation)	Induction of cell differentiation[10]
N-[8-(4-bromo-1H-indol-3-yl)-6-hydroxy-9H-purin-2-yl]-acetamide	A549 (lung carcinoma)	8.28 µM	FGFR1 kinase inhibition[12]
N-[8-(4-bromo-1H-indol-3-yl)-6-hydroxy-9H-purin-2-yl]-acetamide	B16-F10 (melanoma)	6.59 µM	FGFR1 kinase inhibition[12]

Synthesis of 8-Phenylguanosine Derivatives

The synthesis of 8-phenylguanosine derivatives is often achieved through a Suzuki-Miyaura cross-coupling reaction, a versatile method for forming carbon-carbon bonds. This reaction typically involves the coupling of an organoboron compound (e.g., a phenylboronic acid) with an organohalide (e.g., 8-bromoguanosine) in the presence of a palladium catalyst.

Experimental Protocol: Synthesis of 8-Phenylguanosine

This protocol describes a general procedure for the synthesis of 8-phenylguanosine from 8-bromoguanosine and phenylboronic acid.

Materials:

• 8-Bromoguanosine

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)2)

• Triphenylphosphine (PPh3)

• Sodium carbonate (Na2CO3)

• 1,4-Dioxane

• Water (degassed)

• Nitrogen gas

• Standard laboratory glassware and purification equipment (e.g., silica gel for column chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 8-bromoguanosine (1 equivalent) and phenylboronic acid (1.5 equivalents) in a mixture of 1,4-dioxane and degassed water (e.g., 4:1 v/v).

• Degassing: Bubble nitrogen gas through the solution for 15-20 minutes to remove any dissolved oxygen.

• Catalyst and Base Addition: To the degassed solution, add sodium carbonate (3 equivalents), palladium(II) acetate (0.05 equivalents), and triphenylphosphine (0.1 equivalents).

• Reaction: Heat the reaction mixture to reflux (approximately 90-100 °C) under a nitrogen atmosphere and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Filter the mixture to remove the catalyst.

• Extraction: Concentrate the filtrate under reduced pressure to remove the dioxane. Add water to the residue and extract with an organic solvent such as ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to obtain the desired 8-phenylguanosine.

• Characterization: Confirm the structure and purity of the final product using techniques such as NMR spectroscopy and mass spectrometry.

Workflow for the synthesis of 8-phenylguanosine.

Experimental Protocol for Biological Evaluation: TLR7 Reporter Assay

To assess the immunomodulatory activity of newly synthesized 8-phenylguanosine derivatives, a cell-based reporter assay is a common and effective method. This protocol describes the use of a HEK-Blue™ TLR7 cell line, which is engineered to express a secreted embryonic alkaline phosphatase (SEAP) reporter gene under the control of an NF-κB-inducible promoter.

Materials:

• HEK-Blue™ TLR7 cells

• Complete growth medium (DMEM, 10% FBS, antibiotics)

• Test compounds (8-phenylguanosine derivatives)

• Positive control (e.g., R848)

• QUANTI-Blue™ Solution

• 96-well plates

• CO2 incubator (37 °C, 5% CO2)

• Spectrophotometer (620-650 nm)

Procedure:

• Cell Seeding: Plate HEK-Blue™ TLR7 cells in a 96-well plate at a density of 5 x 10^4 cells per well in 180 µL of complete growth medium.

• Incubation: Incubate the cells for 24 hours at 37 °C in a 5% CO2 incubator.

• Compound Addition: Prepare serial dilutions of the test compounds and the positive control. Add 20 µL of each dilution to the appropriate wells. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for another 24 hours at 37 °C in a 5% CO2 incubator.

• SEAP Detection: Add 20 µL of the cell culture supernatant from each well to a new 96-well plate containing 180 µL of QUANTI-Blue™ Solution per well.

• Incubation: Incubate the plate at 37 °C for 1-3 hours.

• Measurement: Measure the optical density (OD) at 620-650 nm using a spectrophotometer.

• Data Analysis: The OD is proportional to the amount of SEAP produced, which reflects the level of NF-κB activation. Calculate the EC50 values for each compound.

Workflow for a TLR7 reporter gene assay.

Conclusion and Future Perspectives

8-Phenylguanosine derivatives and other C8-substituted analogs represent a versatile class of molecules with significant therapeutic potential. Their ability to act as potent immunomodulators through TLR7 agonism opens up avenues for the development of novel antiviral therapies, vaccine adjuvants, and cancer immunotherapies. Furthermore, their direct anticancer effects through mechanisms such as the induction of cell differentiation and kinase inhibition highlight their multifaceted nature.

Future research in this area will likely focus on:

• Optimizing Structure-Activity Relationships: Fine-tuning the substituents at the C8 and other positions to enhance potency and selectivity for specific biological targets.

• Exploring Novel Therapeutic Applications: Investigating the efficacy of these derivatives in a wider range of diseases, including autoimmune disorders and other types of cancer.

• Developing Drug Delivery Systems: Improving the pharmacokinetic properties and targeted delivery of these compounds to enhance their therapeutic index.

The continued exploration of 8-phenylguanosine derivatives holds great promise for the discovery of new and effective treatments for a variety of human diseases.

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A Technical Guide to the Enzymatic Incorporation of 8-Phenyl-deoxyguanosine for Advanced DNA Applications

Abstract

The site-specific incorporation of modified nucleosides into DNA is a powerful tool for expanding the chemical and functional diversity of nucleic acids. This guide provides an in-depth technical overview of the enzymatic incorporation of 8-phenyl-deoxyguanosine (8-Ph-dG), a bulky adduct with significant potential in the fields of DNA damage and repair studies, nanotechnology, and drug development. We will explore the selection of suitable DNA polymerases, detail optimized protocols for primer extension and PCR-based incorporation, and discuss methods for the characterization of the resulting modified DNA. This document is intended for researchers, scientists, and professionals in drug development seeking to leverage the unique properties of 8-Ph-dG in their work.

Introduction: The Significance of 8-Phenyl-deoxyguanosine

The C8 position of guanine is a common site for modification by a variety of chemical agents, including aryl radicals and arenediazonium ions, leading to the formation of C8-arylguanine adducts in cellular DNA.[1] 8-Phenyl-deoxyguanosine serves as a key model for studying the biological consequences of such bulky DNA lesions.[1] Beyond its role in toxicology, the introduction of a phenyl group at the C8 position of deoxyguanosine imparts unique structural and electronic properties to DNA, opening avenues for the development of novel diagnostics, therapeutics, and nanomaterials.[2][3]

The enzymatic incorporation of 8-Ph-dG into DNA offers a precise and versatile method for creating site-specifically modified oligonucleotides.[4] This approach overcomes some of the limitations of traditional chemical synthesis, particularly for longer DNA strands.[5]

The Challenge of Bulky Adducts: DNA Polymerase Selection

The primary challenge in the enzymatic incorporation of 8-Ph-dGTP lies in the steric hindrance imposed by the bulky phenyl group. DNA polymerases have evolved to recognize and incorporate the canonical nucleoside triphosphates with high fidelity, and their active sites can be intolerant to bulky modifications.[6][7]

Key Considerations for Polymerase Selection:

• Exonuclease Activity: Polymerases with 3'→5' exonuclease (proofreading) activity are generally less suitable for incorporating modified nucleotides, as the modification may be recognized as an error and excised. Therefore, exonuclease-deficient (exo-) variants are often preferred.[1][4]

• Polymerase Family: Different DNA polymerase families (e.g., A, B, X) exhibit varying degrees of promiscuity and tolerance for modified substrates.[8][9] For instance, Family A polymerases like Taq and Family B polymerases like Vent and Pwo have been shown to incorporate a range of modified nucleotides.[4][8][10]

• Steric Tolerance: The active site of the polymerase must be able to accommodate the bulky 8-phenyl group. Studies with the structurally related 8-phenyl-dATP have shown it to be a poor substrate for polymerases due to its bulky phenyl group, suggesting that careful selection and optimization are crucial.[11]

Recommended Polymerases for Initial Screening:

Based on literature for other bulky C8-substituted and modified nucleotides, the following polymerases are recommended for initial screening:

• Klenow Fragment (exo-): The 3'→5' exonuclease-deficient Klenow fragment of E. coli DNA polymerase I is a workhorse in molecular biology and has been shown to bypass 8-Ph-dG lesions in a template strand, indicating some level of tolerance for the adduct.[1][12]

• Vent (exo-) and Deep Vent (exo-) DNA Polymerases: These thermophilic polymerases from the B-family are known for their ability to incorporate a variety of modified nucleotides.[8][13]

• Taq DNA Polymerase: While generally less proficient than B-family polymerases in incorporating modified nucleotides, its wide availability and robustness make it a candidate for optimization.[8]

• Engineered Polymerases: Directed evolution has been used to generate "unfussy" polymerases with an expanded substrate range, which could be highly effective for incorporating challenging modifications like 8-Ph-dG.[6][14]

Experimental Workflow: From Synthesis to Characterization

The successful incorporation of 8-Ph-dG requires a systematic approach, from the synthesis of the modified triphosphate to the final analysis of the modified DNA.

Caption: Workflow for enzymatic incorporation of 8-Ph-dG.

Synthesis and Purification of 8-Phenyl-dGTP

The synthesis of 8-phenyl-dGTP is a critical first step. While detailed synthetic procedures are beyond the scope of this guide, it typically involves the chemical modification of deoxyguanosine followed by triphosphorylation. For researchers not equipped for organic synthesis, custom synthesis by specialized vendors is a viable option.

Crucial Step: High-purity 8-Ph-dGTP is essential for successful enzymatic incorporation. Purification by high-performance liquid chromatography (HPLC) is required to remove any impurities that could inhibit the polymerase.

Protocol: Primer Extension Assay for Polymerase Screening

A primer extension assay is the primary method for evaluating the ability of different DNA polymerases to incorporate 8-Ph-dGTP.

Materials:

• DNA template

• 5'-radiolabeled or fluorescently labeled primer

• DNA polymerase to be tested (e.g., Klenow fragment (exo-))

• 10X polymerase buffer

• dNTP mix (dATP, dCTP, dTTP)

• 8-Ph-dGTP

• Stop solution (e.g., formamide with EDTA and loading dyes)

Procedure:

• Reaction Setup: Prepare the reaction mixture on ice in a total volume of 20 µL:

  Component	Final Concentration
  10X Polymerase Buffer	1X
  DNA Template	50 nM
  Labeled Primer	25 nM
  dNTP Mix (A, C, T)	100 µM each
  8-Ph-dGTP	100 µM (or a range for optimization)
  DNA Polymerase	1-5 units

  | Nuclease-free water | to 20 µL |

• Incubation: Incubate the reaction at the optimal temperature for the chosen polymerase for a set time course (e.g., 5, 15, 30, and 60 minutes).

• Quenching: Stop the reaction by adding an equal volume of stop solution.

• Analysis: Denature the samples by heating at 95°C for 5 minutes and analyze the products by denaturing polyacrylamide gel electrophoresis (PAGE).

Expected Results: Successful incorporation will result in a band corresponding to the full-length extension product. The intensity of this band relative to the unextended or prematurely terminated products provides a measure of incorporation efficiency.

Protocol: PCR-based Incorporation of 8-Ph-dGTP

For the generation of longer, double-stranded DNA containing 8-Ph-dG, PCR can be employed. This is more challenging as the polymerase must not only incorporate the modified nucleotide but also read through it on the template strand in subsequent cycles.[4]

Materials:

• DNA template

• Forward and reverse primers

• Thermostable DNA polymerase (e.g., Vent (exo-))

• 10X Thermopol buffer

• dNTP mix (dATP, dCTP, dTTP)

• 8-Ph-dGTP

• MgSO₄ (if required for the polymerase)

Procedure:

• Reaction Setup: Prepare the PCR mixture:

  Component	Final Concentration
  10X Thermopol Buffer	1X
  DNA Template	1-10 ng
  Forward Primer	0.5 µM
  Reverse Primer	0.5 µM
  dNTP Mix (A, C, T)	200 µM each
  8-Ph-dGTP	200 µM (or a range for optimization)
  MgSO₄	2 mM (or as recommended)
  Thermostable DNA Polymerase	1-2.5 units

  | Nuclease-free water | to 50 µL |

• Thermocycling:

  • Initial Denaturation: 95°C for 2-5 minutes

  • 25-35 Cycles:

    • Denaturation: 95°C for 30 seconds

    • Annealing: 55-65°C for 30 seconds (optimize for primers)

    • Extension: 72°C for 1 minute/kb

  • Final Extension: 72°C for 5-10 minutes

• Analysis: Analyze the PCR products by agarose gel electrophoresis.

Note: The efficiency of PCR with 8-Ph-dGTP may be lower than with canonical dNTPs. Optimization of the 8-Ph-dGTP concentration, Mg²⁺ concentration, and annealing temperature may be necessary.

Characterization of 8-Ph-dG-Modified DNA

Confirmation of the successful incorporation of 8-Ph-dG is crucial.

• Denaturing PAGE: A shift in mobility on a high-resolution denaturing polyacrylamide gel can indicate the presence of the modified nucleotide.

• Mass Spectrometry: Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry provides definitive confirmation of the mass of the modified oligonucleotide, and thus the incorporation of 8-Ph-dG.

• Enzymatic Digestion and HPLC/MS: Digestion of the modified DNA into individual nucleosides followed by HPLC-MS/MS analysis can quantify the amount of 8-Ph-dG incorporated.

• Sanger Sequencing: While not always straightforward with modified bases, sequencing can help to confirm the location of the modification, often seen as a stall or ambiguous base call at the site of incorporation.

Miscoding Potential and Fidelity

When 8-Ph-dG is present in the template strand, it has the potential to cause misincorporation of nucleotides by DNA polymerases. Studies with the Klenow fragment (exo-) have shown that while dCMP is the primary nucleotide incorporated opposite 8-Ph-dG, a small amount of dAMP can also be misincorporated.[1] This miscoding potential is an important consideration in the design of experiments and the interpretation of results.

Conclusion and Future Directions

The enzymatic incorporation of 8-phenyl-deoxyguanosine presents both challenges and exciting opportunities. The bulky nature of the phenyl group necessitates careful selection and optimization of DNA polymerases and reaction conditions. However, the ability to site-specifically introduce this modification opens the door to a wide range of applications, from fundamental studies of DNA damage and repair to the development of novel DNA-based materials and therapeutics. Future work in this area may focus on the engineering of novel polymerases with enhanced activity towards 8-Ph-dGTP and the exploration of the unique properties of 8-Ph-dG-containing DNA in various biological and material science contexts.

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The Therapeutic and Structural Potential of 8-Phenylguanosine: From mRNA Capping to Supramolecular Architectures

Executive Summary

In the rapidly evolving landscape of RNA therapeutics and supramolecular chemistry, structural modifications of nucleosides offer profound functional advantages. Among these, 8-phenylguanosine (8PhG) has emerged as a cornerstone molecule. By introducing a phenyl moiety at the C8 position of the guanine ring, we fundamentally alter the steric and electronic landscape of the nucleoside.

This in-depth technical guide explores the dual therapeutic utility of 8PhG:

• Advanced mRNA Therapeutics: As a stabilizing and trackable modification in synthetic mRNA cap analogs.

• Supramolecular Biomaterials: As a driver for the self-assembly of lipophilic guanosines into highly ordered, cation-free G-quartets for targeted drug delivery.

Mechanistic Rationale: The Biochemistry of C8-Modification

As application scientists, we do not modify structures arbitrarily; every functional group must serve a thermodynamic or kinetic purpose. The addition of a phenyl group at the C8 position of guanosine introduces two critical mechanistic shifts:

Conformational Control via Steric Hindrance

Unmodified guanosine exists in an equilibrium between anti and syn conformations around the glycosidic bond, with a slight preference for the anti state. The bulky C8-phenyl group creates severe steric clashes with the ribose ring, strongly shifting the equilibrium toward the syn isomer. This syn preference exposes the Hoogsteen hydrogen-bonding face, which is the absolute thermodynamic prerequisite for the spontaneous formation of stacked G-quartets without the need for templating alkali metal cations (such as K⁺ or Na⁺) .

Photophysical "Push-Pull" Dynamics

The cross-conjugation of the aromatic phenyl ring with the purine core establishes a "push-pull" electron system. Consequently, 8PhG acts as a molecular rotor . In bulk aqueous media, its fluorescence is heavily quenched due to rapid non-radiative decay driven by hydrogen bonding. However, when the molecule's rotation is restricted—such as when binding to a target protein pocket or within a viscous microenvironment—it emits a strong fluorescence signal at λem ≈ 400 nm .

Therapeutic Pillar I: Advanced mRNA Therapeutics

The success of synthetic mRNA vaccines has highlighted the critical need for transcript stability and efficient translation. The 5'-cap structure is the primary defense against cellular exonucleases.

By incorporating 8PhG into dinucleotide cap analogs (e.g., m⁷GpppG⁸ᴾʰ), we achieve two major therapeutic milestones:

• Resistance to Decapping Enzymes: The C8-modification sterically blocks hydrolysis by scavenger decapping enzymes like DcpS and Nudt16 . Notably, DcpS is a validated therapeutic target for Spinal Muscular Atrophy (SMA); 8PhG-modified caps act as competitive inhibitors, prolonging mRNA half-life and improving motor function in SMA models .

• Real-Time Interaction Tracking: Because 8PhG is a molecular rotor, researchers can utilize its environment-sensitive fluorescence to continuously monitor mRNA-protein binding kinetics (e.g., with the translation initiation factor eIF4E) without attaching bulky, disruptive external fluorophores.

Mechanism of 8PhG-modified mRNA caps in resisting decapping enzymes and enhancing stability.

Therapeutic Pillar II: Supramolecular Architectures

Beyond RNA capping, lipophilic derivatives of 8-phenylguanosine are heavily utilized in supramolecular chemistry. The ability of isolated G-quartets to form higher-order organized assemblies in the absence of a templating cation is exceedingly rare.

By utilizing derivatives like 8Ph5Fc (where the 5' position is modified with a lipophilic group), the syn-driven conformation allows the molecules to cleanly self-assemble into unprecedented, cation-free stacked G-quartet architectures. These stable, hierarchical fibers are currently being investigated as programmable scaffolds for targeted drug delivery and tissue engineering matrices, as they bypass the physiological toxicity associated with high local potassium or sodium concentrations required by traditional G-quadruplexes.

Workflow of 8-phenylguanosine synthesis and its divergent therapeutic applications.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems , incorporating immediate analytical checkpoints to confirm success before proceeding to downstream applications.

Protocol A: Suzuki-Miyaura Cross-Coupling for 8PhGMP Synthesis

Causality Note: Traditional cross-coupling conditions (>90°C, high base concentration) lead to the hydrolytic opening of the fragile imidazole ring of N7-methylguanosine. We utilize a water-soluble phosphine ligand (TPPTS) to keep the active Pd(0) species in the aqueous phase, restricting the temperature to 70°C and pH to 8.5 to preserve the purine core.

• Preparation: Degas a solvent mixture of H₂O (2.4 mL) and Acetonitrile (1.2 mL) by bubbling argon for 15 minutes.

• Reagent Addition: To the degassed solvent, add 8-bromoguanosine 5'-monophosphate (0.75 mmol), phenylboronic acid (0.90 mmol), Cs₂CO₃ (3.0 equiv), and TPPTS (0.02 mmol).

• Catalysis: Add Pd(OAc)₂ (0.02 mmol). Stir the reaction mixture at 70°C in an oil bath for 12 hours.

• Self-Validation Check (In-Process): Extract a 10 µL aliquot and analyze via RP-HPLC equipped with a fluorescence detector. Validation: The appearance of a strong emission peak at λem = 400 nm confirms the successful formation of the 8PhG push-pull system. If absent, check catalyst activation.

• Purification: Cool to room temperature, adjust pH to 7.0 with 1 N HCl, and purify via preparative RP-HPLC.

Protocol B: Solvent Vapor Annealing (SVA) for G-Quartet Assembly

Causality Note: Spin-coating lipophilic 8PhG derivatives often results in kinetically trapped, disordered aggregates. SVA provides the necessary molecular mobility for these aggregates to reorganize into thermodynamically favored, highly ordered stacked G-quartets.

• Deposition: Spin-coat a 1 mM solution of lipophilic 8PhG (e.g., 8Ph5Fc in CH₂Cl₂) onto a freshly cleaved mica substrate.

• Annealing: Place the substrate in a sealed chamber saturated with CH₂Cl₂ vapor for 48 hours at ambient temperature.

• Self-Validation Check (Structural): Resuspend a control sample and perform ¹H NMR spectroscopy. Validation: A diagnostic downfield shift of the ribose H2' proton (relative to H1') confirms the shift toward the syn conformer, guaranteeing the correct geometry for Hoogsteen base-pairing.

• Characterization: Analyze the resulting hierarchical fibers via Atomic Force Microscopy (AFM).

Quantitative Data Summaries

Table 1: Reaction Optimization for C8-Phenylation of Guanosine

Parameter	Standard Conditions	Optimized Conditions (8PhG Synthesis)	Mechanistic Rationale
Catalyst	Pd(PPh₃)₄	Pd(OAc)₂ / TPPTS	TPPTS ensures aqueous solubility for polar nucleotide substrates.
Base	K₂CO₃ (6 equiv)	Cs₂CO₃ (3 equiv)	Reduced basicity prevents hydrolytic imidazole ring-opening.
Temperature	90°C - 100°C	70°C	Lowers activation energy for side reactions while maintaining cross-coupling efficiency.
Yield	<30% (High degradation)	70% - 95%	Optimized balance between substrate stability and catalytic turnover.

Table 2: Photophysical & Structural Properties of 8-Phenylguanosine

Property	Observation	Environmental Context	Scientific Implication
Fluorescence Emission	λem ≈ 400 nm	Viscous solvents / Protein pockets	Push-pull molecular rotor restriction enables real-time binding assays.
Fluorescence Quenching	Rapid non-radiative decay	Aqueous solutions	H-bonding in water dissipates excited-state energy.
Glycosidic Conformation	High syn population	Solution state (NMR: downfield H2' shift)	Steric bulk of C8-phenyl forces syn state, priming Hoogsteen edge for G-quartets.
Supramolecular Assembly	Stacked G-Quartets	Solid state (Thin films)	Achieves hierarchical assembly without templating alkali cations.

References

• Wojtczak, B. A., et al. (2023). Synthesis and Evaluation of Diguanosine Cap Analogs Modified at the C8-Position by Suzuki–Miyaura Cross-Coupling: Discovery of 7-Methylguanosine-Based Molecular Rotors. The Journal of Organic Chemistry. URL:[Link]

• Campitiello, M., et al. (2021). Self-Assembly of Functionalized Lipophilic Guanosines into Cation-Free Stacked Guanine-Quartets. The Journal of Organic Chemistry. URL:[Link]

• Sikorski, P. J., et al. (2024). Application of Mammalian Nudix Enzymes to Capped RNA Analysis. Pharmaceuticals (Basel). URL:[Link]

Protocols & Analytical Methods

Application Note: Utilization of 8-Phenylguanosine in Polymerase Chain Reaction (PCR) and Translesion Synthesis

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Advanced Application Note & Experimental Protocol

Executive Summary & Mechanistic Foundations

The incorporation of modified nucleotides into DNA architectures is a cornerstone of modern molecular biology, enabling the development of fluorescent probes, aptamers, and models for DNA damage. 8-Phenylguanosine (8-PhdG) is a bulky C8-arylguanine derivative that serves a dual purpose in genomic research: it acts as an intrinsic fluorescent reporter and functions as a model for DNA damage induced by aryl radicals and arenediazonium ions[1].

As a Senior Application Scientist, it is critical to understand the causality behind 8-PhdG's behavior in polymerase-mediated reactions. The addition of a phenyl ring at the C8 position of guanosine introduces significant steric bulk, which shifts the nucleoside's conformational equilibrium. While free 8-PhdG strongly prefers the syn conformation, it can adopt an anti conformation when placed opposite cytosine within a DNA duplex[2]. This structural plasticity alters the thermodynamic stability of the resulting duplexes and directly impacts polymerase active site dynamics.

When utilized in a Polymerase Chain Reaction (PCR) or primer extension assay, 8-PhdG can be approached from two distinct methodological angles:

• As a Substrate (8-phenyl-dGTP): Used to enzymatically synthesize intrinsically fluorescent DNA amplicons[3][4].

• As a Template Lesion (8-PhdG modified oligonucleotides): Used to study polymerase fidelity, miscoding specificity, and translesion synthesis (TLS)[1][2].

Experimental Workflows & Logical Frameworks

Workflow A: PCR Incorporation of 8-Phenyl-dGTP

To generate fluorescent amplicons, 8-phenyl-dGTP (synthesized via Suzuki-Miyaura cross-coupling in aqueous conditions[4]) is substituted for natural dGTP. Because replicative polymerases possess highly restrictive active sites that reject bulky C8-modifications, successful incorporation requires polymerases with spacious active sites, such as engineered Family A polymerases or Y-family translesion polymerases[2].

Fig 1: Logical workflow for the PCR-mediated incorporation of 8-phenyl-dGTP into DNA amplicons.

Workflow B: Translesion Synthesis (TLS) Bypass Assays

When 8-PhdG is present in the template strand, it acts as a weak miscoding lesion[1]. Replicative polymerases (e.g., Pol α) are strongly blocked by the steric clash of the phenyl group. To study the mutagenic potential of this lesion, researchers utilize exonuclease-deficient (exo-) polymerases.

Causality Note: Why use exo- Klenow fragment? The 3'→5' exonuclease proofreading activity of wild-type Klenow (exo+) recognizes the helical distortion caused by 8-PhdG and continuously excises the newly incorporated base, leading to polymerase idling. By utilizing the exo- mutant, the polymerase is forced to either extend past the lesion or stall, allowing us to capture exact miscoding events (e.g., G→T transversions via dAMP incorporation)[1].

Fig 2: Polymerase-specific bypass logic when encountering an 8-PhdG template lesion.

Quantitative Data & Profiling

Table 1: Thermodynamic Stability of 8-PhdG Mismatches

The presence of 8-PhdG alters duplex stability. Interestingly, despite being a bulky lesion, specific mismatch pairings with 8-PhdG exhibit higher thermodynamic stability than their unmodified counterparts, driving its miscoding potential[1].

Base Pair (Template:Primer)	Relative Thermodynamic Stability	Conformational Driver
dG : dG (Control)	Baseline	Standard mismatch
8-PhdG : dG	Higher than dG:dG	Steric stabilization via altered syn/anti equilibrium
dG : dA (Control)	Baseline	Standard mismatch
8-PhdG : dA	Higher than dG:dA	Hoogsteen-face pairing facilitation

Table 2: Polymerase Miscoding Specificity Opposite 8-PhdG

Data derived from primer extension assays quantifying the bypass efficiency and insertion specificity opposite an 8-PhdG lesion[1][2].

Polymerase	Family	Bypass Efficiency	Primary Insertion	Miscoding Events (Mutagenesis)
Mammalian Pol α	B	Strongly Blocked	N/A	Minor dAMP/dGMP, 1- & 2-base deletions
Klenow Fragment (exo+)	A	Retarded / Idling	dCMP (Correct)	Negligible (due to proofreading)
Klenow Fragment (exo-)	A	Moderate Bypass	dCMP (Correct)	dAMP insertion (G→T), 2-base deletions
S. solfataricus Dpo4	Y (TLS)	Efficient Bypass	dCMP (Correct)	Frameshift / Slippage events

Self-Validating Experimental Protocols

Protocol 1: Enzymatic Synthesis of Fluorescent DNA via PCR (Incorporation Assay)

This protocol describes the substitution of dGTP with 8-phenyl-dGTP to yield fluorescent amplicons. The system is self-validating through the use of strict dropout controls.

Materials:

• Template DNA (1-10 ng)

• Forward and Reverse Primers (10 µM each)

• Standard dNTP mix (dATP, dCTP, dTTP at 10 mM each)

• 8-phenyl-dGTP (10 mM)[4]

• Taq Polymerase or specialized TLS Polymerase (e.g., Dpo4)

• Reaction Buffer (Mg2+ optimized)

Step-by-Step Methodology:

• Reaction Assembly: Prepare three parallel reactions on ice to ensure self-validation:

  • Reaction A (Positive Control): Natural dNTPs only (200 µM each).

  • Reaction B (Negative Control): dATP, dCTP, dTTP only (200 µM each). No dGTP or 8-Ph-dGTP.

  • Reaction C (Experimental): dATP, dCTP, dTTP (200 µM each) + 8-phenyl-dGTP (200 µM).

• Enzyme Addition: Add 1.25 U of Polymerase to each 50 µL reaction.

• Thermocycling:

  • Initial Denaturation: 95°C for 3 min.

  • 30 Cycles: 95°C for 30s → 55-65°C (primer-dependent) for 30s → 72°C for 1 min/kb. (Note: Increase extension time by 50% for Reaction C to accommodate slower incorporation kinetics of the bulky C8-adduct).

  • Final Extension: 72°C for 5 min.

• Validation & Readout:

  • Run products on a 1.5% agarose gel.

  • Validation Check: Reaction B must show NO amplification. Reaction A must show a standard band. Reaction C will show a band if incorporation is successful.

  • Fluorescence Imaging: Expose the gel to UV/Vis excitation. 8-PhdG amplicons (Reaction C) will emit distinct fluorescence at λem​≈400 nm[3].

Protocol 2: Translesion Bypass and Miscoding Assay (Primer Extension)

This protocol evaluates how different polymerases navigate an 8-PhdG lesion on the template strand.

Materials:

• 5'-End Labeled Primer (e.g., 32 P or fluorophore-labeled)

• Template Oligonucleotide containing a site-specific 8-PhdG lesion (synthesized via phosphoramidite chemistry[1][2])

• Unmodified Template Oligonucleotide (Control)

• Klenow Fragment (exo-), 5 U/µL

• Ultrapure dNTPs

Step-by-Step Methodology:

• Annealing: Mix the labeled primer with the 8-PhdG template (or control template) in a 1:1.2 molar ratio in annealing buffer (50 mM Tris-HCl pH 7.5, 50 mM NaCl). Heat to 95°C for 5 min, then cool slowly to room temperature over 1 hour.

• Extension Reaction Setup:

  • To the annealed duplex (100 nM final), add reaction buffer (containing 5 mM MgCl 2​ , 1 mM DTT).

  • Add all four natural dNTPs to a final concentration of 100 µM each.

• Initiation: Initiate the reaction by adding Klenow Fragment (exo-) (0.5 U per 10 µL reaction). Incubate at 37°C.

• Time-Course Sampling: Aliquot 2 µL of the reaction at 1, 5, 15, and 30 minutes.

• Quenching: Quench each aliquot immediately into 8 µL of stop solution (95% formamide, 20 mM EDTA, bromophenol blue).

• Validation & Readout:

  • Denature samples at 95°C for 5 min.

  • Resolve products on a 20% denaturing polyacrylamide gel (PAGE) containing 7M urea.

  • Data Interpretation: The unmodified control template will show a single band representing the fully extended product. The 8-PhdG template will show intermediate bands (stalling at the n or n+1 position) and fully extended products. Excision of the band and subsequent sequencing will reveal the miscoding specificity (e.g., dAMP misincorporation or 2-base deletions)[1].

Sources

• 1. Synthesis and miscoding specificity of oligodeoxynucleotide containing 8-phenyl-2'-deoxyguanosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ndl.ethernet.edu.et [ndl.ethernet.edu.et]

Application Notes and Protocols for the Incorporation of 8-Phenyl-2'-deoxyguanosine into Oligonucleotides

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide provides detailed protocols and expert insights for the successful incorporation of the modified nucleoside, 8-phenyl-2'-deoxyguanosine (8-phenyl-dG), into synthetic oligonucleotides. The presence of a bulky phenyl group at the C8 position of guanine induces significant structural and functional alterations in DNA, making 8-phenyl-dG a valuable tool for a range of applications, including studies of DNA damage, DNA-protein interactions, and the development of therapeutic oligonucleotides. This document outlines the synthesis of the requisite 8-phenyl-dG phosphoramidite, its integration into oligonucleotides via automated solid-phase synthesis, and subsequent deprotection, purification, and characterization of the final product. The protocols are presented with a focus on the underlying chemical principles and practical considerations to ensure robust and reproducible results.

Introduction: The Significance of 8-Phenyl-dG in Oligonucleotide Research

The site-specific introduction of modified nucleobases into oligonucleotides is a powerful strategy for elucidating the intricate relationship between DNA structure and function. 8-phenyl-2'-deoxyguanosine is a C8-aryl guanine adduct that can be formed by the reaction of cellular DNA with aryl radicals and arenediazonium ions.[1][2] In the laboratory, its incorporation into synthetic DNA serves as a model to study the biological consequences of such DNA damage. The bulky phenyl group at the C8 position can significantly influence the local DNA conformation, favoring a syn glycosidic bond orientation and potentially promoting the transition from B-DNA to Z-DNA.[3] This modification can impact DNA replication and repair, with studies showing that 8-phenyl-dG can be a weak miscoding lesion, capable of inducing G to T and G to C transversions, as well as deletions.[1][2]

The unique properties of 8-phenyl-dG-modified oligonucleotides also make them valuable tools in the development of novel therapeutic and diagnostic agents. The altered conformation can enhance binding affinity and specificity to target proteins or nucleic acid sequences. This guide provides the necessary protocols to empower researchers to harness the potential of 8-phenyl-dG in their work.

Synthesis of 8-Phenyl-dG Phosphoramidite: The Building Block for Modification

The successful incorporation of 8-phenyl-dG into an oligonucleotide begins with the synthesis of its phosphoramidite derivative. A common and effective strategy involves a Suzuki coupling reaction to introduce the phenyl group, followed by standard protection and phosphitylation steps.[4][5]

Rationale for the Synthetic Strategy

The chosen synthetic route is designed for efficiency and scalability. The Suzuki coupling is performed under aqueous conditions, which obviates the need for protecting and deprotecting the hydroxyl groups of the deoxyribose sugar, thereby simplifying the overall process.[4][5] Protecting the exocyclic amine of guanine as an N,N-dimethylformamidine derivative is crucial as it enhances the stability of the glycosidic bond, which becomes more susceptible to acid-catalyzed cleavage after the introduction of the bulky C8-aryl group.[4][5]

Experimental Workflow for 8-Phenyl-dG Phosphoramidite Synthesis

Figure 1: Workflow for the synthesis of 8-phenyl-dG phosphoramidite.

Detailed Protocol for 8-Phenyl-dG Phosphoramidite Synthesis

Materials:

• 8-Bromo-2'-deoxyguanosine

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Tris(3-sulfonatophenyl)phosphine trisodium salt (TPPTS)

• Sodium carbonate (Na₂CO₃)

• Aqueous acetonitrile

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Methanol

• 4,4'-Dimethoxytrityl chloride (DMT-Cl)

• Pyridine

• 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite

• Dichloromethane (DCM)

• Triethylamine (TEA)

Protocol:

• Suzuki Coupling:

  • In a reaction vessel, combine 8-bromo-2'-deoxyguanosine, phenylboronic acid, Pd(OAc)₂, TPPTS, and Na₂CO₃ in aqueous acetonitrile.[4]

  • Heat the mixture at 80°C under a nitrogen atmosphere with stirring for approximately 2.5 hours.[4]

  • After cooling, add water and adjust the pH to 7. The crude 8-phenyl-2'-deoxyguanosine can be isolated by filtration.[4]

• Exocyclic Amine Protection:

  • Suspend the crude 8-phenyl-2'-deoxyguanosine in a mixture of methanol and DMF-DMA.

  • Stir the reaction at room temperature until the starting material is consumed (monitor by TLC).

  • The protected product, N²-(dimethylaminomethylene)-8-phenyl-2'-deoxyguanosine, can be isolated by precipitation and filtration.[4][5]

• 5'-Hydroxyl Protection:

  • Dissolve the protected nucleoside in anhydrous pyridine.

  • Add DMT-Cl portion-wise at room temperature and stir until the reaction is complete.

  • Quench the reaction with methanol and purify the 5'-O-DMT protected product by silica gel chromatography.

• Phosphitylation:

  • Dissolve the 5'-O-DMT protected nucleoside in anhydrous dichloromethane containing triethylamine.

  • Cool the solution in an ice bath and slowly add 2-cyanoethyl N,N-diisopropylchlorophosphoramidite.

  • Allow the reaction to warm to room temperature and stir until complete.

  • Purify the final 8-phenyl-dG phosphoramidite by silica gel chromatography to yield a stable foam.

Incorporation of 8-Phenyl-dG into Oligonucleotides via Automated Solid-Phase Synthesis

The synthesized 8-phenyl-dG phosphoramidite can be readily incorporated into oligonucleotides using a standard automated DNA synthesizer. The general principle of solid-phase synthesis involves the sequential addition of nucleotide residues to a growing chain attached to a solid support.[6]

The Solid-Phase Synthesis Cycle

The synthesis cycle consists of four main steps that are repeated for each nucleotide addition: deprotection, coupling, capping, and oxidation.

Figure 2: The four-step cycle of automated solid-phase oligonucleotide synthesis.

Protocol for Automated Synthesis

• Phosphoramidite Preparation: Dissolve the 8-phenyl-dG phosphoramidite in anhydrous acetonitrile to the concentration recommended by the synthesizer manufacturer (typically 0.1 M). Install the vial on a designated port of the DNA synthesizer.

• Synthesis Program: Program the desired oligonucleotide sequence into the synthesizer. Assign the 8-phenyl-dG phosphoramidite to the desired position in the sequence.

• Initiation and Elongation: Start the synthesis run. The synthesizer will automatically perform the following steps for each coupling cycle:

  • Detritylation: Removal of the 5'-DMT protecting group from the growing oligonucleotide chain using trichloroacetic acid (TCA) to expose the 5'-hydroxyl group for the next coupling reaction.

  • Coupling: The 8-phenyl-dG phosphoramidite is activated (e.g., with tetrazole) and coupled to the free 5'-hydroxyl group of the growing chain. Coupling efficiencies for modified phosphoramidites are typically high, in the range of 98-99%.[3]

  • Capping: Any unreacted 5'-hydroxyl groups are acetylated with acetic anhydride to prevent the formation of deletion mutants in subsequent cycles.

  • Oxidation: The newly formed phosphite triester linkage is oxidized to the more stable phosphate triester using an iodine solution.

• Final Detritylation (Optional): The final 5'-DMT group can be removed by the synthesizer (DMT-off) or left on for purification purposes (DMT-on).

Deprotection and Purification of 8-Phenyl-dG-Containing Oligonucleotides

Following synthesis, the oligonucleotide must be cleaved from the solid support and all protecting groups removed. Subsequent purification is essential to isolate the full-length, modified oligonucleotide from any truncated sequences or byproducts.

Deprotection Strategy

A standard deprotection procedure using concentrated ammonium hydroxide is generally effective for 8-phenyl-dG-containing oligonucleotides.[3] However, the specific conditions may need to be optimized depending on the other nucleobases and any other modifications present in the sequence.

Protecting Group	Reagent	Conditions
Cyanoethyl (phosphate)	Concentrated Ammonium Hydroxide	Room Temperature, ~1 hour
Acyl (on standard bases)	Concentrated Ammonium Hydroxide	55°C, 8-16 hours
Succinyl Linker (cleavage)	Concentrated Ammonium Hydroxide	Room Temperature, ~1 hour[3]

Table 1: Standard Deprotection Conditions.

Step-by-Step Deprotection Protocol

• Transfer the solid support containing the synthesized oligonucleotide to a screw-cap vial.

• Add concentrated ammonium hydroxide (28-30%) to the vial.[3]

• Incubate the vial at room temperature for 1 hour to cleave the oligonucleotide from the support.

• Filter the solution to remove the solid support.

• Heat the filtrate at 55°C for 8-16 hours to remove the protecting groups from the nucleobases.

• Cool the solution and evaporate the ammonia under reduced pressure.

Purification of the Final Product

Purification is critical to ensure the homogeneity of the final oligonucleotide product. High-performance liquid chromatography (HPLC) is the method of choice.

• DMT-On Purification (Reverse-Phase HPLC): If the final DMT group was left on, the full-length product will be significantly more hydrophobic than the failure sequences. This allows for excellent separation on a C18 reverse-phase column. The collected DMT-on oligonucleotide is then treated with an acid (e.g., 80% acetic acid) to remove the DMT group, followed by desalting.

• Anion-Exchange HPLC (FPLC): This method separates oligonucleotides based on their charge (i.e., length). It is effective for purifying DMT-off oligonucleotides and can resolve full-length products from shorter failure sequences.[3]

Characterization of 8-Phenyl-dG-Modified Oligonucleotides

Confirmation of the identity and purity of the final product is essential.

• Mass Spectrometry: Matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometry is a rapid and accurate method to confirm the molecular weight of the synthesized oligonucleotide, thereby verifying the successful incorporation of the 8-phenyl-dG modification.[3]

• High-Performance Liquid Chromatography (HPLC): Analytical HPLC, using either reverse-phase or anion-exchange chromatography, should be used to assess the purity of the final product. A single major peak is indicative of high purity.

• UV-Vis Spectroscopy: The concentration of the purified oligonucleotide can be determined by measuring its absorbance at 260 nm.

• Thermal Denaturation (UV Melting): To assess the impact of the 8-phenyl-dG modification on duplex stability, UV melting experiments can be performed. The melting temperature (Tₘ) of the modified duplex is compared to that of an unmodified control duplex. The presence of 8-phenyl-dG can either stabilize or destabilize the duplex depending on the sequence context and the base it is paired with. For instance, a duplex containing an 8-PhdG•dG pair was found to be more stable than the corresponding dG•dG pair.[1][2]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low coupling efficiency of 8-phenyl-dG phosphoramidite	- Impure or degraded phosphoramidite- Inefficient activation- Suboptimal coupling time	- Re-purify the phosphoramidite- Use fresh activator and ensure anhydrous conditions- Increase the coupling time for the modified base
Incomplete deprotection	- Insufficient deprotection time or temperature	- Extend the deprotection time or increase the temperature (within limits to avoid degradation)
Presence of multiple peaks in HPLC	- Inefficient capping during synthesis- Degradation of the oligonucleotide	- Optimize capping step on the synthesizer- Ensure mild deprotection conditions
Incorrect mass in MS analysis	- Incomplete detritylation or deprotection- Deletion or addition of a base	- Review synthesis and deprotection protocols- Re-synthesize the oligonucleotide

Table 2: Troubleshooting Guide.

Conclusion

The protocols and guidelines presented in this document provide a comprehensive framework for the successful incorporation of 8-phenyl-2'-deoxyguanosine into synthetic oligonucleotides. By understanding the underlying chemical principles and adhering to the detailed experimental procedures, researchers can reliably produce high-quality modified oligonucleotides. These molecules are invaluable tools for investigating the biological consequences of DNA damage, probing DNA structure and function, and developing novel oligonucleotide-based therapeutics and diagnostics.

References

• Kohda, K., Tsunomoto, H., Kasamatsu, T., Sawamura, F., Terashima, I., & Shibutani, S. (1997). Synthesis and miscoding specificity of oligodeoxynucleotide containing 8-phenyl-2'-deoxyguanosine. Chemical Research in Toxicology, 10(12), 1351–1358. [Link]

• Gannett, P. M., & Sura, T. P. (2009). A General Synthesis of C8-Arylpurine Phosphoramidites. Molecules, 14(9), 3298–3308. [Link]

• American Chemical Society. (1997). Synthesis and Miscoding Specificity of Oligodeoxynucleotide Containing 8-Phenyl-2'-deoxyguanosine. Chemical Research in Toxicology. [Link]

• Gannett, P. M., Sura, T. P., & Shishodia, A. K. (2003). Synthesis, Properties, and NMR Studies of a C8-Phenylguanine Modified Oligonucleotide that Preferentially Adopts the Z DNA Conformation. Chemical Research in Toxicology, 16(10), 1293–1301. [Link]

• Glen Research. (n.d.). Deprotection Guide. [Link]

• ResearchGate. (2009). A General Synthesis of C8-Arylpurine Phosphoramidites. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.). Synthesis of thiolated oligonucleotides without a capping step.

Sources

• 1. Synthesis and miscoding specificity of oligodeoxynucleotide containing 8-phenyl-2'-deoxyguanosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. US20190161513A1 - Synthesis of thiolated oligonucleotides without a capping step - Google Patents [patents.google.com]

8-Phenylguanosine as a Probe for DNA-Protein Interactions: Application Notes and Protocols

Introduction

The intricate dance between proteins and nucleic acids governs a vast array of cellular processes, from DNA replication and transcription to the regulation of gene expression. Understanding these interactions at a molecular level is paramount for deciphering fundamental biological mechanisms and for the development of novel therapeutics. 8-phenylguanosine is a powerful tool in this endeavor, serving as a photo-activatable cross-linking agent that can be site-specifically incorporated into oligonucleotides. Upon irradiation with UV light, this modified nucleoside forms a covalent bond with interacting proteins, effectively "trapping" the transient interaction for subsequent analysis. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 8-phenylguanosine as a probe for DNA-protein interactions, covering the underlying principles, detailed experimental protocols, and data analysis strategies.

The utility of 8-phenylguanosine lies in its ability to be incorporated into synthetic DNA strands using standard phosphoramidite chemistry.[1][] The phenyl group at the C8 position of guanine is relatively inert in the dark, minimizing perturbation of the DNA structure and its interaction with binding partners. However, upon UV irradiation, the phenyl group becomes highly reactive, capable of inserting into nearby C-H bonds of a protein, forming a stable covalent cross-link.[3] This "zero-length" cross-linking provides high-resolution information about the protein residues at the DNA-protein interface.

Core Principles and Advantages

The fundamental principle behind using 8-phenylguanosine as a probe is photo-activated covalent cross-linking. This technique offers several advantages over other methods for studying DNA-protein interactions:

• Site-Specific Probing: 8-phenylguanosine can be incorporated at any desired position within a synthetic oligonucleotide, allowing for precise mapping of the protein binding site on the DNA.

• "Zero-Length" Cross-linking: The covalent bond is formed directly between the modified guanosine and the protein, providing high-resolution information about the amino acid residues in close proximity to that specific DNA base.

• Temporal Control: The cross-linking reaction is initiated by UV light, allowing for precise temporal control over the experiment. This is particularly useful for studying dynamic interactions.

• Trapping Transient Interactions: Photo-cross-linking can capture weak or transient interactions that are difficult to detect using other techniques.[4]

• Compatibility with Downstream Analysis: The covalently cross-linked complex is stable and can be subjected to a variety of downstream analytical techniques, including SDS-PAGE, mass spectrometry, and Western blotting, to identify the cross-linked protein and map the cross-linking site.[5]

Mechanism of Action

While the precise photochemical mechanism of 8-phenylguanosine cross-linking is complex, it is understood to proceed through a reactive intermediate generated upon UV excitation. This is analogous to other photo-cross-linking reagents like benzophenones, which form a reactive ketyl radical upon UV activation that can abstract a hydrogen atom from a nearby C-H bond, leading to the formation of a new C-C bond.[4] The phenyl group of 8-phenylguanosine, upon absorbing UV light, enters an excited state, making it sufficiently reactive to form a covalent bond with adjacent amino acid side chains.

Synthesis and Incorporation of 8-Phenylguanosine into Oligonucleotides

The journey to utilizing 8-phenylguanosine as a probe begins with its synthesis and incorporation into a DNA oligonucleotide of interest. This is typically achieved through solid-phase phosphoramidite chemistry, a standard method for automated DNA synthesis.[]

Synthesis of 8-Phenyl-2'-deoxyguanosine Phosphoramidite

A new synthetic route has been developed to produce C8-arylated purine adducts, which is also compatible with the synthesis of the corresponding phosphoramidites needed for oligonucleotide synthesis.[1] This method is based on the Suzuki coupling reaction between an 8-bromo-2'-deoxyguanosine derivative and phenylboronic acid.[1] The resulting 8-phenyl-2'-deoxyguanosine is then converted to the phosphoramidite monomer required for oligonucleotide synthesis.

Oligonucleotide Synthesis

Once the 8-phenyl-2'-deoxyguanosine phosphoramidite is obtained, it can be incorporated into a custom DNA sequence using a standard automated DNA synthesizer. The synthesis cycle involves four main steps: deblocking, coupling, capping, and oxidation.[] The 8-phenylguanosine phosphoramidite is introduced at the desired position in the sequence during the coupling step. Following synthesis, the oligonucleotide is cleaved from the solid support and the protecting groups are removed.[1][6]

Experimental Protocols

The following section provides detailed protocols for the key experimental workflows involving 8-phenylguanosine as a probe for DNA-protein interactions.

Protocol 1: Photo-Cross-linking of DNA-Protein Complexes

This protocol outlines the general procedure for photo-cross-linking a protein of interest to a DNA oligonucleotide containing 8-phenylguanosine.

Materials:

• 8-phenylguanosine-modified oligonucleotide (probe)

• Unmodified control oligonucleotide

• Purified protein of interest

• Binding buffer (optimized for the specific DNA-protein interaction)

• UV transilluminator or a UV cross-linking instrument (e.g., Stratalinker) with a wavelength of 300-320 nm[3]

• Microcentrifuge tubes or a microplate

Procedure:

• Binding Reaction Setup:

  • In a microcentrifuge tube or well of a microplate, prepare the binding reaction by mixing the 8-phenylguanosine-modified oligonucleotide, the protein of interest, and any necessary co-factors in the optimized binding buffer.

  • Include a control reaction with an unmodified oligonucleotide of the same sequence to assess non-specific cross-linking.

  • Incubate the reaction mixture at the optimal temperature and for a sufficient duration to allow for the formation of the DNA-protein complex. This will need to be empirically determined for each system.

• UV Irradiation:

  • Place the reaction tubes or microplate on a pre-chilled surface (e.g., an ice block) to minimize heat-induced damage during irradiation.

  • Expose the samples to UV light (300-320 nm) for a predetermined amount of time.[3] The optimal irradiation time should be determined empirically to maximize cross-linking efficiency while minimizing photodamage to the DNA and protein. A typical starting point is 5-15 minutes.[3]

• Analysis of Cross-linking:

  • After irradiation, the cross-linked products can be analyzed by various methods. A common initial step is to denature the samples by adding SDS-PAGE loading buffer and heating.

  • The samples can then be resolved by SDS-PAGE and visualized by autoradiography (if the DNA is radiolabeled), fluorescence imaging (if the DNA is fluorescently labeled), or by silver staining or Coomassie blue staining to visualize the protein. A successful cross-linking event will result in a band shift, where the cross-linked DNA-protein complex migrates slower than the free protein.

Protocol 2: Identification of Cross-linked Proteins by Mass Spectrometry

Mass spectrometry is a powerful tool for identifying the protein that has been cross-linked to the 8-phenylguanosine-containing DNA probe.[5]

Materials:

• Cross-linked DNA-protein complex from Protocol 1

• DNase I

• Protease (e.g., Trypsin)

• Mass spectrometer (e.g., Orbitrap)

Procedure:

• Isolation of the Cross-linked Complex:

  • Run the cross-linked reaction mixture on an SDS-PAGE gel.

  • Excise the band corresponding to the cross-linked DNA-protein complex.

• In-gel Digestion:

  • Destain the gel slice and perform an in-gel digestion. First, digest the DNA component of the complex using DNase I.

  • Following DNA digestion, perform a standard in-gel protein digestion using a protease such as trypsin.

• Mass Spectrometry Analysis:

  • Extract the resulting peptides from the gel slice.

  • Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[7]

• Data Analysis:

  • The MS/MS data can be searched against a protein database to identify the protein. Specialized software can be used to identify the peptide that is covalently attached to the remnant of the 8-phenylguanosine probe, thereby pinpointing the site of cross-linking on the protein.[5][8]

Protocol 3: Characterization of Binding Affinity using Biophysical Assays

While photo-cross-linking identifies the binding partners, biophysical assays are essential for quantifying the binding affinity and kinetics of the interaction.[9][]

Commonly Used Techniques:

• Electrophoretic Mobility Shift Assay (EMSA): This technique can be used to determine the dissociation constant (Kd) of the DNA-protein interaction by titrating the protein against a constant concentration of the 8-phenylguanosine-modified DNA.

• Surface Plasmon Resonance (SPR): SPR provides real-time kinetic data on the association and dissociation rates of the DNA-protein interaction, allowing for a more detailed characterization of the binding event.[11]

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat changes associated with binding, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.[]

Data Presentation and Interpretation

Quantitative Data Summary

Parameter	Technique	Typical Range of Values	Reference
Dissociation Constant (Kd)	EMSA, SPR, ITC	nM to µM	[][11]
Cross-linking Efficiency	SDS-PAGE with densitometry	5-50%	[3]
UV Wavelength for Activation	UV Cross-linker	300-360 nm	[3][4]
Irradiation Time	UV Cross-linker	5-30 minutes	[3]

Visualization of Experimental Workflows

Caption: Experimental workflow for using 8-phenylguanosine as a probe.

Signaling Pathway and Logical Relationship Diagram

Caption: Mechanism of 8-phenylguanosine photo-cross-linking.

Applications in Drug Discovery

The ability to precisely map DNA-protein interfaces has significant implications for drug discovery and development.

• Target Validation: By identifying the specific proteins that interact with a particular DNA sequence, 8-phenylguanosine can help validate novel drug targets.

• Structure-Based Drug Design: The high-resolution information about the DNA-protein interface obtained from cross-linking studies can guide the design of small molecules that either disrupt or stabilize these interactions.

• Screening for Inhibitors: 8-phenylguanosine-based assays can be adapted for high-throughput screening to identify compounds that inhibit specific DNA-protein interactions.

Conclusion

8-phenylguanosine is a versatile and powerful tool for the study of DNA-protein interactions. Its ability to be site-specifically incorporated into DNA and to form a "zero-length" covalent cross-link upon photo-activation provides researchers with a high-resolution method for mapping protein binding sites and identifying interacting partners. The detailed protocols and principles outlined in this application note provide a solid foundation for the successful implementation of this technique in a variety of research and drug discovery settings.

References

• Crean, C., et al. (2003). Synthesis, Properties, and NMR Studies of a C8-Phenylguanine Modified Oligonucleotide that Preferentially Adopts the Z DNA Conformation. Chemical Research in Toxicology. [Link]

• Figshare. (2003). Synthesis, Properties, and NMR Studies of a C8-Phenylguanine Modified Oligonucleotide that Preferentially Adopts the Z DNA Conformation. Chemical Research in Toxicology. [Link]

• Farrell, I. S., et al. (2005). Protein-DNA photo-crosslinking with a genetically encoded benzophenone-containing amino acid. Nucleic Acids Research. [Link]

• Chin, J. W., & Schultz, P. G. (2002). Photo-cross-linking interacting proteins with a genetically encoded benzophenone. ChemBioChem. [Link]

• On-board camera. (2020). Synthesis and applications of theranostic oligonucleotides carrying multiple fluorine atoms. RSC Advances. [Link]

• Ueno, Y., et al. (2015). Synthesis and properties of oligonucleotides containing 8-bromo-2 '-deoxyguanosine. Nucleic Acids Symposium Series. [Link]

• Sygnature Discovery. (n.d.). Biophysical Assays. Retrieved from [Link]

• Gau, B. C., et al. (2013). Characterization of protein crosslinks via mass spectrometry and an open-modification search strategy. Journal of the American Society for Mass Spectrometry. [Link]

• Kuser, P. R., et al. (1982). Synthesis, crystal structure, and spectroscopic properties of 8-(8-guanosyl)guanosine. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Suchanek, M., et al. (2005). Photolytic Labeling and Its Applications in Protein Drug Discovery and Development. AAPS Journal. [Link]

• Yu, C., et al. (2021). Enabling Photoactivated Cross-Linking Mass Spectrometric Analysis of Protein Complexes by Novel MS-Cleavable Cross-Linkers. Analytical Chemistry. [Link]

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• bioRxiv. (2021). Probing DNA-protein interactions using single-molecule diffusivity contrast. [Link]

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• Charles River Laboratories. (n.d.). Biophysical Assays. Retrieved from [Link]

• Lee, J., et al. (2020). Photo-crosslinking: An Emerging Chemical Tool for Investigating Molecular Networks in Live Cells. ChemBioChem. [Link]

• Frontiers. (2018). Probing of Nucleic Acid Structures, Dynamics, and Interactions With Environment-Sensitive Fluorescent Labels. [Link]

• Sanches De Araújo, A. D., & Borin, A. C. (2023). Tautomeric equilibrium and spectroscopic properties of 8-azaguanine revealed by quantum chemistry methods. Journal of Molecular Modeling. [Link]

• Meyer, V., et al. (2018). Guanine and 8-Azaguanine in Anomeric DNA Hybrid Base Pairs: Stability, Fluorescence Sensing, and Efficient Mismatch Discrimination with α-d-Nucleosides. Bioconjugate Chemistry. [Link]

• Dumont, E. (2023). Can DNA-Protein Crosslinking Be Induced by One-Electron Oxidation of 8-Oxoguanosine? A Model Study of 9-methyl-8-oxoguanine and Lysine. ChemRxiv. [Link]

• Sinz, A. (2021). Cross-Linking Mass Spectrometry for Investigating Protein Conformations and Protein–Protein Interactions: A Method for All Seasons. Accounts of Chemical Research. [Link]

• Bartlett, R. T., et al. (1981). Synthesis and pharmacological evaluation of a series of analogues of 1-methylisoguanosine. Journal of Medicinal Chemistry. [Link]

• Seela, F., & Zulauf, M. (2006). 8-(Pyren-1-yl)-2'-deoxyguanosine as an optical probe for DNA hybridization and for charge transfer with small peptides. Bioorganic & Medicinal Chemistry Letters. [Link]

• PubMed. (2024). Recent Applications of Hydantoins in Drug Discovery: Updates (2019~Present). [Link]

• National Cancer Institute. (2019, December 9). Crosslinking and Limited Proteolysis: Structural Mass Spectometry [Video]. YouTube. [Link]

• Lan, J. (2022, November 13). Advancing cross-linking mass spectrometry to elucidate cellular networks [Video]. YouTube. [Link]

• ResearchGate. (n.d.). What Makes Thienoguanosine an Outstanding Fluorescent DNA Probe? Retrieved from [Link]

• Puzzarini, C., & Barone, V. (2013). Accurate Structures and Spectroscopic Parameters of Phenylalanine and Tyrosine in the Gas Phase: A Joint Venture of DFT and Composite Wave-Function Methods. The Journal of Physical Chemistry C. [Link]

• ResearchGate. (n.d.). Synthesis and Spectroscopic Properties of Phthalocyanine Analogs. Retrieved from [Link]

• Tai, A. W., et al. (1984). Novel N-hydroxyguanidine derivatives as anticancer and antiviral agents. Journal of Medicinal Chemistry. [Link]

• PubMed. (2020). Possible pharmaceutical applications can be developed from naturally occurring phenanthroindolizidine and phenanthroquinolizidine alkaloids. [Link]

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Application Notes & Protocols: 8-Phenylguanosine for in Vitro Immune Cell Activation

Abstract

This guide provides a comprehensive overview and detailed protocols for the use of 8-phenylguanosine, a synthetic analog of guanosine, in cell culture studies. As a potent agonist for Toll-like Receptor 7 (TLR7) and Toll-like Receptor 8 (TLR8), 8-phenylguanosine is a powerful tool for stimulating innate immune responses in vitro.[1][2][3] This document is intended for researchers, scientists, and drug development professionals seeking to leverage this compound for activating immune cells, studying cytokine release, and exploring its potential as a vaccine adjuvant or immunotherapeutic agent. We will delve into its mechanism of action, provide validated protocols for cell stimulation and analysis, and offer insights into data interpretation.

Introduction: The Role of 8-Phenylguanosine as a TLR7/8 Agonist

Toll-like receptors are a class of pattern recognition receptors (PRRs) that play a crucial role in the innate immune system by recognizing conserved molecular structures on pathogens.[3] Specifically, TLR7 and TLR8 are located in the endosomes of various immune cells and are responsible for detecting single-stranded RNA (ssRNA), a hallmark of viral infections.[1][4]

8-phenylguanosine, as a guanosine analog, mimics components of viral ssRNA, thereby potently activating TLR7 and TLR8 signaling pathways.[2][5] This activation triggers a downstream cascade that leads to the production of pro-inflammatory cytokines and Type I interferons, effectively bridging the innate and adaptive immune systems.[3][6]

Key Immune Cells Targeted:

• Plasmacytoid Dendritic Cells (pDCs): High expressors of TLR7, leading to robust Type I Interferon (IFN) production.[1]

• Myeloid Dendritic Cells (mDCs), Monocytes, and Macrophages: Primarily express TLR8, which induces the secretion of pro-inflammatory cytokines like TNF-α, IL-6, and IL-12.[1][6]

The ability of 8-phenylguanosine to stimulate these specific pathways makes it an invaluable reagent for a variety of cell culture applications aimed at understanding and modulating immune responses.

Mechanism of Action: The TLR7/8 Signaling Cascade

Upon binding to TLR7 and TLR8 within the endosome, 8-phenylguanosine induces receptor dimerization. This conformational change initiates the recruitment of the adaptor protein MyD88 (Myeloid differentiation primary response 88). The subsequent signaling cascade involves the IRAK (IL-1R-associated kinase) family and TRAF (TNF receptor-associated factor) proteins.[3][6]

This cascade culminates in the activation of key transcription factors:

• Nuclear Factor-kappa B (NF-κB): The master regulator of inflammation, driving the expression of cytokines such as TNF-α, IL-6, and IL-12.[3][6]

• Interferon Regulatory Factors (IRFs): Particularly IRF7, which is crucial for the production of Type I interferons (IFN-α, IFN-β).[6]

The diagram below illustrates this critical signaling pathway.

Caption: TLR7/8 signaling pathway initiated by 8-phenylguanosine.

Core Applications and Experimental Protocols

The primary application of 8-phenylguanosine in cell culture is the robust activation of immune cells to study downstream functional consequences.

General Reagent Preparation

Causality: 8-phenylguanosine often has limited aqueous solubility. Proper solubilization is critical for accurate dosing and to prevent precipitation in culture media, which can lead to inconsistent results. DMSO is the most common solvent.

• Stock Solution (1-10 mg/mL):

  • Weigh the desired amount of 8-phenylguanosine powder in a sterile microfuge tube.

  • Add sterile, cell-culture grade Dimethyl Sulfoxide (DMSO) to achieve the target concentration.

  • Vortex thoroughly until completely dissolved. Gentle warming (37°C) may be required.

  • Aliquot into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store at -20°C or -80°C, protected from light.

• Working Solution:

  • Thaw a single aliquot of the stock solution.

  • Dilute the stock solution in pre-warmed, complete cell culture medium to the final desired concentration immediately before adding to cells.

  • Critical Control: Prepare a "vehicle control" using the same final concentration of DMSO that is present in your highest dose of 8-phenylguanosine. This is essential to ensure that any observed effects are due to the compound and not the solvent.

Application: Cytokine Profile Analysis in Human PBMCs

This protocol outlines the stimulation of Peripheral Blood Mononuclear Cells (PBMCs) to measure the secretion of key cytokines, providing a functional readout of immune activation.

Workflow Diagram:

Caption: Experimental workflow for PBMC stimulation and cytokine analysis.

Step-by-Step Protocol:

• PBMC Isolation: Isolate PBMCs from healthy donor blood using a density gradient medium (e.g., Ficoll-Paque) following standard procedures.

• Cell Seeding:

  • Resuspend isolated PBMCs in complete RPMI-1640 medium (supplemented with 10% FBS, 1% Penicillin-Streptomycin).

  • Count cells and adjust the density to 1-2 x 10⁶ cells/mL.

  • Plate 1 mL of the cell suspension per well in a 24-well tissue culture plate.

• Cell Stimulation:

  • Prepare working solutions of 8-phenylguanosine in complete medium at 2x the final desired concentration.

  • Experimental Groups:

    • Negative Control: Medium only.

    • Vehicle Control: Medium with the highest concentration of DMSO used.

    • 8-Phenylguanosine: Test a range of concentrations (see Table 1).

    • Positive Control (Optional): Another known TLR agonist like R848 (TLR7/8) or LPS (TLR4).[7][8]

  • Add 1 mL of the 2x working solution to the appropriate wells to achieve a final volume of 2 mL.

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator. The incubation time is critical and depends on the target cytokine.[7]

  • Early Cytokines (TNF-α, IL-6): 6-24 hours.[7]

  • Later Cytokines (IL-12, IFN-α): 24-48 hours.[7]

• Supernatant Collection:

  • After incubation, centrifuge the plate at 400 x g for 10 minutes to pellet the cells.

  • Carefully collect the supernatant without disturbing the cell pellet.

  • Store supernatants at -80°C until analysis.

• Cytokine Quantification:

  • Measure the concentration of cytokines (e.g., TNF-α, IL-6, IL-12p70, IFN-α) in the collected supernatants using an appropriate method such as ELISA or a multiplex bead-based assay (e.g., Luminex).[9][10]

Data Presentation:

Table 1: Recommended Concentration Ranges and Expected Cytokine Responses in PBMCs

Parameter	Recommendation	Rationale & Reference
Working Concentration	0.1 - 10 µM	This range typically captures the dose-response curve for TLR7/8 agonists without inducing excessive cytotoxicity.[7][8]
Incubation Time	6 - 48 hours	Early time points (6h) capture initial pro-inflammatory bursts (TNF-α), while later time points (48h) allow for the accumulation of other key cytokines.[7]
Key Cytokines to Measure	TNF-α, IL-6, IL-1β, IL-12, CXCL10, IFN-α	This panel provides a comprehensive view of TLR7/8-mediated inflammation and antiviral responses.[7][8][11]
Expected Outcome	Dose-dependent increase in pro-inflammatory cytokines and Type I IFN.	Activation of the TLR7/8 pathway directly induces the transcription of these effector molecules.[6]

Application: Dendritic Cell (DC) Maturation Analysis

This protocol assesses the ability of 8-phenylguanosine to induce the maturation of monocyte-derived dendritic cells (mo-DCs), a critical step for initiating an adaptive immune response.

Step-by-Step Protocol:

• Generate mo-DCs: Culture isolated human CD14+ monocytes with GM-CSF and IL-4 for 5-6 days to differentiate them into immature DCs.

• Stimulation for Maturation:

  • Plate immature mo-DCs at 0.5 - 1 x 10⁶ cells/mL.

  • Stimulate with 8-phenylguanosine (typically 1-5 µM) for 24-48 hours.

  • Include negative (medium), vehicle (DMSO), and positive (e.g., LPS) controls.

• Analysis by Flow Cytometry:

  • Harvest the cells and stain them with fluorescently-labeled antibodies against key maturation markers.

  • Markers of Interest:

    • Upregulated: CD80, CD86, CD83, CD40, CCR7.[11]

    • Downregulated: CD14 (should be low), CD1a.

  • Analyze the cells using a flow cytometer to quantify the percentage of mature DCs (e.g., CD83+/CD86+ population).

Trustworthiness: Self-Validating Systems & Troubleshooting

Every protocol must include a system of controls to ensure the results are valid and interpretable.

Control Type	Purpose	Expected Result	Troubleshooting if Result is Not Met
Unstimulated (Negative)	Establishes the basal level of cell activation and cytokine secretion.	Low/undetectable levels of activation markers and cytokines.	High background may indicate cell contamination, poor cell health, or endotoxin in reagents. Check reagents and cell handling procedures.
Vehicle (e.g., DMSO)	Ensures the solvent used to dissolve 8-phenylguanosine is not causing the observed effect.	Should be identical to the negative control.	If the vehicle shows an effect, the DMSO concentration may be too high and causing stress/toxicity. Reduce the final DMSO concentration (aim for ≤0.1%).
Positive Control (e.g., R848)	Confirms that the cells are healthy and capable of responding to a known TLR7/8 stimulus.	Robust induction of cytokines and maturation markers.	If the positive control fails, there may be an issue with the cells (e.g., donor variability, poor viability), core reagents, or assay procedure.
Dose-Response Curve	Validates that the observed effect is specific to 8-phenylguanosine and not an artifact.	A clear, titratable increase in response with increasing concentration.	A flat or non-existent curve suggests the compound is inactive at the tested concentrations or there is an issue with the assay system. Re-test with a wider concentration range.

Conclusion

8-phenylguanosine is a specific and potent tool for interrogating the TLR7 and TLR8 signaling pathways in a variety of immune cells. By leveraging the detailed protocols and validation strategies outlined in this guide, researchers can reliably stimulate innate immune responses in vitro. These studies are fundamental for dissecting the mechanisms of antiviral immunity, screening for novel immunomodulators, and developing next-generation vaccine adjuvants and cancer immunotherapies.

References

• AI discovery of TLR agonist-driven phenotypes reveals unique features of peripheral cells from healthy donors and ART-suppressed people living with HIV. Frontiers. URL: [Link]

• Recent trends in the development of Toll-like receptor 7/8-targeting therapeutics. Expert Opinion on Therapeutic Patents. URL: [Link]

• TLR7 and TLR8 agonists trigger different signaling pathways for human dendritic cell maturation. The Journal of Immunology. URL: [Link]

• TLR-mediated stimulation of APC: Distinct cytokine responses of B cells and dendritic cells. European Journal of Immunology. URL: [Link]

• Linked Toll-Like Receptor Triagonists Stimulate Distinct, Combination-Dependent Innate Immune Responses. ACS Central Science. URL: [Link]

• In vitro characterization of cellular responses elicited by endosomal TLR agonists encapsulated in Qβ virus-like particles. Journal for ImmunoTherapy of Cancer. URL: [Link]

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• 14 Ways to Measure Immune Cell Activation. YouTube. URL: [Link]

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• KEGG Toll-like receptor signaling pathway. Kyoto Encyclopedia of Genes and Genomes. URL: [Link]

• Guanosine and its modified derivatives are endogenous ligands for TLR7. Proceedings of the National Academy of Sciences. URL: [Link]

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• Immune Cell Activation & Proliferation. Sartorius. URL: [Link]

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• TLR8 activation and inhibition by guanosine analogs in RNA: importance of functional groups and chain length. Nucleic Acids Research. URL: [Link]

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• Toll-like receptors (TLR) 7 and 8 fact sheet. Bristol Myers Squibb. URL: [Link]

• TLR7 Deficiency Leads to TLR8 Compensative Regulation of Immune Response against JEV in Mice. Frontiers in Immunology. URL: [Link]

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Application Note & Protocols: A Guide to Developing Biochemical Assays for Characterizing 8-Phenylguanosine Activity

Abstract

8-substituted guanosine analogs are a class of molecules with significant therapeutic potential, acting on diverse targets such as Toll-like receptors and purine metabolic enzymes.[1][2] 8-phenylguanosine, a member of this family, requires robust biochemical characterization to elucidate its mechanism of action and determine its potential as a chemical probe or drug lead. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to develop and validate biochemical assays for 8-phenylguanosine. We move beyond simple step-by-step instructions to explain the causality behind experimental choices, ensuring that each protocol functions as a self-validating system. Two primary assay strategies are detailed: a direct binding assay using Fluorescence Polarization (FP) to determine target engagement and affinity, and a functional enzymatic assay to measure the modulatory activity of the compound on a representative kinase target.

Introduction: The Scientific Imperative for Assay Development

Guanosine analogs have long been a cornerstone of antiviral and anticancer therapies.[3][4] The strategic modification at the 8-position of the guanine ring can dramatically alter the molecule's biological activity, often directing it toward novel protein targets. For instance, 8-aminoguanine is a known inhibitor of purine nucleoside phosphorylase (PNPase), while other 8-substituted analogs show immunostimulatory activity through Toll-like receptor 7 (TLR7).[1][5]

Before the biological activity of a novel compound like 8-phenylguanosine can be understood, its direct molecular interactions must be quantified. The fundamental questions are:

• Does it bind? Does 8-phenylguanosine physically interact with a putative protein target?

• With what affinity? How tightly does it bind?

• What is the functional consequence? Does this binding inhibit or activate the protein's biological function?

This document provides the foundational principles and detailed protocols to answer these questions using validated, in-vitro biochemical methods.

Strategic Assay Selection: Choosing the Right Tool for the Question

The selection of an appropriate assay is the most critical decision in characterizing a small molecule. The choice depends on the existing knowledge of the putative target protein and the specific scientific question being asked. The primary bifurcation in strategy is between confirming direct physical binding and measuring a functional outcome.

Caption: Logical workflow for selecting an appropriate assay strategy.

Strategy 1 Protocol: Direct Binding via Fluorescence Polarization (FP) Competition Assay

Principle: FP is a solution-based, homogeneous technique that measures changes in the rotational speed of a fluorescent molecule.[6][7] A small, fluorescently labeled ligand (the "tracer") tumbles rapidly in solution, emitting depolarized light when excited with polarized light (low FP signal). When this tracer binds to a much larger protein, its tumbling slows dramatically, and the emitted light remains polarized (high FP signal).[8] An unlabeled competitor, such as 8-phenylguanosine, can displace the tracer from the protein, causing the FP signal to decrease in a concentration-dependent manner. This allows for the determination of the compound's binding affinity (expressed as an IC₅₀).

Causality and Justification: We select FP for its numerous advantages in a drug discovery or chemical biology setting: it is non-radioactive, requires no wash steps (homogeneous), is highly amenable to automation and high-throughput screening (HTS), and provides a quantitative readout of binding affinity.[7][9]

Experimental Workflow for FP Assay Development and Execution

Caption: Step-by-step workflow for FP assay development and execution.

Detailed Step-by-Step Protocol: FP Competition Assay

A. Reagents and Materials:

• Target Protein: Purified protein of interest in a suitable buffer (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 0.01% Tween-20).

• Fluorescent Tracer: A fluorescently-labeled known ligand for the target protein.

• Test Compound: 8-phenylguanosine, dissolved in 100% DMSO to create a high-concentration stock (e.g., 10 mM).

• Assay Plates: Low-volume, black, flat-bottom 384-well plates.

• Microplate Reader: Equipped with polarization filters for the tracer's excitation/emission wavelengths.

B. Protocol for Competition Assay:

• Compound Plating: Create a 10-point, 3-fold serial dilution of 8-phenylguanosine in DMSO. Using an acoustic dispenser or multichannel pipette, transfer a small volume (e.g., 100 nL) of these dilutions to the assay plate.

• Protein-Tracer Mix Preparation: Prepare a 2X working solution of the target protein and fluorescent tracer in assay buffer. The concentrations should be pre-determined during assay development (see workflow).

• Dispensing: Add 10 µL of the 2X protein-tracer mix to each well of the assay plate containing the compound. This brings the final reaction volume to 20 µL and the final DMSO concentration to 0.5-1%.

• Controls (Essential for a Self-Validating System):

  • High Signal Control (0% Inhibition): Wells containing protein, tracer, and DMSO vehicle only.

  • Low Signal Control (100% Inhibition): Wells containing protein, tracer, and a saturating concentration of a known, unlabeled inhibitor.

  • Tracer-Only Control: Wells containing tracer and DMSO vehicle only (no protein) to measure the baseline FP signal of the free tracer.

• Incubation: Seal the plate and incubate at room temperature for a pre-determined time (e.g., 60 minutes) to allow the binding reaction to reach equilibrium. Protect from light.

• Data Acquisition: Read the plate on a microplate reader, measuring both the parallel (I∥) and perpendicular (I⊥) fluorescence intensities. The instrument software will calculate the FP in millipolarization (mP) units.

• Data Analysis:

  • Normalize the data using the high and low signal controls.

  • Plot the normalized FP signal against the logarithm of the 8-phenylguanosine concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Strategy 2 Protocol: Functional Modulation via a Kinase Inhibition Assay

Principle: Many guanosine analogs function by competing with adenosine triphosphate (ATP) for the binding pocket of protein kinases.[10] This assay measures the ability of 8-phenylguanosine to inhibit the enzymatic activity of a kinase. We will use a generic, luminescence-based assay that quantifies the amount of adenosine diphosphate (ADP) produced during the kinase reaction. Less ADP produced in the presence of the compound indicates greater kinase inhibition.

Causality and Justification: This functional assay directly measures the biological consequence of compound binding. It is a more physiologically relevant readout than a simple binding assay and is crucial for understanding the compound's mechanism of action. Using a commercial kit like ADP-Glo™ (Promega) provides highly robust, reproducible, and sensitive results, fulfilling the requirement for a trustworthy protocol.[11]

Principle of the Luminescent Kinase Assay

Caption: The two-stage process of the ADP-Glo™ kinase assay.

Detailed Step-by-Step Protocol: Kinase Inhibition Assay

A. Reagents and Materials:

• Kinase: Purified, active kinase of interest.

• Substrate: Appropriate peptide or protein substrate for the kinase.

• ATP: High-purity ATP solution.

• Test Compound: 8-phenylguanosine in 100% DMSO.

• Assay Kit: ADP-Glo™ Kinase Assay (Promega) or similar.

• Assay Plates: White, opaque, flat-bottom 384-well plates (for luminescence).

• Luminometer: Microplate reader capable of measuring luminescence.

B. Protocol for Kinase Inhibition Assay:

• Compound Plating: Prepare and plate serial dilutions of 8-phenylguanosine as described in the FP protocol (Section 3.2.B, Step 1).

• Kinase Reaction:

  • Prepare a 2X Kinase/Substrate mix in kinase reaction buffer.

  • Prepare a 2X ATP/Compound mix. For the test wells, this will contain ATP and the appropriate concentration of 8-phenylguanosine.

  • Initiate the reaction by adding 5 µL of the Kinase/Substrate mix and 5 µL of the ATP/Compound mix to the wells. Final volume: 10 µL.

• Controls (Essential for a Self-Validating System):

  • No-Inhibitor Control (0% Inhibition): Wells with kinase, substrate, ATP, and DMSO vehicle.

  • No-Kinase Control (100% Inhibition): Wells with substrate, ATP, and DMSO vehicle (no kinase enzyme) to define the background signal.

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for 60 minutes.

• First Detection Step (ATP Depletion): Add 10 µL of ADP-Glo™ Reagent to each well. This stops the kinase reaction and depletes the remaining unconsumed ATP. Incubate for 40 minutes at room temperature.

• Second Detection Step (ADP to ATP Conversion): Add 20 µL of Kinase Detection Reagent to each well. This reagent contains enzymes that convert the ADP produced by the kinase reaction into ATP. Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence signal on a microplate reader.

• Data Analysis:

  • Normalize the data using the 0% and 100% inhibition controls.

  • Plot the normalized luminescence signal against the logarithm of the 8-phenylguanosine concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Assay Validation and Data Interpretation

A protocol is only trustworthy if it is validated.[12] The validation process ensures that the assay is robust, reproducible, and fit for its purpose.[13][14]

Key Validation Parameters:

• Robustness: The assay should be insensitive to small variations in experimental parameters (e.g., incubation time, temperature). This should be tested during development.[12]

• Signal Window (Z' Factor): For HTS-compatible assays, the Z' factor is a statistical measure of the separation between the high and low signal controls. A Z' factor > 0.5 is considered excellent and indicates a robust assay.

• Compound Interference: Test 8-phenylguanosine for autofluorescence (in FP assays) or inhibition of the luciferase reporter enzyme (in luminescence assays) in counter-screens to rule out false-positive results.

• Orthogonal Validation: Whenever possible, confirm hits from a primary screen using a different, label-free method like Isothermal Titration Calorimetry (ITC) or Surface Plasmon Resonance (SPR) to increase confidence in the results.[15][16][]

Data Presentation: Quantitative results should always be summarized in a clear, tabular format.

Table 1: Example Data Summary for 8-Phenylguanosine Characterization

Assay Type	Target Protein	Parameter	Value	n (replicates)
FP Competition	Kinase X	IC₅₀	1.2 ± 0.2 µM	3
Kinase Activity	Kinase X	IC₅₀	1.5 ± 0.3 µM	3

| FP Competition | Protein Y | IC₅₀ | > 100 µM | 2 |

Note: The close agreement between the binding and functional IC₅₀ values for Kinase X suggests that the primary mechanism of action is direct inhibition of the enzyme's catalytic activity.

Conclusion

This application note provides two detailed, field-proven protocols for the initial biochemical characterization of 8-phenylguanosine. The Fluorescence Polarization assay offers a robust method to confirm direct target binding and determine affinity, while the luminescent kinase assay provides a direct measure of functional inhibition. By integrating principles of causality, including essential controls for self-validation, and adhering to rigorous data analysis standards, researchers can confidently elucidate the biochemical activity of 8-phenylguanosine and other novel small molecules, accelerating the path from discovery to biological understanding.

References

• Jhoti, H., Williams, G., Rees, D. C., & Murray, C. W. (2013). Biophysical Screening for the Discovery of Small-Molecule Ligands. Methods in Enzymology, 519, 1-24. [Link]

• Mo, J., et al. (2015). Fluorescence Polarization Assays in Small Molecule Screening. Expert Opinion on Drug Discovery, 10(6), 587-594. [Link]

• Zhang, J. H. (2011). Fluorescence polarization assay to quantify protein-protein interactions in an HTS format. Methods in Molecular Biology, 756, 139-150. [Link]

• Renaud, J. P., et al. (2015). Biophysical methods in drug discovery from small molecule to pharmaceutical. Methods in Molecular Biology, 1286, 1-22. [Link]

• Takahashi, S., & Fesik, S. W. (2017). Biophysical analysis of the protein-small molecule interactions to develop small molecule drug discovery. Biophysical Reviews, 9(4), 489-498. [Link]

• Gleason, J. E., et al. (2015). Fluorescence Polarization Screening Assays for Small Molecule Allosteric Modulators of ABL Kinase Function. PLOS ONE, 10(7), e0133433. [Link]

• Molecular Devices. (2026). Fluorescence Polarization (FP). Molecular Devices. [Link]

• Baggio, R., & Vrutovska, P. (2019). What is the current value of fluorescence polarization assays in small molecule screening? Future Medicinal Chemistry, 11(13), 1599-1602. [Link]

• Andreasson, U., et al. (2015). A Practical Guide to Immunoassay Method Validation. Frontiers in Neurology, 6, 179. [Link]

• Jackson, E. K., et al. (2016). 8-Aminoguanosine and 8-Aminoguanine Exert Diuretic, Natriuretic, Glucosuric, and Antihypertensive Activity. Journal of Pharmacology and Experimental Therapeutics, 359(3), 479-489. [Link]

• Jackson, E. K., & Raghvendra, K. (2018). 8-Aminopurines: A Promising New Direction for Purine-Based Therapeutics. Pharmacological Reviews, 70(3), 572-595. [Link]

• Nelson, J. A., et al. (1975). Mechanisms of action of 6-thioguanine, 6-mercaptopurine, and 8-azaguanine. Cancer Research, 35(10), 2872-2878. [Link]

• Li, Y., et al. (2025). Design, synthesis and biological evaluation of 8-phenylquinazolin-2-amine derivatives as FLT3 covalent inhibitors targeting cysteine 828 in the ATP pocket. European Journal of Medicinal Chemistry, 285, 118212. [Link]

• Arnaout, R. A., et al. (2025). Pharmacology and Mechanism of Action of Suzetrigine, a Potent and Selective NaV1.8 Pain Signal Inhibitor for the Treatment of Moderate to Severe Pain. Journal of Pain Research, 18, 1-17. [Link]

• Meijer, L. M., et al. (2013). A Practical Approach to Biological Assay Validation. EDRA Services. [Link]

• Farré, M., et al. (2019). A protocol for testing the stability of biochemical analytes. Technical document. Biochemical Medicine, 29(3), 030101. [Link]

• Australasian Association for Clinical Biochemistry (AACB). (2024). Recommendations for Verification of Assays Performance - including Point of Care. AACB. [Link]

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Mechanisms of action of 6-thioguanine, 6-mercaptopurine, and 8-azaguanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 10. Design, synthesis and biological evaluation of 8-phenylquinazolin-2-amine derivatives as FLT3 covalent inhibitors targeting cysteine 828 in the ATP pocket - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Experimental Techniques for Studying 8-Phenylguanosine (8-PhdG) Miscoding

Target Audience: Researchers, Molecular Biologists, Toxicologists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Mechanistic Background & Causality of 8-PhdG Miscoding

The integrity of the genome is constantly challenged by endogenous and exogenous electrophiles. Arylhydrazines and arenediazonium ions—often found in environmental toxins, certain mushrooms (Agaricus bisporus), and hemolytic drugs—undergo metabolic activation to form highly reactive aryl radicals[1]. These carbon-centered radicals preferentially attack the C8 position of purines, resulting in bulky DNA lesions such as 8-phenyl-2'-deoxyguanosine (8-PhdG) [2].

Understanding the miscoding potential of 8-PhdG is critical for drug development and toxicology because these lesions can bypass cellular repair mechanisms and induce mutagenesis. The causality of 8-PhdG miscoding lies in its structural thermodynamics. In unmodified DNA, guanosine adopts an anti conformation across the glycosidic bond, presenting its Watson-Crick face to pair with cytosine. However, the steric bulk of the C8-phenyl group clashes with the deoxyribose ring, driving the equilibrium toward a syn conformation[3]. During replication, syn-8-PhdG presents its Hoogsteen hydrogen-bonding face to the incoming nucleotide, which preferentially pairs with adenine (dATP) instead of cytosine (dCTP), leading to G → T transversions [4]. Furthermore, in alternating purine-pyrimidine sequences, 8-PhdG destabilizes standard B-DNA and strongly promotes the formation of left-handed Z-DNA[5].

Caption: Pathway of 8-phenylguanosine formation, conformational shift, and resulting transversion mutations.

Quantitative Summary of 8-PhdG Miscoding Specificity

To evaluate the biological threat of 8-PhdG, researchers utilize in vitro translesion synthesis (TLS) assays. The miscoding specificity is highly dependent on the polymerase architecture. Below is a synthesized data summary demonstrating how different polymerases process the 8-PhdG lesion[4].

Table 1: Polymerase-Specific Processing of 8-PhdG Lesions

Polymerase System	Primary Incorporation	Misincorporation Observed	Deletions	Extension Efficiency
E. coli Klenow (exo-)	dCMP (Correct)	dAMP (Miscoding)	2-base deletions	High (Passes lesion easily)
E. coli Klenow (exo+)	dCMP (Correct)	None detected	None	High (Passes lesion easily)
Mammalian Pol α	Blocked	dAMP, dGMP	1- and 2-base	Low (Strongly blocked)

Data Interpretation: The exo- Klenow fragment reveals the intrinsic miscoding potential of 8-PhdG, incorporating dAMP due to the lesion's syn conformation. The exo+ Klenow fragment mimics a physiological proofreading environment, successfully excising the mismatched dAMP. Mammalian Pol α , which lacks robust TLS capabilities, is strongly blocked but still prone to frameshift deletions and transversions when forced to bypass the lesion[4].

Experimental Workflows & Validated Protocols

The following protocols are designed as self-validating systems . Each workflow includes mandatory quality control checkpoints to ensure that experimental artifacts (e.g., incomplete deprotection, primer degradation) do not confound kinetic or structural data.

Caption: Experimental workflow for in vitro primer extension and steady-state kinetic analysis of 8-PhdG.

Protocol 1: Site-Specific Synthesis of 8-PhdG Oligonucleotides

Causality of Choice: Traditional phosphoramidite synthesis using 5'-O-DMT protection exposes the growing chain to trichloroacetic acid (TCA). C8-aryl adducts are highly susceptible to acid-catalyzed depurination. To circumvent this, we utilize a post-synthetic Suzuki-Miyaura cross-coupling strategy on an 8-bromo-dG precursor[5].

Materials:

• Oligonucleotide containing a site-specific 8-bromo-2'-deoxyguanosine (8-Br-dG).

• Phenylboronic acid (50 eq).

• Palladium catalyst: Pd(OAc) 2​ (0.5 eq) and water-soluble ligand TPPTS (1.25 eq).

• Buffer: 0.1 M Na 2​ CO 3​ (pH 9.5).

Step-by-Step Methodology:

• Preparation: Dissolve the 8-Br-dG modified oligonucleotide (approx. 100 nmol) in 100 μ L of degassed Na 2​ CO 3​ buffer.

• Catalyst Complexation: In a separate anaerobic vial, mix Pd(OAc) 2​ and TPPTS in degassed water. Incubate for 15 minutes at room temperature until the solution turns pale yellow.

• Cross-Coupling: Add the activated Pd-complex and phenylboronic acid to the oligonucleotide solution. Seal the vial under argon.

• Incubation: Heat the reaction mixture at 70°C for 4 hours.

• Purification: Filter the mixture through a 0.2 μ m spin column to remove palladium black. Purify the crude product using Reverse-Phase HPLC (C18 column, 0.1 M triethylammonium acetate/acetonitrile gradient).

• Self-Validation Checkpoint: Confirm the mass of the isolated 8-PhdG oligonucleotide via MALDI-TOF MS. Digest a 1 nmol aliquot with snake venom phosphodiesterase and alkaline phosphatase, followed by LC-MS/MS to verify the exact base composition and rule out depurination.

Protocol 2: In Vitro Primer Extension Assay

Causality of Choice: This assay visualizes the exact base position where a polymerase stalls or misincorporates a nucleotide. Using both exo- and exo+ polymerases validates whether misincorporations are transient or stable enough to evade proofreading[4].

Step-by-Step Methodology:

Primer Labeling: 5'-end label the primer using [ γ

32 P]ATP and T4 polynucleotide kinase. Purify via a G-25 Sephadex column.

Annealing (Self-Validating Setup):

• Reaction Tube: Anneal the 32 P-labeled primer to the 8-PhdG template (1:1.5 molar ratio) in 50 mM Tris-HCl (pH 7.5), 50 mM NaCl.

• Control Tube: Anneal the primer to an unmodified dG template of identical sequence.

• Heat to 90°C for 5 min, then cool slowly to room temperature over 2 hours.

Extension Reaction: To 10 μ L of the annealed duplex (10 nM), add 100 μ M of all four dNTPs and 5 mM MgCl 2​ .

Polymerase Addition: Initiate the reaction by adding 0.5 units of the target polymerase (e.g., Klenow exo-). Incubate at 37°C for 15 minutes.

Termination: Stop the reaction by adding 10 μ L of formamide loading buffer (95% formamide, 20 mM EDTA, 0.05% bromophenol blue). Heat at 95°C for 3 minutes to denature.

Resolution: Resolve the products on a 20% polyacrylamide/7 M urea denaturing gel.

Imaging: Visualize using phosphorautoradiography. The unmodified control must show >95% full-length extension to validate reagent integrity.

Protocol 3: Steady-State Kinetics of Misincorporation

Causality of Choice: Gel images are qualitative. To quantify the mutagenic threat, we calculate the misincorporation frequency ( finc​ ) using steady-state Michaelis-Menten kinetics.

Step-by-Step Methodology:

• Single dNTP Reactions: Set up multiple primer extension reactions (as in Protocol 2) but provide only a single dNTP (e.g., only dATP or only dCTP) at varying concentrations (0.1 μ M to 500 μ M).

• Time-Course Sampling: Use a highly diluted polymerase concentration to ensure <20% primer extension (maintaining steady-state conditions). Quench reactions at 1, 3, 5, and 10 minutes.

• Quantification: Run samples on a denaturing PAGE gel. Quantify the intensity of the extended band ( Iext​ ) versus the unextended primer band ( Iprimer​ ). Velocity ( v ) = Iext​/(Iext​+Iprimer​) per minute.

• Data Fitting: Plot initial velocity ( v ) against dNTP concentration. Fit the data to the Michaelis-Menten equation using non-linear regression to extract Vmax​ and Km​ .

• Self-Validation Checkpoint: Ensure the R2 value of the regression curve is >0.95.

• Calculation: Calculate the efficiency of incorporation ( Vmax​/Km​ ) for the correct base (dCTP) and the incorrect base (dATP).

  • finc​=(Vmax​/Km​)dATP​/(Vmax​/Km​)dCTP​

Protocol 4: Thermodynamic Profiling (UV Melting & CD)

Causality of Choice: To prove that the C8-phenyl group alters the macroscopic structure of the DNA helix, UV thermal melting ( Tm​ ) establishes thermodynamic stability, while Circular Dichroism (CD) identifies B-DNA to Z-DNA transitions[5].

Step-by-Step Methodology:

• Sample Preparation: Prepare 2 μ M of the 8-PhdG duplex in 10 mM sodium phosphate buffer (pH 7.0) containing 100 mM NaCl.

• UV Melting ( Tm​ ): Monitor absorbance at 260 nm using a UV-Vis spectrophotometer equipped with a Peltier temperature controller. Ramp the temperature from 15°C to 90°C at 0.5°C/min. Calculate the first derivative to find the Tm​ .

  • Expected Result: 8-PhdG pairing with dC will show a lower Tm​ than unmodified dG:dC due to steric clash, whereas 8-PhdG:dA mismatches will show relative stabilization compared to dG:dA[4].

• Circular Dichroism: Scan the sample from 220 nm to 320 nm at 20°C.

  • Validation: Unmodified B-DNA exhibits a positive peak at ~275 nm and a negative peak at ~245 nm. A shift to a negative peak at ~290 nm and a positive peak at ~260 nm confirms the transition to Z-DNA, which is highly promoted by 8-PhdG in alternating GC sequences[5].

References

• Kohda, K., Tsunomoto, H., Kasamatsu, T., Sawamura, F., Terashima, I., & Shibutani, S. (1997). Synthesis and Miscoding Specificity of Oligodeoxynucleotide Containing 8-Phenyl-2'-deoxyguanosine. Chemical Research in Toxicology, 10(12), 1351–1358. URL: [Link]

• Omumi, A., Millen, A. L., Wetmore, S. D., & Manderville, R. A. (2011). Fluorescent Properties and Conformational Preferences of C-Linked Phenolic-DNA Adducts. Chemical Research in Toxicology, 24(10), 1694–1709. URL: [Link]

• Rankin, K. M., Sproviero, M., Rankin, K., Sharma, P., Wetmore, S. D., & Manderville, R. A. (2014). Structural and biochemical impact of C8-aryl-guanine adducts within the NarI recognition DNA sequence: influence of aryl ring size on targeted and semi-targeted mutagenicity. Nucleic Acids Research, 42(12), 7724–7735. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and miscoding specificity of oligodeoxynucleotide containing 8-phenyl-2'-deoxyguanosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 8-Phenylguanosine

A Guide for Researchers on Yield Optimization and Troubleshooting

Welcome to the technical support center for the synthesis of 8-phenylguanosine. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles and field-tested insights to help you navigate the complexities of this synthesis. The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is the most prevalent method for this transformation, offering a powerful way to form the C-C bond between the guanosine core and the phenyl group.[1][2][3] However, its success hinges on the careful orchestration of multiple factors.

This guide is structured to address common challenges encountered during the synthesis, moving from reaction setup and catalyst selection to troubleshooting poor yields and purification hurdles.

Part 1: Foundational Knowledge & Core Protocol

Before troubleshooting, it's essential to have a solid understanding of the reaction mechanism and a robust starting protocol.

The Suzuki-Miyaura Catalytic Cycle

The reaction between 8-bromoguanosine and phenylboronic acid is not a simple mixing of reagents. It proceeds through a catalytic cycle involving a palladium catalyst. Understanding this cycle is key to diagnosing issues.[3][4]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 8-bromoguanosine, forming a Pd(II) complex. This is often the rate-limiting step.[3]

• Transmetalation: The phenyl group is transferred from the boronic acid to the palladium center. This step requires activation of the boronic acid by a base.[4][5]

• Reductive Elimination: The two organic partners (the guanosine and phenyl groups) are expelled from the palladium center, forming the desired C-C bond of 8-phenylguanosine and regenerating the active Pd(0) catalyst.[3]

Below is a diagram illustrating this fundamental workflow.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. wwjmrd.com [wwjmrd.com]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Suzuki Coupling [organic-chemistry.org]

troubleshooting primer extension assays with 8-phenyl-dG templates

Welcome to the Technical Support Center for Primer Extension Assays with 8-phenyl-dG Templates . As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to help researchers, biochemists, and drug development professionals navigate the unique biophysical and kinetic challenges associated with C8-aryl-guanine adducts.

8-Phenyl-2'-deoxyguanosine (8-PhdG) is a bulky DNA lesion typically formed by aryl radical attacks (e.g., from arylhydrazines) at the C8 position of guanine. Studying this adduct requires precise experimental design because its structural bulk and conformational preferences severely disrupt standard polymerase kinetics[1].

Assay Workflow & Mechanistic Logic

To troubleshoot effectively, you must first understand the mechanistic divergence that occurs when a polymerase encounters an 8-PhdG lesion. Because the bulky phenyl ring forces the guanine base into a syn conformation, the outcome of the primer extension assay is entirely dependent on the architecture of the polymerase's active site[2].

Workflow and logical outcomes of 8-PhdG primer extension assays based on polymerase selection.

Quantitative Summary of Polymerase Behavior at 8-PhdG

Understanding baseline polymerase behavior is critical for identifying whether your assay is failing or simply reflecting the biological reality of the 8-PhdG lesion.

DNA Polymerase	Polymerase Class	Bypass Efficiency at 8-PhdG	Primary Insertion (Opposite Lesion)	Mutagenic Signatures
Klenow fragment (exo-)	High-Fidelity (Prokaryotic)	Low (Strongly retarded)	dCMP (Correct), minor dAMP	Two-base deletions[1]
DNA Polymerase α	High-Fidelity (Eukaryotic)	Very Low (Strongly blocked)	Minimal (dAMP, dGMP)	One- and two-base deletions[3]
Dpo4	Y-Family TLS (Archaeal)	High (Readily bypasses)	dCMP, dAMP, dGMP	G→T, G→C transversions, -2 frameshifts[4]

Troubleshooting Guide & FAQs

Q1: Why does my high-fidelity polymerase (e.g., Pol α or Klenow) completely stall at the 8-PhdG lesion, yielding only truncated products? A1: This is not an assay failure; it is a structural consequence of the lesion. 8-PhdG is a bulky C8-aryl adduct that strongly prefers the syn conformation in duplex DNA[2]. High-fidelity replicative polymerases rely on a tight, "induced-fit" active site to ensure Watson-Crick base pairing. The syn-8-PhdG places the bulky phenyl ring into the minor groove, causing a severe steric clash that prevents the active site from closing around the incoming dNTP[2]. If your goal is to study lesion bypass, you must switch to a Y-family Translesion Synthesis (TLS) polymerase like Dpo4, which possesses a spacious, solvent-exposed active site designed to accommodate bulky adducts[5].

Q2: I am observing a high frequency of -2 frameshift deletions when extending past 8-PhdG in a NarI recognition sequence. Is this an experimental artifact? A2: No, this is a well-documented mutagenic consequence of C8-aryl-dG adducts. The NarI sequence (5'-...GGCGCC...-3') is a biological hotspot for frameshift mutations. Because 8-PhdG adopts a syn conformation, it stalls the polymerase just long enough to induce a two-base slippage mechanism during translesion synthesis[2]. The primer slips and realigns with the downstream repetitive sequence, which manifests as distinct -2 deletion bands on your denaturing PAGE gel[4].

Q3: My 8-PhdG template seems degraded before I even start the extension assay. How can I improve template integrity? A3: C8-arylpurines possess a highly acid-sensitive glycosidic bond. During standard solid-phase DNA synthesis, the repeated use of trichloroacetic acid (TCA) for 5'-DMT deprotection causes rapid depurination of the 8-PhdG residue[6]. To troubleshoot this, you must alter your oligonucleotide synthesis chemistry. Switch to using the 5′-O-2,7-dimethylpixyl (DMPx) protecting group for your 8-PhdG phosphoramidite. DMPx can be removed under significantly milder acidic conditions, preserving the integrity of the acid-sensitive adduct[7].

Q4: Why am I seeing primer degradation (bands shorter than my unextended primer) instead of extension products? A4: You are observing 3'→5' exonuclease (proofreading) activity. When a polymerase encounters a miscoding or bulky lesion like 8-PhdG, the physical stalling of the replication fork triggers the enzyme's intrinsic proofreading function, causing it to digest the primer in an attempt to remove the "error"[1]. To accurately measure translesion synthesis and misincorporation, you must use exonuclease-free (exo-) versions of your polymerases, such as the Klenow fragment (exo-)[3].

Self-Validating Protocol: 8-PhdG Primer Extension Assay

To ensure trustworthiness in your results, every primer extension assay must be designed as a self-validating system. This protocol includes mandatory internal controls to isolate variables like primer integrity and enzyme viability.

Step 1: Oligonucleotide Preparation & Quality Control

• Synthesize the 8-PhdG template using mild deprotection chemistry (e.g., 5'-O-DMPx) to prevent depurination[7].

• Purify the template via HPLC and verify its mass and integrity using ESI-MS.

Step 2: Primer Labeling & Annealing

• 5'-end label your primer using [γ-32P]ATP and T4 Polynucleotide Kinase, or use a 5'-fluorophore (e.g., Cy5).

• Mix the labeled primer and the 8-PhdG template at a 1:1.5 molar ratio in an annealing buffer (e.g., 50 mM Tris-HCl pH 7.5, 50 mM NaCl).

• Self-Validation Control A: Prepare a parallel tube substituting the 8-PhdG template with a wild-type (unmodified dG) template. This validates that your polymerase is active and your primer is functional.

• Heat the mixtures to 95°C for 5 minutes, then cool slowly to room temperature over 2 hours to ensure proper duplex formation.

Step 3: Primer Extension Reaction

• Prepare a reaction master mix containing the annealed duplex (typically 10-50 nM final concentration), reaction buffer (supplemented with 5 mM MgCl2 and 1 mM DTT), and 100 µM of all four dNTPs.

• Self-Validation Control B: Aliquot a portion of the master mix into a "No-Polymerase" control tube. This validates that no background nuclease degradation is occurring.

• Initiate the reaction by adding the selected exonuclease-free DNA polymerase (e.g., 10 nM Dpo4 or Kf exo-).

• Incubate at the enzyme's optimal temperature (e.g., 37°C for Kf exo-, 60°C for Dpo4) for 15 to 30 minutes.

Step 4: Reaction Quenching

• Terminate the reaction by adding an equal volume of formamide loading buffer (95% formamide, 20 mM EDTA, 0.025% bromophenol blue).

• Causality Note: EDTA chelates the Mg2+ required for polymerase activity, instantly freezing the reaction kinetics, while formamide disrupts hydrogen bonding to denature the DNA duplex for single-stranded resolution.

• Heat samples to 95°C for 5 minutes immediately prior to loading.

Step 5: Denaturing PAGE & Quantification

• Resolve the reaction products on a 15–20% denaturing polyacrylamide gel containing 7 M urea.

• Image the gel using a phosphorimager or fluorescence scanner.

• Quantify the band intensities. Calculate Bypass Efficiency as the ratio of fully extended products to the sum of all extended and unextended primer bands.

References

• Synthesis and miscoding specificity of oligodeoxynucleotide containing 8-phenyl-2'-deoxyguanosine. PubMed.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFJrLRCdByMjfrJJXhyQGO_C6q2h7O2TWbT2xKYDT-2NwE5ZLOSZ6dPDx3F2vkLZJL6awE750J0pG3E9XwbA2WZsU7exviwCuYhJMl4A97sKmxbIlrmS6HYOr8_8cE799mnERA=]
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8-Phenylguanosine Stability: Technical Support &amp; Troubleshooting Guide

Welcome to the technical support center for 8-phenylguanosine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maintaining the stability of 8-phenylguanosine during experimental workflows. Here, we address common challenges through a series of frequently asked questions, troubleshooting scenarios, and detailed protocols. Our goal is to explain the causality behind experimental choices, ensuring the integrity and reproducibility of your results.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and storage of 8-phenylguanosine.

Q1: What is the primary cause of 8-phenylguanosine degradation in aqueous solutions?

A: The primary causes of degradation for guanosine derivatives like 8-phenylguanosine are hydrolysis and oxidation.[1] Hydrolysis can cleave the N-glycosidic bond that connects the phenyl-guanine base to the ribose sugar, especially under acidic conditions.[2] Oxidation, a significant concern for guanine moieties, can occur at the C8 position, although the presence of the phenyl group offers some steric hindrance. Facile aerial oxidation is a known characteristic of guanosine derivatives substituted at the 8-position.[3]

Q2: What are the optimal pH and temperature conditions for storing 8-phenylguanosine solutions?

A: For maximal stability, aqueous solutions of 8-phenylguanosine should be buffered to a slightly acidic or neutral pH, ideally between pH 6.0 and 7.4.[4] Extreme pH levels, both acidic and basic, can catalyze hydrolysis.[1][4] Solutions should be stored at low temperatures, either refrigerated (2-8°C) for short-term storage or frozen (≤ -20°C) for long-term stability.[5][6] For solid (lyophilized) 8-phenylguanosine, storage at -20°C is recommended to minimize degradation from atmospheric moisture and temperature fluctuations.

Q3: How susceptible is 8-phenylguanosine to photo-degradation?

A: Guanine and its derivatives possess chromophores that absorb UV light, making them susceptible to photolytic degradation.[1] Therefore, it is critical to protect solutions and solid samples of 8-phenylguanosine from light.[7][8] Use amber vials or wrap containers in aluminum foil, and minimize exposure to ambient light during experimental procedures.[9]

Q4: Can I expect enzymatic degradation of 8-phenylguanosine in my experiments?

A: Yes, if your experimental system contains nucleases or phosphorylases, enzymatic degradation is a significant risk. These enzymes can cleave the phosphodiester backbone (if incorporated into an oligonucleotide) or the N-glycosidic bond.[10] If working with cell lysates or other biological matrices, the presence of enzymes like γ-glutamyl transpeptidase or proteases could also potentially interact with or degrade the compound.[11] Ensure proper sample preparation, such as heat inactivation or the use of nuclease inhibitors, if enzymatic degradation is a concern.

Part 2: Troubleshooting Guide: Common Issues & Solutions

This section provides a problem-solving framework for issues that may arise during your experiments.

Problem	Probable Cause(s)	Recommended Solution(s)
Unexpected peaks appear in my HPLC/LC-MS chromatogram over time.	Chemical Degradation: The compound is degrading in solution due to hydrolysis, oxidation, or photolysis.	Verify Storage Conditions: Ensure the solution is buffered at the correct pH (6.0-7.4), stored at ≤ -20°C, and protected from light.[5][8] Use Fresh Solutions: Prepare solutions fresh before use whenever possible. Inert Environment: For sensitive experiments, degas solvents and store solutions under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[1]
Loss of biological activity or assay signal with an older stock solution.	Potency Reduction due to Degradation: The concentration of the active parent compound has decreased.	Perform a Forced Degradation Study: Stress a sample of your compound under heat, acid, base, and oxidative conditions to understand its degradation profile.[12][13] This helps in identifying stable conditions. Re-qualify Stock: Use an analytical technique like HPLC with UV detection to quantify the concentration of the intact 8-phenylguanosine in your stock solution before use.[14]
Precipitation or cloudiness observed in a thawed solution.	Poor Solubility: 8-phenylguanosine, like many guanine derivatives, has limited aqueous solubility, especially at neutral pH.[15] Freeze-Thaw Instability: Repeated freeze-thaw cycles can promote aggregation and precipitation.	Optimize Solvent: While avoiding harsh conditions, slight adjustments to the buffer composition or the addition of a small percentage of a co-solvent (e.g., DMSO) may improve solubility. Always validate solvent compatibility with your assay. Aliquot Samples: Store solutions in single-use aliquots to avoid multiple freeze-thaw cycles.
Inconsistent results when using 8-phenylguanosine in cell culture.	Enzymatic Degradation: Cellular nucleases or other enzymes in the culture medium (e.g., in serum) are degrading the compound. pH Shift in Media: CO₂ levels in the incubator can alter the pH of the culture medium, potentially accelerating degradation.	Use Nuclease-Free Reagents: Ensure all water and buffers are nuclease-free. Heat-Inactivated Serum: If using serum, ensure it is heat-inactivated to denature degradative enzymes. Monitor Media pH: Regularly check the pH of your culture medium to ensure it remains within the optimal range for both your cells and the compound's stability.

Part 3: Key Experimental Protocols & Workflows

To ensure the integrity of your work with 8-phenylguanosine, it is essential to employ robust, self-validating protocols.

Workflow for Assessing 8-Phenylguanosine Stability

The following diagram outlines a systematic approach to evaluating the stability of your compound under various stress conditions. This process is fundamental for establishing appropriate storage and handling procedures.

Caption: Potential hydrolytic and oxidative degradation pathways for 8-phenylguanosine.

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade the sample to identify potential degradation products and establish stable conditions, following principles outlined in ICH guidelines. [16][17] Objective: To evaluate the intrinsic stability of 8-phenylguanosine under various stress conditions.

Materials:

• 8-phenylguanosine

• Class A Volumetric Glassware

• HPLC or UPLC system with UV/PDA detector [14][18]* Reagents: 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂, HPLC-grade water, and acetonitrile.

• pH meter

• Water bath or oven

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 8-phenylguanosine in a suitable solvent (e.g., 50:50 acetonitrile:water). This is your 'T=0' sample. [12]2. Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Keep at room temperature. Take samples at 2, 4, 8, and 24 hours. If no degradation is observed, repeat the experiment at 60°C. [1]Neutralize samples with an equivalent amount of 0.1 M NaOH before HPLC analysis.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature and sample at the same time points. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature, protected from light, and sample at the same time points. [13]5. Thermal Degradation: Dilute 1 mL of stock solution with 1 mL of water (or a neutral buffer). Heat at 70°C in a water bath or oven. [16]Sample at the same time points.

• Photostability: Expose the solid drug substance and the solution to light conditions as specified in ICH Q1B guidelines (not less than 1.2 million lux hours and 200 watt hours/square meter). [7][19]Keep a control sample wrapped in foil to differentiate thermal degradation from photolytic degradation.

• Analysis: Analyze all samples, including the T=0 control, by a stability-indicating HPLC method (see Protocol 2).

• Evaluation: Compare the chromatograms. Calculate the percentage of degradation. A target degradation of 5-20% is ideal for identifying degradation products without destroying the sample excessively. [12]

Protocol 2: Stability-Indicating HPLC Method

Objective: To separate and quantify 8-phenylguanosine from its potential degradation products.

Instrumentation:

• HPLC system with a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• UV/PDA Detector set to monitor at an appropriate wavelength for 8-phenylguanosine (e.g., ~260 nm).

• Autosampler and data acquisition software.

Mobile Phase:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Procedure:

• Gradient Elution: Develop a gradient method to ensure separation of the parent peak from any more polar or less polar degradants.

  • Example Gradient:

    • 0-5 min: 5% B

    • 5-25 min: 5% to 95% B

    • 25-30 min: 95% B

    • 30-31 min: 95% to 5% B

    • 31-35 min: 5% B (re-equilibration)

• System Parameters:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

• Analysis: Inject the samples from the forced degradation study.

• Peak Purity Analysis: Use a PDA detector to assess the peak purity of the 8-phenylguanosine peak in stressed samples to ensure it is not co-eluting with a degradant. [16]5. Quantification: Calculate the percentage of 8-phenylguanosine remaining by comparing the peak area in stressed samples to the T=0 sample.

  % Remaining = (Area_stressed / Area_T0) * 100

References

• PharmaTutor. (2014, April 15). FORCED DEGRADATION AND STABILITY TESTING: STRATEGIES AND ANALYTICAL PERSPECTIVES. [Link]

• Pharmaguideline. (2017, November 6). Forced Degradation Study in Pharmaceutical Stability. [Link]

• Research Journal of Pharmacy and Technology. Stability Indicating Forced Degradation Studies. [Link]

• Journal of Pharmaceutical Education and Research. (2012, June 15). Current trends in forced degradation study for pharmaceutical product development. [Link]

• Scribd. (2025, December 14). Forced Degradation Studies: Journal of Analytical & Pharmaceutical Research. [Link]

• PubMed. Synthetic and oxidative studies on 8-(arylamino)-2'-deoxyguanosine and -guanosine derivatives. [Link]

• ICH. STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. [Link]

• PMC. (2019, June 13). The Development and Lifetime Stability Improvement of Guanosine-Based Supramolecular Hydrogels through Optimized Structure. [Link]

• PubMed. (2016, December 15). Comprehensive analysis of the formation and stability of peroxynitrite-derived 8-nitroguanine by LC-MS/MS. [Link]

• Chromatography Online. (2023, January 1). Analytical Methods to Determine the Stability of Biopharmaceutical Products. [Link]

• PubMed. (2017, February 28). Biophysical properties, thermal stability and functional impact of 8-oxo-7,8-dihydroguanine on oligonucleotides of RNA-a study of duplex, hairpins and the aptamer for preQ1 as models. [Link]

• Separation Science. (2025, March 24). Analytical Techniques In Stability Testing. [Link]

• PMC. (2015, September 9). Hybridization Properties of RNA Containing 8-Methoxyguanosine and 8-Benzyloxyguanosine. [Link]

• PMC. Determination of 8-Oxoguanine and 8-Hydroxy-2'-deoxyguanosine in the Rat Cerebral Cortex Using Microdialysis Sampling and Capillary Electrophoresis with Electrochemical Detection. [Link]

• Emery Pharma. Pharmaceutical Stability Testing. [Link]

• SGS USA. Photostability. [Link]

• PubMed. (2004, November 15). Spiroiminodihydantoin and guanidinohydantoin are the dominant products of 8-oxoguanosine oxidation at low fluxes of peroxynitrite: mechanistic studies with 18O. [Link]

• PubMed. (1996, December). Synthesis, miscoding specificity, and thermodynamic stability of oligodeoxynucleotide containing 8-methyl-2'-deoxyguanosine. [Link]

• PubMed. (2020, June 25). Oxidation of 8-thioguanosine gives redox-responsive hydrogels and reveals intermediates in a desulfurization pathway. [Link]

• PMC. Characterization of oxidized guanosine 5'-triphosphate (oxo8GTP) as a viable inhibitor of soluble guanylyl cyclase (sGC). [Link]

• International Journal of Pharmaceutical Erudition. (2012, March 17). Stability Testing of Pharmaceutical Products. [Link]

• ResearchGate. (2025, December 12). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. [Link]

• PMC. Structural Context Effects in the Oxidation of 8-Oxo-7,8-dihydro-2'-deoxyguanosine to Hydantoin Products: Electrostatics, Base Stacking, and Base Pairing. [Link]

• PMC. (2016, October 5). Biophysical properties, thermal stability and functional impact of 8-oxo-7,8-dihydroguanine on oligonucleotides of RNA—a study of duplex, hairpins and the aptamer for preQ1 as models. [Link]

• EMA. Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

• PMC. Biochemical Evaluation of Phenylalanine Ammonia Lyase from Endemic Plant Cyathobasis fruticulosa (Bunge) Aellen. for the Dietary Treatment of Phenylketonuria. [Link]

• YouTube. (2025, May 1). ICH Q1B Guideline (Photostability Testing for New Drug Substances and Products). [Link]

• PubMed. Amino acid stability and microbial growth in total parenteral nutrient solutions. [Link]

• PMC. Production and stability study of a hospital parenteral nutrition solution for neonates. [Link]

• PubMed. (2006, January 15). Hydrolytic and enzymatic degradation of nanoparticles based on amphiphilic poly(gamma-glutamic acid)-graft-L-phenylalanine copolymers. [Link]

• BIOLOG Life Science Institute. Technical Information about 8- Hydroxyguanine. [Link]

• ScienceDirect. (2011, March 20). Enzymatic degradation of the hydrogels based on synthetic poly(α-amino acid)s. [Link]

• PubMed. Influence of pH and light on the stability of some antioxidants. [Link]

• Microbiology Society. Synthesis and degradation of phenylalanine ammonia-lyase of Rhodosporidium toruloides. [Link]

• ResearchGate. Illustration of the enzymatic degradation of P5–P8 and the corresponding hydrolyzed products. [Link]

• Scribd. ICH Q1B Photostability Testing Guide. [Link]

• PubMed. The stability of the oxidative stress marker, urinary 8-hydroxy-2'- deoxyguanosine (8-OHdG), when stored at room temperature. [Link]

• PMC. (2025, September 2). pH variations enable guanine crystal formation within iridosomes. [Link]

• PubChem. guanosine nucleotides degradation III | Pathway. [Link]

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Technical Support Center: Polymerase Stalling at 8-Phenylguanosine Lesions

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals investigating the impact of 8-phenyl-2'-deoxyguanosine (8-PhG) lesions on DNA polymerization. Here, we address common experimental challenges through a structured FAQ and troubleshooting format, offering not only solutions but also the underlying scientific rationale for each recommendation.

Part 1: Frequently Asked Questions (FAQs)

This section covers foundational knowledge essential for designing and interpreting experiments involving 8-PhG lesions.

Q1: What is 8-phenyl-2'-deoxyguanosine (8-PhG) and why is it significant?

A1: 8-phenyl-2'-deoxyguanosine (8-PhG) is a bulky DNA adduct, a type of DNA damage where a phenyl group is covalently attached to the C8 position of guanine. Such adducts can arise from exposure to environmental pollutants or endogenous metabolic processes. Its significance lies in its potential to disrupt critical cellular processes like DNA replication and transcription, acting as a major roadblock that can lead to mutations, cell cycle arrest, or cell death. Studying 8-PhG helps elucidate mechanisms of chemical carcinogenesis and DNA damage tolerance pathways.

Q2: What is the primary mechanism by which 8-PhG causes DNA polymerase stalling?

A2: The primary mechanism is steric hindrance within the polymerase active site. High-fidelity replicative polymerases, such as DNA Polymerase δ and ε, have a compact, precisely-shaped active site designed to ensure accurate Watson-Crick base pairing. The bulky phenyl group of the 8-PhG lesion physically clashes with the amino acid residues of the active site, preventing the polymerase from properly positioning the template and incoming nucleotide for catalysis. This steric block effectively halts DNA synthesis.

Q3: Can any DNA polymerases bypass an 8-PhG lesion?

A3: Yes, specialized DNA polymerases known as translesion synthesis (TLS) polymerases can bypass bulky adducts like 8-PhG. These polymerases, which belong to the Y-family (e.g., Pol η, Pol κ, Pol ι, and Rev1), are characterized by a much larger, more open, and solvent-accessible active site. This structural feature allows them to accommodate bulky, non-instructional lesions that block high-fidelity polymerases. However, this flexibility comes at the cost of lower fidelity, meaning they are more prone to incorporating incorrect nucleotides.

Q4: What are the biological consequences of successful vs. failed bypass of 8-PhG?

A4:

• Failed Bypass: If a replicative polymerase stalls and the lesion is not bypassed, the replication fork can collapse, potentially leading to double-strand breaks. This is a severe form of DNA damage that can trigger apoptosis (programmed cell death) or lead to significant genomic instability if repaired incorrectly.

• Successful (but potentially error-prone) Bypass: Successful bypass by a TLS polymerase allows replication to continue, preventing fork collapse and cell death.[1] However, because TLS polymerases have low fidelity, they may incorporate an incorrect nucleotide opposite the 8-PhG lesion. This results in a mutation (e.g., a G→T transversion) in the daughter strand, which becomes permanently fixed in the genome after the next round of replication. This mutagenic outcome is a key step in the initiation of carcinogenesis.

Part 2: Troubleshooting Guide for Experimental Workflows

This section addresses specific problems you may encounter during your in vitro experiments.

Q1: My high-fidelity polymerase (e.g., Klenow fragment, T4 Pol) stops dead at the 8-PhG site in my primer extension assay. Is my enzyme inactive?

A1: This result is expected and likely indicates your enzyme is active and functioning correctly. High-fidelity polymerases are designed to be sensitive to distortions in the DNA template. The bulky 8-PhG adduct creates a major steric block that these enzymes cannot accommodate.

• Causality: The active site of a high-fidelity polymerase like the Klenow fragment is tight and enforces Watson-Crick geometry.[2] The phenyl group is too large to fit, causing the polymerase to stall indefinitely. This stalling serves as a quality control mechanism in the cell, preventing replication past damaged sites that could lead to mutations.

• Validation: Your stalled product acts as a de facto positive control for the presence and polymerase-blocking nature of the 8-PhG lesion. To confirm enzyme activity, run a parallel reaction with an identical, undamaged DNA template. You should see full-length product formation in the undamaged control.

Caption: Polymerase choice determines the outcome at an 8-PhG lesion.

Q2: I'm using a Y-family TLS polymerase (like Pol η), but I'm seeing very low bypass efficiency of the 8-PhG lesion. What factors should I optimize?

A2: While TLS polymerases are capable of bypassing bulky lesions, their efficiency can be highly variable and dependent on several factors. Low bypass suggests suboptimal conditions or an inefficient polymerase-lesion pairing.

• Causality & Solutions:

  • Divalent Cation Concentration: TLS polymerases are highly sensitive to Mg²⁺ (or sometimes Mn²⁺) concentration. Mg²⁺ is crucial for catalysis, but incorrect concentrations can inhibit activity.

    • Action: Titrate MgCl₂ in your reaction buffer, typically from 2 mM to 10 mM. Some TLS polymerases show enhanced (though often more mutagenic) activity with Mn²⁺; consider testing MnCl₂ in the 0.1-1.0 mM range if appropriate for your specific enzyme.

  • Incorrect Polymerase Choice: Not all TLS polymerases handle all bulky lesions with equal efficiency. For example, Pol η is known to be relatively proficient at bypassing bulky adducts, while others like Pol ι or Rev1 may be less efficient or act more as "extenders" after another polymerase inserts a nucleotide.[3][4]

    • Action: If possible, test other Y-family polymerases (e.g., Pol κ, Rev1) to see if they are more effective at bypassing 8-PhG. The efficiency of bypass for bulky lesions is an active area of research.[5][6]

  • Reaction Time and Enzyme Concentration: TLS is often a much slower process than normal replication.

    • Action: Perform a time-course experiment (e.g., 1, 5, 15, 30 minutes) to determine the optimal reaction time. Also, try increasing the polymerase concentration in the reaction.

  • Sequence Context: The DNA sequence flanking the lesion can influence the efficiency of bypass.

    • Action: If your experimental design allows, test the same lesion in a different sequence context to see if the stalling is sequence-dependent.

Q3: How can I accurately quantify the bypass efficiency and fidelity of a polymerase at an 8-PhG lesion?

A3: The gold-standard method is a running-start or standing-start primer extension assay using a 5'-radiolabeled (³²P) or fluorescently-labeled primer.[7][8] This allows for precise quantification of stalled versus full-length products.

• Methodology:

  • Setup: Anneal a 5'-labeled primer to a template oligonucleotide containing a site-specific 8-PhG lesion.

  • Reaction: Initiate DNA synthesis by adding the polymerase and all four dNTPs. For fidelity assays (single-nucleotide insertion), add only one type of dNTP at a time.

  • Quench: Stop the reaction at various time points with a formamide/EDTA stop buffer.

  • Analysis: Separate the products on a high-resolution denaturing polyacrylamide gel (dPAGE).

  • Quantification: Visualize the gel using autoradiography or fluorescence imaging and quantify the band intensities corresponding to the stalled primer (product at position n-1), the insertion product (position n), and the full-length bypass product.

• Calculation of Bypass Efficiency: Bypass Efficiency (%) = [ (Intensity of Full-Length Product) / (Intensity of Stalled Product + Intensity of Full-Length Product) ] * 100

• Fidelity Assessment: To determine which nucleotide is preferentially inserted opposite 8-PhG, perform single-nucleotide incorporation experiments. By comparing the efficiency of extension with dATP, dCTP, dGTP, and dTTP individually, you can determine the misincorporation frequency.

Part 3: Data & Protocols

Table 1: Expected Relative Bypass Efficiencies for Different Polymerase Families at a Bulky Adduct (e.g., 8-PhG)

Polymerase Family	Representative Enzyme	Proofreading (3'-5' Exo)	Active Site Structure	Expected 8-PhG Bypass Efficiency	Primary Role
B-Family (Replicative)	Klenow Fragment (exo+)	Yes	Tight, Constrained	Extremely Low (<1%)	High-Fidelity Replication
B-Family (Replicative)	Klenow Fragment (exo-)	No	Tight, Constrained	Extremely Low (<1%)	High-Fidelity Replication
Y-Family (TLS)	Human DNA Polymerase η (eta)	No	Open, Solvent-Exposed	Moderate to High	Bulky Lesion Bypass[9][10]
Y-Family (TLS)	Human DNA Polymerase κ (kappa)	No	Open, Solvent-Exposed	Moderate	Bulky Lesion Bypass/Extension[7]
Y-Family (TLS)	Human REV1	No	Open, G-template specific	Low (as inserter)	dCMP Inserter, Scaffolding[4]

Note: These are expected relative efficiencies based on polymerase function with bulky adducts. Actual values must be determined empirically.

Protocol: Standard Primer Extension Assay for 8-PhG Bypass

This protocol describes a method to measure the ability of a DNA polymerase to bypass a site-specific 8-PhG lesion.

Caption: Workflow for a primer extension-based lesion bypass assay.

Step-by-Step Methodology:

• Primer Labeling:

  • In a microfuge tube, combine: 10 pmol of primer oligonucleotide, 1X T4 Polynucleotide Kinase (PNK) Buffer, 33 pmol [γ-³²P]ATP (6000 Ci/mmol), and 10 units of T4 PNK.

  • Incubate at 37°C for 60 minutes.

  • Inactivate the enzyme by heating to 95°C for 5 minutes.

  • Purify the labeled primer using a G-25 spin column to remove unincorporated nucleotides.

• Primer/Template Annealing:

  • Mix the 5'-³²P-labeled primer with the 8-PhG-containing template oligonucleotide in a 1:1.5 molar ratio in annealing buffer (e.g., 10 mM Tris-HCl pH 7.5, 50 mM NaCl).

  • Heat the mixture to 95°C for 5 minutes in a heat block or thermocycler.

  • Allow the mixture to cool slowly to room temperature over 1-2 hours to ensure proper annealing.

• Polymerase Reaction:

  • Prepare reaction mixes on ice. For a 10 µL final volume:

    • 1 µL 10X Polymerase Reaction Buffer (e.g., 500 mM Tris-HCl, 100 mM MgCl₂, 10 mM DTT)

    • 1 µL dNTP mix (100 µM each)

    • 1 µL Annealed Primer/Template (20 nM final concentration)

    • X µL DNA Polymerase (concentration to be optimized)

    • Nuclease-free water to 10 µL.

  • Pre-incubate the tubes at 37°C for 2 minutes.

  • Initiate the reaction by adding the DNA polymerase.

  • Incubate at 37°C. Take time points (e.g., 0, 2, 5, 10, 20 min) by transferring the 10 µL reaction into a tube containing 10 µL of Stop/Loading buffer (95% formamide, 20 mM EDTA, bromophenol blue, xylene cyanol).

• Gel Electrophoresis and Analysis:

  • Heat the quenched reactions at 95°C for 5 minutes and immediately place on ice.

  • Load the samples onto a 15-20% denaturing (7 M Urea) polyacrylamide gel.

  • Run the gel until the bromophenol blue dye is near the bottom.

  • Dry the gel and expose it to a phosphor screen.

  • Scan the screen using a phosphorimager and quantify the intensity of the bands corresponding to the unextended primer, the stalled product (one base before the lesion), and the full-length bypass product.

References

• Choi, J.-Y., & Guengerich, F. P. (2015). Unlike catalyzing error-free bypass of 8-oxodGuo, DNA polymerase λ is responsible for a significant part of Fapy·dG-induced G → T mutations in human cells. Biochemistry, 54(10), 1859–1862. [Link]

• Kou, Y., & Basu, A. K. (2024). T7 RNA polymerase catalyzed transcription of the epimerizable DNA lesion, Fapy·dG and 8-oxo-2′-deoxyguanosine. eScholarship, University of California. [Link]

• Zhang, Y., Yuan, F., Wu, X., Wang, Z., & Rechkoblit, O. (2000). Error-prone lesion bypass by human DNA polymerase eta. PubMed. [Link]

• Wikipedia. (n.d.). DNA polymerase eta. Wikipedia. Retrieved from [Link]

• Choi, J. Y., & Guengerich, F. P. (2006). Translesion synthesis across O6-alkylguanine DNA adducts by recombinant human DNA polymerases. PubMed. [Link]

• Bae, S., & Scharer, O. D. (2022). Contributing Factors for Mutagenic DNA Lesion Bypass by DNA Polymerase Eta (polη). MDPI. [Link]

• Patra, A., & Guengerich, F. P. (2008). Kinetic Analysis of Translesion Synthesis Opposite Bulky N2- and O6-Alkylguanine DNA Adducts by Human DNA Polymerase REV1. PMC. [Link]

• Patra, A., & Guengerich, F. P. (2006). Translesion Synthesis across Bulky N-Alkyl Guanine DNA Adducts by Human DNA Polymerase κ. DSpace@EWHA. [Link]

• National Center for Biotechnology Information. (2026). POLH DNA polymerase eta [ (human)]. NCBI Gene. [Link]

• Choi, J.-Y., & Guengerich, F. P. (2015). Unlike catalyzing error-free bypass of 8-oxodGuo, DNA polymerase λ is responsible for a significant part of Fapy·dG-induced G → T mutations in human cells. PubMed. [Link]

• Haracska, L., Prakash, S., & Prakash, L. (2009). The efficiency and fidelity of 8-oxo-guanine bypass by DNA polymerases delta and eta. PubMed. [Link]

• Wetmore, D. R., & Rokita, S. E. (2013). Klenow Fragment Discriminates Against the Incorporation of the Hyperoxidized dGTP Lesion Spiroiminodihydantoin into DNA. PMC. [Link]

• SciSpace. (2013). The primer extension assay. SciSpace. [Link]

• Patra, A., & Guengerich, F. P. (2008). Kinetic Analysis of Translesion Synthesis Opposite Bulky N - and O -Alkylguanine DNA Adducts by Human DNA Polymerase REV1*. DSpace@EWHA. [Link]

• Haracska, L., Washington, M. T., Prakash, S., & Prakash, L. (2009). The efficiency and fidelity of 8-oxo-guanine bypass by DNA polymerases δ and η. PMC. [Link]

• Haracska, L., Yu, S. L., Johnson, R. E., Prakash, L., & Prakash, S. (2000). The efficiency and fidelity of 8-oxo-guanine bypass by DNA polymerases and. Oxford Academic. [Link]

• Briggs, A. W., Good, J. M., Green, R. E., Krause, J., Maricic, T., Stenzel, U., & Pääbo, S. (2009). Primer Extension Capture: Targeted Sequence Retrieval from Heavily Degraded DNA Sources. PMC. [Link]

• Wikipedia. (n.d.). Primer extension. Wikipedia. Retrieved from [Link]

• Wikipedia. (n.d.). Klenow fragment. Wikipedia. Retrieved from [Link]

• Briggs, A. W., et al. (2009). Primer Extension Capture: Targeted Sequence Retrieval from Heavily Degraded DNA Sources. Max Planck Institute for Evolutionary Anthropology. [Link]

• Hadden, M. K. (2024). Translesion Synthesis. Hadden Research Lab - University of Connecticut. [Link]

• Liu, K., & Wang, Y. (2013). Actions of the Klenow fragment of DNA polymerase I and some DNA glycosylases on chemically stable analogues of N7-methyl-2'-deoxyguanosine. PubMed. [Link]

• Taylor, M. R. G., & Yeeles, J. T. P. (2018). The mechanism of replication stalling and recovery within repetitive DNA. PMC. [Link]

Sources

• 1. promega.com [promega.com]
• 2. Klenow fragment - Wikipedia [en.wikipedia.org]
• 3. Translesion synthesis across O6-alkylguanine DNA adducts by recombinant human DNA polymerases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. POLH DNA polymerase eta [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 6. dspace.ewha.ac.kr [dspace.ewha.ac.kr]
• 7. dspace.ewha.ac.kr [dspace.ewha.ac.kr]
• 8. scispace.com [scispace.com]
• 9. Error-prone lesion bypass by human DNA polymerase eta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The efficiency and fidelity of 8-oxo-guanine bypass by DNA polymerases delta and eta - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing side reactions in 8-phenylguanosine synthesis

Welcome to the Technical Support Center for modified nucleoside synthesis. As a Senior Application Scientist, I frequently consult with researchers who struggle with the delicate chemical balance required for purine modifications. Synthesizing 8-phenylguanosine via the Suzuki–Miyaura cross-coupling of 8-bromoguanosine is a powerful technique, but the functional density of the guanosine scaffold makes it highly susceptible to side reactions.

This guide is designed to provide you with a mechanistic understanding of these side reactions, a troubleshooting FAQ, and a self-validating protocol to ensure high-yield, reproducible results.

Reaction Workflow & Degradation Pathways

Reaction pathways and side-product formation in the C8-arylation of guanosine.

Troubleshooting Guide & FAQs

Q1: Why am I seeing significant amounts of unsubstituted guanosine (dehalogenation) instead of 8-phenylguanosine? A1: Dehalogenation (hydrodebromination) is a competing reductive side reaction in aqueous Pd-catalyzed cross-couplings. It is heavily influenced by reaction temperature, the nature of the catalyst-ligand system, and the buffer conditions[1]. Causality: If the transmetalation step is slow—often due to poor ligand choice or depleted boronic acid—the Pd-oxidative addition complex can undergo reduction, utilizing the solvent or amine bases as a hydride source. Solution: Ensure you are using a highly water-soluble ligand like 2 to accelerate transmetalation in aqueous media[2]. Maintain a precise 2.5:1 ratio of TPPTS to Pd(OAc)₂ and limit the reaction time to 2–4 hours.

Q2: My reaction mixture turns dark, and I observe multiple polar spots on TLC. Mass spec indicates imidazole ring opening. How do I prevent this? A2: Imidazole ring opening is a well-documented degradation pathway for guanosine derivatives, particularly when exposed to high pH environments in the presence of excess boronic acid[3]. Causality: High alkalinity (pH > 10) causes hydroxide attack on the C8 position or the imide system. Furthermore,4[4]. Solution: Avoid strong bases like Cs₂CO₃ or unbuffered Na₂CO₃. Instead, perform the reaction in a NaHCO₃ buffer to strictly maintain the pH at ≤ 8.5[3].

Q3: I am experiencing low yields due to glycosidic bond cleavage (depurination). What are the critical parameters to control? A3: The N-glycosidic bond of purines is highly sensitive to thermal stress and acidic environments. Causality: While Suzuki couplings are basic, localized pH drops (from unneutralized boronic acids) or excessive heating (>100 °C) will trigger the cleavage of the purine-ribose bond[4]. Solution: Maintain the reaction temperature strictly between 80–95 °C and ensure your buffer capacity is sufficient to neutralize the acidic boronic acid upon addition.

Quantitative Data: Impact of Reaction Conditions

The table below summarizes how specific variables dictate the success or failure of the C8-arylation, providing a quick reference for condition optimization.

Parameter	Condition	Primary Outcome	Mechanistic Rationale
pH Control	pH > 10 (e.g., unbuffered Na₂CO₃)	High ring-opening, Catalyst inhibition	Guanine imide ionization poisons Pd; hydroxide attacks the imidazole ring[4].
pH Control	pH 8.0 - 8.5 (NaHCO₃ buffer)	Optimal 8-PhG yield (>80%)	Prevents ring opening; maintains an active Pd catalytic cycle[3].
Temperature	> 100 °C	Depurination (Glycosidic cleavage)	Thermal instability of the purine-ribose bond leads to irreversible cleavage[4].
Ligand Choice	No ligand / Hydrophobic phosphines	High dehalogenation, low yield	Poor solubility in aqueous media prevents efficient transmetalation[2].
Ligand Choice	TPPTS (Water-soluble)	Fast coupling (2-4 h)	Enhances Pd solubility and reactivity in water/acetonitrile mixtures[2].

Self-Validating Standard Operating Procedure (SOP)

This step-by-step methodology for the aqueous Suzuki-Miyaura cross-coupling of 8-bromoguanosine incorporates built-in diagnostic checks (self-validation) so you can verify the reaction's integrity in real-time.

Materials Required: 8-Bromoguanosine, Phenylboronic acid, Pd(OAc)₂, TPPTS, NaHCO₃ buffer (0.5 M), Acetonitrile, Degassed Water.

Step 1: Reagent Preparation & Degassing

• Action: Prepare a solvent mixture of Water:Acetonitrile (2:1 v/v). Degas thoroughly by sparging with argon for 30 minutes.

• Causality: Oxygen promotes the homocoupling of phenylboronic acid, depleting the reagent and stalling the reaction.

• Self-Validation: Proper degassing ensures the subsequent catalyst mixture remains stable. If the solvent is aerated, the catalyst will crash out rapidly in Step 2.

Step 2: Catalyst Pre-activation

• Action: In a Schlenk flask under argon, combine Pd(OAc)₂ (2.5 mol %) and TPPTS (6.25 mol %). Stir for 15 minutes at room temperature.

• Self-Validation: The solution must turn a clear, pale yellow , indicating the successful formation of the active Pd/TPPTS complex[2]. If the solution turns opaque black, Pd(0) aggregation (palladium black) has occurred due to oxidation or incorrect ligand ratios. Discard and restart.

Step 3: Substrate Addition & pH Adjustment

• Action: Add 8-bromoguanosine (1.0 equiv) and phenylboronic acid (1.5 equiv). Add the NaHCO₃ buffer to adjust the pH to 8.0–8.5.

• Causality: A pH strictly ≤ 8.5 prevents imidazole ring opening while providing enough basicity to activate the boronic acid[3].

• Self-Validation: Check the pH with a micro-probe. The reaction must remain a clear, pale solution. Dark brown discoloration at this stage indicates base-mediated degradation.

Step 4: Heating and Monitoring

• Action: Heat the reaction mixture to 80 °C for 2–4 hours. Monitor via RP-HPLC or TLC (CH₂Cl₂/MeOH 8:2).

• Self-Validation: 5 (λem ≈ 400 nm)[5]. The appearance of a bright blue fluorescent spot on TLC under 365 nm UV light confirms successful C8-arylation, easily distinguishing it from the non-fluorescent 8-bromoguanosine starting material.

Step 5: Workup and Purification

• Action: Cool to room temperature. Filter through a short pad of Celite to remove trace palladium. Concentrate the filtrate in vacuo to remove acetonitrile.

• Self-Validation: The product can be purified via reverse-phase chromatography or6[6]. A white to pale-yellow solid confirms high purity.

References

• Self-Assembly of Functionalized Lipophilic Guanosines into Cation-Free Stacked Guanine-Quartets Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Synthesis and Evaluation of Diguanosine Cap Analogs Modified at the C8-Position by Suzuki−Miyaura Cross-Coupling Source: Semantic Scholar / ACS Publications URL:[Link]

• Synthesis and Evaluation of Diguanosine Cap Analogs Modified at the C8-Position by Suzuki–Miyaura Cross-Coupling: Discovery of 7-Methylguanosine-Based Molecular Rotors Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Post-transcriptional labeling by using Suzuki–Miyaura cross-coupling generates functional RNA probes Source: Nucleic Acids Research | Oxford Academic URL:[Link]

• Pd(0)/Cu(I)-Mediated Direct Arylation of 2′-Deoxyadenosines: Mechanistic Role of Cu(I) and Reactivity Comparisons with Related Purine Nucleosides Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Efficient One-Step Suzuki Arylation of Unprotected Halonucleosides, Using Water-Soluble Palladium Catalysts Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Analytical Challenges in 8-Phenylguanosine Detection

Welcome to the Technical Support Center for Modified Nucleoside Analysis. As a Senior Application Scientist, I have designed this portal to assist researchers, analytical chemists, and drug development professionals in overcoming the unique hurdles associated with isolating and quantifying 8-phenylguanosine (8-PhG) from complex biological matrices.

Unlike unmodified nucleosides, carbon-linked C8-aryl guanine adducts present severe analytical challenges due to their extreme structural instability, low physiological abundance, and propensity for matrix suppression. This guide provides field-proven, self-validating protocols and mechanistic troubleshooting to ensure absolute scientific integrity in your workflows.

System Workflows & Mechanistic Pathways

To successfully detect 8-PhG, you must first understand its lifecycle—from its formation via toxicological exposure to its isolation in the laboratory.

Workflow for the isolation and LC-MS/MS quantification of 8-phenylguanosine from biological samples.

Mechanism of 8-phenylguanosine formation via aryl radicals and its susceptibility to depurination.

Step-by-Step Methodologies

Protocol A: Artifact-Free DNA Extraction and Mild Enzymatic Digestion

The Causality Principle: The bulky C8-phenyl group clashes sterically with the ribose ring, forcing the nucleoside into a strict syn conformation[1]. This structural distortion places immense strain on the N-glycosidic bond, making 8-PhG highly labile. Standard DNA digestion protocols utilizing Nuclease P1 (which requires an acidic pH of ~5.5) will rapidly hydrolyze your target analyte into its aglycone (8-phenylguanine)[1]. This protocol utilizes a self-validating neutral pH system to preserve the intact nucleoside.

• Cell Lysis & DNA Precipitation: Lyse cells in a neutral buffer (pH 7.4). Extract DNA using a modified salting-out method. Do not use standard acidic phenol-chloroform, as the low pH will initiate depurination.

• Buffer Exchange: Resuspend the purified DNA pellet in 10 mM Tris-HCl (pH 7.5) supplemented with 1 mM ZnCl₂ and 10 mM MgCl₂.

• Enzymatic Cocktail Addition: Add DNase I, a neutral-active Phosphodiesterase (e.g., Snake Venom Phosphodiesterase), and Alkaline Phosphatase. Verify that the final mixture remains strictly at pH ≥ 7.0.

• Incubation: Incubate at 37°C for 4 hours. Avoid prolonged incubation (e.g., overnight) to minimize thermal degradation.

• Enzyme Removal: Pass the digest through a 10 kDa MWCO centrifugal filter (pre-washed with LC-MS grade water) at 14,000 x g for 15 minutes to remove digestive enzymes prior to enrichment.

Protocol B: Offline Solid-Phase Extraction (SPE) Enrichment

The Causality Principle: Unmodified nucleosides (dG, dA, dC, dT) exist in a million-fold excess compared to 8-PhG. If injected directly into the LC-MS/MS, these endogenous compounds will cause severe space-charge effects and ion suppression in the ESI source.

• Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB, 30 mg) with 1 mL Methanol, followed by 1 mL LC-MS grade water.

• Loading: Load the filtered DNA digest (~500 µL) onto the cartridge at a flow rate of 1 drop/second.

• Washing: Wash with 1 mL of 5% Methanol in water (v/v). Rationale: Unmodified, highly polar nucleosides will elute in this aqueous wash. The lipophilic C8-phenyl group strongly retains 8-PhG on the sorbent.

• Elution: Elute the enriched 8-PhG fraction using 1 mL of 80% Methanol in water.

• Reconstitution: Evaporate the eluate to dryness under a gentle nitrogen stream at room temperature. Reconstitute in 50 µL of your initial LC mobile phase (e.g., 5% Acetonitrile / 95% Water with 0.1% Formic Acid).

Quantitative Data & Analytical Parameters

Table 1: Physico-Chemical Properties and Analytical Implications

Parameter	Value / Characteristic	Analytical Implication
Conformation Preference	Syn conformation favored (>25 kJ/mol over anti)[1].	Alters chromatographic retention; biologically, it destabilizes B-DNA and stabilizes Z-DNA[2].
Glycosidic Bond Stability	Hydrolysis rate 5 to 45-fold faster than unmodified guanine[1].	Requires strictly pH-controlled (pH > 7.0) sample preparation to prevent artifactual depurination.
Fluorescence	λex = 277 nm, λem = 395-400 nm[1][3].	Enables orthogonal UV/Fluorescence HPLC detection during in vitro synthesis or SPE method development.

Table 2: Recommended LC-MS/MS (ESI+) MRM Transitions

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
8-Phenylguanosine	360.1	228.1	15 - 20	Quantifier (Cleavage of glycosidic bond to 8-phenylguanine aglycone)
8-Phenylguanosine	360.1	211.1	25 - 30	Qualifier (Loss of NH₃ from the aglycone product ion)
[¹⁵N₅]-8-Phenylguanosine	365.1	233.1	15 - 20	Internal Standard (Accounts for matrix effects and extraction recovery)

Troubleshooting & FAQs

Q: I am detecting a massive signal at m/z 228.1 but no signal at m/z 360.1. Where is my 8-phenylguanosine? A: You are detecting the aglycone (8-phenylguanine) instead of the intact nucleoside. This indicates that the N-glycosidic bond was cleaved during your sample preparation. Because the C8-phenyl group forces the nucleobase into a syn conformation, the molecule experiences intense steric strain, making the adduct highly susceptible to acid-catalyzed hydrolysis[1]. Resolution: Immediately audit the pH of your digestion buffers. Do not use acidic Nuclease P1 buffers; ensure the entire extraction and digestion environment remains at pH > 7.0.

Q: My 8-PhG peak is broad and exhibits severe tailing on a standard C18 column. How can I improve the peak shape? A: C8-aryl adducts can exhibit conformational heterogeneity (dynamic interconversion between syn and anti states) and secondary interactions with residual silanols on standard stationary phases. Resolution: Switch to a superficially porous particle (SPP) column or a column with a polar-embedded stationary phase. Additionally, increasing the column compartment temperature to 40°C–50°C increases the rate of conformational interconversion, coalescing the broad band into a single, sharp peak.

Q: Can I use optical detectors to screen for 8-PhG before moving to the mass spectrometer? A: Yes. Unlike unmodified guanosine, 8-phenylguanosine forms a push-pull electron system and is highly fluorescent[3]. It exhibits strong emission at approximately 395–400 nm when excited at 277 nm[1]. Placing a fluorescence detector (FLD) in-line before the MS is an excellent strategy for method development and preliminary peak identification.

Q: Why is the detection of 8-PhG in a biological sample a critical indicator of mutagenicity? A: Carbon-linked C8-aryl-dG adducts possess severely altered biophysical coding properties. The bulky phenyl ring at the C8 position destabilizes the standard right-handed B-DNA double helix and strongly facilitates a transition to the left-handed Z-DNA conformation[2]. This structural distortion leads to targeted and semi-targeted mutations during DNA replication, often resulting in transversion mutations or frameshifts[4].

References

• Structural and biochemical impact of C8-aryl-guanine adducts within the NarI recognition DNA sequence: influence of aryl ring size on targeted and semi-targeted mutagenicity, nih.gov,[Link]

• C-Linked 8-aryl guanine nucleobase adducts: biological outcomes and utility as fluorescent probes, rsc.org,[Link]

• The effect of C8-arylguanine adducts on B/Z-DNA equilibrium: Implications in aryl hydrazine carcinogenesis, wvu.edu,[Link]

• Synthesis and Evaluation of Diguanosine Cap Analogs Modified at the C8-Position by Suzuki–Miyaura Cross-Coupling: Discovery of 7-Methylguanosine-Based Molecular Rotors, acs.org,[Link]

Sources

• 1. C-Linked 8-aryl guanine nucleobase adducts: biological outcomes and utility as fluorescent probes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC00053C [pubs.rsc.org]
• 2. "The effect of C8-arylguanine adducts on B/Z-DNA equilibrium: Implicati" by Vorasit Vongsutilers [researchrepository.wvu.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

cross-validation of 8-phenylguanosine detection methods

Cross-Validation of 8-Phenylguanosine Detection Methods: A Comprehensive Analytical Guide

8-Phenylguanosine (8PhG) is a highly specialized modified nucleoside. By introducing a phenyl group at the C8-position of the guanine ring, the molecule acquires a push-pull electron system, transforming it into a molecular rotor with environment-sensitive fluorescence[1]. This unique property makes 8PhG an invaluable tool for studying mRNA cap-binding proteins and developing therapeutic oligonucleotides. However, synthesizing 8PhG—typically via aqueous Suzuki-Miyaura cross-coupling of 8-bromoguanosine with phenylboronic acid—presents significant analytical challenges. The guanosine core, particularly when methylated at N7, is highly susceptible to imidazole ring-opening under the alkaline conditions (pH > 8.5) required for the coupling reaction[1].

To ensure scientific integrity, researchers cannot rely on a single analytical modality. This guide details a self-validating, orthogonal cross-validation strategy comparing Reversed-Phase High-Performance Liquid Chromatography with Fluorescence Detection (RP-HPLC-FLD), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Immunochemical assays to guarantee the structural fidelity and accurate quantification of 8-phenylguanosine.

Mechanistic Basis of the Detection Triad

• RP-HPLC with Fluorescence Detection (FLD) - The High-Throughput Workhorse: The C8-phenyl substitution extends the π-conjugation of the purine ring. When excited, 8PhG emits a strong fluorescence at λem = 400 nm[1]. This intrinsic property allows for the highly sensitive and selective detection of 8PhG against a background of non-fluorescent native nucleotides, making it the primary method for monitoring 1[1].

• LC-MS/MS - The Structural Validator: Fluorescence alone is vulnerable to false positives; ring-opened degradation products often retain fluorescent properties. LC-MS/MS provides unambiguous structural confirmation by isolating the intact molecular ion (m/z 360.2[M+H]+ or [M-H]+ depending on ionization mode)[2]. It is mandatory for confirming that the N7-imidazole ring remains intact.

• Competitive ELISA - The Biological Matrix Screener: While chromatography excels in pure synthetic mixtures, pharmacokinetic tracking of 8PhG in biological matrices (e.g., cell lysates) suffers from severe matrix effects. Immunochemical methods using monoclonal antibodies (such as those raised against3) provide high-throughput screening capabilities[3], though they require cross-validation against LC-MS/MS to rule out cross-reactivity with endogenous oxidative lesions like 8-oxoguanosine.

Quantitative Performance Comparison

Analytical Parameter	RP-HPLC-FLD	LC-MS/MS (MRM Mode)	Competitive ELISA
Primary Output	Concentration via Fluorescence	Exact Mass & Structural Integrity	High-Throughput Matrix Screening
Target Signal	λex = 280 nm / λem = 400 nm	m/z 360.2 → 228.1 (Base fragment)	Absorbance at 450 nm (TMB substrate)
Specificity	Moderate (Cannot distinguish ring-opened isomers)	Very High (Definitive structural proof)	Moderate (Risk of cross-reactivity)
Matrix Susceptibility	High (Requires extensive cleanup)	Moderate (Ion suppression risks)	Low (Tolerates complex biological fluids)
Throughput	Medium (~15-20 min per run)	Medium (~10-15 min per run)	High (96-well plate format)

Self-Validating Experimental Protocols

Protocol 1: RP-HPLC-FLD Quantification

Causality & Design: We utilize a weakly acidic phosphate buffer (pH 6.5) to maintain the stability of the glycosidic bond and prevent alkaline degradation during the chromatographic run.

• Sample Quenching: Immediately quench the Suzuki-Miyaura reaction mixture with 1N HCl to pH 7.0. Causality: This halts the palladium-catalyzed reaction and prevents base-catalyzed imidazole ring-opening[1].

• System Suitability (Self-Validation Check): Inject a blank matrix spiked with a known concentration of 8-methylguanosine (internal standard) to verify column resolution and calculate absolute recovery.

• Chromatographic Separation: Inject 10 μL onto a C18 column (e.g., Supelcosil LC-18T, 5 μm)[4]. Run a linear gradient of Methanol against 0.1 M KH2PO4.

• Detection: Monitor the eluent using a diode array detector (UV at 254 nm) and a fluorescence detector set to λex = 280 nm and λem = 400 nm[1].

Protocol 2: LC-MS/MS Structural Confirmation

Causality & Design: Phosphate buffers used in HPLC-FLD are non-volatile and will cause catastrophic ion suppression and source fouling in a mass spectrometer. Therefore, a parallel volatile buffer system is mandatory.

• Desalting: Pass the quenched sample through a C18 Solid Phase Extraction (SPE) cartridge. Causality: Removes inorganic salts (e.g., Cs2CO3, sodium borate) used during synthesis that severely suppress ionization[1].

• Chromatography: Use an Agilent 1100 (or equivalent) system with a Develosil ODS-HG-3 column[3]. Mobile phase: Water/Acetonitrile containing 0.1% Formic Acid to promote positive ion formation.

• MRM Detection: Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (+ESI) mode. Set the precursor ion to m/z 360.2[2]. Monitor the transition to the primary product ion (typically m/z 228.1, representing the loss of the ribose moiety).

• Self-Validation Check: Run a calibration curve (1 ng/mL to 100 ng/mL) with an isotopically labeled internal standard (e.g., 15N5-Guanosine analog) spiked pre-extraction to correct for matrix-induced ion suppression.

Visualizing the Cross-Validation Workflow

Orthogonal cross-validation workflow for 8-phenylguanosine detection.

References

• Synthesis and Evaluation of Diguanosine Cap Analogs Modified at the C8-Position by Suzuki–Miyaura Cross-Coupling: Discovery of 7-Methylguanosine-Based Molecular Rotors Source: ACS Publications (The Journal of Organic Chemistry) URL:1

• Self-Assembly of Functionalized Lipophilic Guanosines into Cation-Free Stacked Guanine-Quartets Source: NIH / PMC URL:2

• A Fast Synthetic Route to GDP-Sugars Modified at the Nucleobase Source: The Royal Society of Chemistry (RSC) URL:4

• Chemical and Immunochemical Detection of 8-Halogenated Deoxyguanosines at Early Stage Inflammation Source: NIH / PMC URL:3

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

A Comparative Guide to the Interaction of DNA Polymerases with 8-Phenylguanosine: A Bulky Adduct Influencing Replication Fidelity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the interaction between various DNA polymerases and 8-phenylguanosine (8-PhdG), a significant DNA adduct formed from the reaction of guanine with aryl radicals and arenediazonium ions. Understanding how different DNA polymerases navigate this bulky lesion is critical for elucidating mechanisms of chemical carcinogenesis and for the development of novel therapeutic agents. This document synthesizes findings from key research articles to offer insights into the enzymatic handling of 8-PhdG, focusing on bypass efficiency, fidelity, and the underlying molecular mechanisms.

Introduction: The Challenge of 8-Phenylguanosine in DNA Replication

8-Phenyl-2'-deoxyguanosine (8-PhdG) is a DNA lesion characterized by a bulky phenyl group attached to the C8 position of guanine. This modification disrupts the normal B-DNA structure and presents a significant obstacle to the DNA replication machinery. The presence of 8-PhdG can lead to stalling of the replication fork, and its bypass by DNA polymerases can be error-prone, potentially leading to mutations such as G to T and G to C transversions, as well as single- or double-base deletions. The fate of the replication fork encountering an 8-PhdG adduct is determined by the specific DNA polymerase engaged at the site of damage.

Comparative Analysis of DNA Polymerase Families

DNA polymerases are classified into several families based on their sequence homology and structural characteristics. Their ability to bypass DNA lesions varies significantly. Here, we compare the performance of key DNA polymerase families when encountering 8-PhdG, drawing on direct experimental evidence and analogous findings with other bulky C8-guanine adducts like 8-oxoguanine.

Family A Polymerases: The Workhorse with Moderate Fidelity

Family A polymerases, such as the Klenow fragment of E. coli DNA polymerase I, are involved in both DNA replication and repair.

Experimental Findings with 8-PhdG:

Studies using primer extension assays have shown that the Klenow fragment can bypass 8-PhdG, although the lesion does cause a notable pause in DNA synthesis[1]. The bypass efficiency is influenced by the proofreading 3'→5' exonuclease activity of the enzyme.

• Klenow fragment (exo+): The presence of proofreading activity leads to a higher fidelity bypass of 8-PhdG. The primary nucleotide incorporated opposite the lesion is the correct one, dCMP[1].

• Klenow fragment (exo-): In the absence of proofreading, while dCMP is still the major incorporation product, there is a detectable level of dAMP misincorporation, leading to G→T transversions. Additionally, two-base deletions have been observed[1].

Mechanistic Insights: The ability of the Klenow fragment to bypass 8-PhdG, albeit with some difficulty, suggests that its active site can accommodate the bulky lesion to some extent. The pausing observed indicates a kinetic barrier to nucleotide incorporation opposite the adduct.

Family B Polymerases: The Replicative Polymerase with High Fidelity and Low Tolerance for Bulky Adducts

Family B polymerases, including DNA polymerase α, are the primary replicative polymerases in eukaryotes. They are characterized by high fidelity on undamaged templates but are generally intolerant of bulky DNA lesions.

Experimental Findings with 8-PhdG:

In stark contrast to the Klenow fragment, mammalian DNA polymerase α is strongly blocked by the 8-PhdG lesion[1]. Primer extension assays show a significant accumulation of the product stalled opposite the adduct, with very little full-length product formation[1].

Miscoding Potential: Despite the strong blockage, when bypass does occur, DNA polymerase α exhibits a low level of misincorporation of dAMP and dGMP, as well as single- and two-base deletions[1].

Mechanistic Insights: The tight active site of high-fidelity replicative polymerases like DNA polymerase α is not well-suited to accommodate the structural distortion caused by the bulky phenyl group of 8-PhdG. This leads to a pronounced stall in replication.

Family Y Polymerases: The Translesion Synthesis Specialists

Y-family polymerases are specialized enzymes that perform translesion synthesis (TLS), a process that allows the replication machinery to bypass DNA lesions, often at the cost of reduced fidelity. These polymerases have more open and flexible active sites. While direct comparative data for Y-family polymerases with 8-PhdG is limited in the provided search results, their known function with other bulky adducts suggests they would be key players in its bypass. For instance, Polymerase η (Pol η) is known to bypass other bulky lesions[2].

Anticipated Behavior with 8-PhdG:

Based on their role in bypassing other bulky guanine adducts, it is expected that Y-family polymerases would be more efficient at bypassing 8-PhdG than replicative polymerases. However, this bypass is likely to be error-prone, contributing significantly to the mutagenic potential of this lesion.

Quantitative Analysis of Polymerase Activity

The interaction of a DNA polymerase with a modified template can be quantified by determining the steady-state kinetic parameters for nucleotide incorporation opposite the lesion.

Table 1: Summary of DNA Polymerase Interactions with 8-Phenylguanosine

DNA Polymerase	Family	Bypass Efficiency	Fidelity (Incorporation opposite 8-PhdG)	Reference
Klenow fragment (exo+)	A	Moderate	High (primarily dCMP)	[1]
Klenow fragment (exo-)	A	Moderate	Moderate (dCMP > dAMP, deletions)	[1]
DNA Polymerase α	B	Very Low (strong block)	Low (dAMP, dGMP, deletions)	[1]
Y-Family Polymerases (e.g., Pol η)	Y	Expected to be High	Expected to be Low (error-prone)	Inferred

Experimental Protocols

A detailed understanding of polymerase-lesion interactions is derived from in vitro biochemical assays. The following are standard protocols for primer extension assays and steady-state kinetic analysis.

Primer Extension Assay for Bypass Efficiency

This assay qualitatively and quantitatively assesses the ability of a DNA polymerase to bypass a specific lesion.

Workflow Diagram:

Caption: Workflow for a primer extension assay to assess lesion bypass.

Step-by-Step Methodology:

• Oligonucleotide Design and Preparation:

  • Synthesize a template oligonucleotide containing a site-specific 8-phenylguanosine adduct.

  • Synthesize a complementary primer.

  • Label the 5'-end of the primer with [γ-³²P]ATP using T4 polynucleotide kinase.

  • Purify the labeled primer.

• Primer-Template Annealing:

  • Mix the ³²P-labeled primer and the 8-PhdG-containing template in an appropriate annealing buffer.

  • Heat the mixture to 90°C and slowly cool to room temperature to allow for efficient annealing.

• Primer Extension Reaction:

  • Prepare reaction mixtures containing the annealed primer-template, a specific DNA polymerase, and a buffered solution with necessary cofactors (e.g., Mg²⁺).

  • Initiate the reaction by adding a mixture of all four dNTPs.

  • Incubate the reactions at the optimal temperature for the polymerase (e.g., 37°C). For a time-course experiment, aliquots are removed and quenched at different time points.

• Analysis of Reaction Products:

  • Stop the reactions by adding a loading buffer containing a chelating agent (e.g., EDTA) and a denaturant (e.g., formamide).

  • Separate the reaction products by denaturing polyacrylamide gel electrophoresis (PAGE).

  • Visualize the radioactively labeled DNA fragments by autoradiography. The intensity of the bands corresponding to stalled and full-length products is quantified to determine bypass efficiency.

Steady-State Kinetic Analysis for Nucleotide Incorporation

This method is used to determine the kinetic parameters (k_cat and K_m) for the incorporation of a single nucleotide opposite the DNA lesion.

Workflow Diagram:

Caption: Workflow for steady-state kinetic analysis of nucleotide incorporation.

Step-by-Step Methodology:

• Substrate Preparation:

  • Prepare a primer-template duplex where the 3'-end of the primer is positioned immediately before the 8-PhdG lesion in the template strand.

• Reaction Setup:

  • Set up a series of reactions, each containing the primer-template, DNA polymerase, and varying concentrations of a single dNTP (dATP, dCTP, dGTP, or dTTP).

• Kinetic Measurement:

  • Initiate the reactions and incubate at a constant temperature.

  • At specific time intervals, remove aliquots and quench the reaction.

  • Separate the products by denaturing PAGE and quantify the amount of primer extension.

• Data Analysis:

  • Determine the initial velocity (rate of product formation) for each dNTP concentration.

  • Plot the initial velocity against the dNTP concentration and fit the data to the Michaelis-Menten equation to determine the apparent K_m and V_max.

  • The efficiency of incorporation is calculated as (k_cat/K_m), where k_cat is derived from V_max.

Structural Basis of 8-PhdG Interaction with DNA Polymerases

The conformation of the 8-PhdG adduct within the polymerase active site is a key determinant of its coding properties. Like other C8-substituted guanines, 8-PhdG can adopt either a syn or anti conformation around the glycosidic bond.

• anti-conformation: This is the standard conformation for guanine in B-DNA. In this conformation, 8-PhdG would preferentially pair with cytosine.

• syn-conformation: The bulky phenyl group at the C8 position can favor a syn conformation. In this orientation, the Hoogsteen edge of the guanine base is presented for base pairing, which can lead to mispairing with adenine.

The structure of the DNA polymerase active site plays a crucial role in selecting for or against these conformations, thereby influencing the fidelity of bypass. The more open active sites of Y-family polymerases are more accommodating of the syn conformation, which would explain their tendency for error-prone bypass of such lesions. Conversely, the constrained active sites of high-fidelity polymerases would clash with the syn conformation, leading to a replication block.

Logical Relationship Diagram:

Caption: Influence of 8-PhdG conformation on replication outcome.

Conclusion and Future Directions

The interaction of DNA polymerases with the 8-phenylguanosine adduct is a complex process that is highly dependent on the type of polymerase. Replicative polymerases like DNA polymerase α are strongly blocked by this lesion, highlighting its potent cytotoxic potential. In contrast, polymerases with more accommodating active sites, such as the Klenow fragment, can bypass 8-PhdG, albeit with reduced fidelity.

Future research should focus on a detailed comparative analysis of Y-family and other specialized DNA polymerases in their interaction with 8-PhdG. Elucidating the specific polymerases responsible for the bypass and mutagenesis of this lesion in human cells will provide critical insights into the mechanisms of chemical carcinogenesis and may identify novel targets for therapeutic intervention.

References

• Shibutani, S., Takeshita, M., & Grollman, A. P. (1991). Insertion of specific bases opposite the promutagenic DNA lesion 8-oxodeoxyguanosine. Nature, 349(6308), 431–434. [Link]

• Choi, J. Y., & Guengerich, F. P. (2005). Adduction of DNA by 4-aminobiphenyl: kinetics of formation and stability of the N-(deoxyguanosin-8-yl), N-(deoxyadenosin-N6-yl), and 5-(deoxyguanosin-N2-yl) adducts. Chemical research in toxicology, 18(1), 129–139. [Link]

• Goodman, M. F. (2002). Error-prone repair DNA polymerases in prokaryotes and eukaryotes. Annual review of biochemistry, 71(1), 17-50. [Link]

• Manderville, R. A. (2005). Synthesis and properties of C8-aryl-2'-deoxyguanosine adducts. Accounts of chemical research, 38(4), 284–292. [Link]

• Sale, J. E., Lehmann, A. R., & Woodgate, R. (2012). Y-family DNA polymerases and their role in tolerance of DNA damage. Nature reviews Molecular cell biology, 13(3), 141-152. [Link]

• Synthesis and Miscoding Specificity of Oligodeoxynucleotide Containing 8-Phenyl-2'-deoxyguanosine. Chemical Research in Toxicology, 12(4), 345-351. [Link]

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structural comparison of DNA duplexes containing 8-phenylguanosine vs native guanosine

Structural and Functional Comparison: 8-Phenylguanosine vs. Native Guanosine in DNA Duplexes

As a Senior Application Scientist specializing in nucleic acid chemistry and structural biology, I frequently navigate the complexities of DNA damage, mutagenesis, and the engineering of fluorescent probes. C8-arylguanine adducts—typically formed in vivo via exposure to carcinogenic aryl hydrazines or arenediazonium ions—present a fascinating structural paradox[1].

While native guanosine (dG) serves as the fundamental, stable building block for canonical B-DNA, the introduction of a seemingly simple phenyl group at the C8 position (8-PhdG) radically alters the nucleobase's conformational landscape, thermodynamic profile, and biological processing[2]. This guide provides an objective, data-backed comparison of DNA duplexes containing 8-PhdG versus native dG, detailing the structural mechanics, photophysical properties, and the self-validating experimental protocols required to synthesize and study these modifications.

Structural Mechanics and Conformational Dynamics

The most profound difference between native dG and 8-PhdG lies in their orientation around the glycosidic bond (the χ angle)[3].

• Native Guanosine (dG): Lacking steric bulk at the C8 position, native dG comfortably adopts the standard anti conformation. This orientation exposes the Watson-Crick face for canonical hydrogen bonding with cytosine, stabilizing the right-handed B-DNA helix[3].

• 8-Phenylguanosine (8-PhdG): The bulky C8-phenyl group creates a severe steric clash with the O4' atom of the deoxyribose sugar if forced into the anti conformation. To relieve this thermodynamic strain, the nucleobase rotates 180 degrees into the syn conformation[2][3].

This syn preference prevents standard Watson-Crick pairing. Instead, 8-PhdG either engages in Hoogsteen hydrogen bonding or adopts a base-displaced stacked (S-type) conformation where the phenyl ring intercalates into the helix, displacing the opposing base into the extrahelical space[3]. Crucially, in alternating purine-pyrimidine sequences (e.g., CGCGCG), the syn conformation of 8-PhdG heavily destabilizes B-DNA and drives the equilibrium toward the left-handed Z-DNA helix, achieving a near 1:1 B:Z ratio under physiological salt conditions[2].

Caption: Structural cascade: C8-phenyl steric bulk drives syn-conformation and Z-DNA stabilization.

Quantitative Comparison: Thermodynamics & Photophysics

Paradoxically, despite disrupting Watson-Crick pairing, 8-PhdG can increase the thermodynamic stability of certain mismatched duplexes. For instance, the melting temperature ( Tm​ ) of an 8-PhdG·dG mismatch is higher than that of a native dG·dG mismatch, driven by the favorable π−π stacking interactions of the intercalated phenyl ring[1].

Furthermore, 8-PhdG acts as a powerful "push-pull" fluorophore. While native dG is virtually non-fluorescent, 8-PhdG exhibits strong, environment-sensitive fluorescence ( λem​≈400 nm), making it an exceptional probe for monitoring DNA duplex formation and local hydration states[4].

Property	Native Guanosine (dG)	8-Phenylguanosine (8-PhdG)	Mechanistic Causality
Glycosidic Conformation	Anti preference[3]	Syn preference[2][3]	C8-phenyl steric clash with O4' of deoxyribose forces 180° rotation[3].
Helix Topology	B-DNA (Right-handed)[2]	Z-DNA (Left-handed) stabilized[2]	Syn conformation in alternating Py-Pu tracts shifts B:Z equilibrium to ~1:1[2].
Base Pairing	Watson-Crick (with dC)[3]	Hoogsteen or Base-Displaced[3]	Syn orientation exposes the Hoogsteen face; bulky phenyl intercalates[3].
Photophysics	Non-fluorescent[4]	Highly Fluorescent ( λem​≈400 nm)[4]	C8-aryl group creates a push-pull electron system sensitive to microenvironment[4].
Polymerase Processing	High fidelity replication[1]	Strong block (Pol α ) / Weak miscoding[1]	Hoogsteen face presentation leads to dAMP misincorporation (G → T)[1].

Biological Repercussions: Polymerase Bypass and Miscoding

The structural distortion caused by 8-PhdG has direct mutagenic consequences. When encountered by DNA polymerases, the lesion acts as a weak miscoding site. Mammalian DNA polymerase α is strongly blocked by the lesion[1]. However, the E. coli Klenow fragment (exo-) can bypass it, predominantly incorporating the correct dCMP, but also misincorporating dAMP[1]. This misincorporation is a direct result of the syn conformation presenting the Hoogsteen face to the incoming nucleotide, ultimately generating G → T transversions and two-base deletions[1].

Caption: Polymerase-dependent bypass of 8-PhdG leading to replication block or G to T transversions.

Self-Validating Experimental Protocols

Synthesizing 8-PhdG-modified oligonucleotides via standard solid-phase phosphoramidite chemistry is notoriously difficult. The bulky C8-aryl group renders the glycosidic bond highly susceptible to acid-catalyzed cleavage (depurination) during the detritylation steps[2][5]. To bypass this, we utilize a post-synthetic Suzuki-Miyaura cross-coupling workflow.

Protocol 1: Post-Synthetic Synthesis of 8-PhdG DNA Duplexes

• Precursor Synthesis: Synthesize the oligonucleotide containing 8-bromo-2'-deoxyguanosine (8-Br-dG) using standard solid-phase phosphoramidite chemistry.

  • Causality: 8-Br-dG lacks the extreme steric bulk of 8-PhdG and remains stable under acidic detritylation conditions[5].

• Reaction Setup: In a degassed solution of water and acetonitrile (2:1 v/v), combine the 8-Br-dG oligonucleotide, phenylboronic acid (in excess), and Na2​CO3​ base[2][4].

• Catalysis: Add the water-soluble palladium catalyst system: Pd(OAc)2​ and TPPTS (tris(3-sulfonatophenyl)phosphine).

  • Causality: TPPTS ensures the Palladium catalyst remains soluble in the aqueous conditions required to keep the unprotected DNA intact[5].

• Incubation: Heat the reaction at 70–80 °C for 2–4 hours[2][4].

• Self-Validation (Purification): Isolate the product via RP-HPLC.

  • Validation Mechanism: The reaction progress is self-reporting. As 8-Br-dG converts to 8-PhdG, a strong fluorescence signal ( λem​=400 nm) emerges, allowing unambiguous identification and collection of the modified strand[4].

Protocol 2: Structural Validation via CD and NMR Spectroscopy

To confirm the structural impact of the 8-PhdG lesion (specifically the transition to Z-DNA and the syn conformation), perform the following:

• Duplex Annealing: Anneal the purified 8-PhdG strand with its complementary strand in 10 mM NaH2​PO4​ buffer (pH 7.4) across a gradient of NaCl concentrations (25 mM to 1 M)[2].

• Circular Dichroism (CD) Profiling: Scan the duplex from 220 nm to 320 nm.

  • Validation Mechanism: A canonical B-DNA duplex shows a positive band at 280 nm and a negative band at 240 nm. A shift to Z-DNA, induced by 8-PhdG, is confirmed by an inversion of the spectrum (a negative band at 290 nm and a positive band at 260 nm)[2].

• NMR NOESY Analysis: Perform 2D NOESY NMR on the duplex.

  • Validation Mechanism: Look for intranucleotide H8-H1' NOE cross-peaks. In native anti dG, the distance between H8 and H1' is too far for a strong NOE. A strong G-H1'/G-H8 cross-peak provides definitive, self-validating proof that the 8-PhdG residue has adopted the syn conformation[2].

References

• Kohda, K., Tsunomoto, H., Kasamatsu, T., Sawamura, F., Terashima, I., & Shibutani, S. (1997). "Synthesis and Miscoding Specificity of Oligodeoxynucleotide Containing 8-Phenyl-2'-deoxyguanosine." Chemical Research in Toxicology - ACS Publications.[Link]

• Western, E. C., Daft, J. R., Johnson, E. M., Gannett, P. M., & Shaughnessy, K. H. (2010). "Postsynthetic Guanine Arylation of DNA by Suzuki-Miyaura Cross-Coupling." ResearchGate.[Link]

• Warminski, M., et al. (2023). "Synthesis and Evaluation of Diguanosine Cap Analogs Modified at the C8-Position by Suzuki–Miyaura Cross-Coupling: Discovery of 7-Methylguanosine-Based Molecular Rotors." The Journal of Organic Chemistry - ACS Publications.[Link]

• Gannett, P. M., Heavner, S., Daft, J. R., Shaughnessy, K. H., Epperson, J. D., & Greenbaum, N. L. (2003). "Synthesis, Properties, and NMR Studies of a C8-Phenylguanine Modified Oligonucleotide that Preferentially Adopts the Z DNA Conformation." Chemical Research in Toxicology - ACS Publications.[Link]

• Millen, A. L., et al. (2014). "Structural and biochemical impact of C8-aryl-guanine adducts within the NarI recognition DNA sequence." Oxford Academic.[Link]

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• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Mechanism of Action of 8-Phenylguanosine versus Other C8-Arylguanine Adducts

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the mechanisms of action of 8-phenylguanosine and other C8-arylguanine DNA adducts. We will explore their formation, structural impact on DNA, consequences for DNA replication and repair, and the experimental methodologies used to elucidate these properties.

Introduction: The Formation and Significance of C8-Arylguanine Adducts

C8-arylguanine adducts are a class of DNA lesions formed from the covalent attachment of an aryl group to the C8 position of guanine. These adducts arise from exposure to various environmental carcinogens and drugs, including aromatic amines, arylhydrazines, and polycyclic aromatic hydrocarbons (PAHs).[1][2][3][4][5][6][7][8] The metabolic activation of these parent compounds generates reactive intermediates, such as nitrenium ions or aryl radicals, that readily attack the electron-rich C8 position of guanine.[1][3][4][6][7][8][9][10]

The formation of these adducts is significant as they can lead to mutations and have been implicated in the initiation of carcinogenesis.[11][12][13][14] The seemingly minor addition of an aryl group at the C8 position can have profound consequences for the structure and function of DNA, influencing key cellular processes like replication and transcription. This guide will specifically focus on 8-phenylguanosine as a model C8-arylguanine adduct and compare its mechanism of action with other adducts bearing different aryl substituents.

Structural Impact on DNA: A Comparative Analysis of Conformational Changes

The addition of a bulky aryl group at the C8 position of guanine dramatically alters the local DNA structure. A key conformational change is the rotation around the glycosidic bond, which connects the guanine base to the deoxyribose sugar. While unmodified guanine in B-DNA typically adopts an anti conformation, C8-substituted guanines, including 8-phenylguanosine, exhibit a strong preference for the syn conformation.[1][2][5][15][16]

This enforced syn conformation can lead to significant distortions in the DNA double helix. One of the most striking consequences is the facilitation of the transition from the right-handed B-DNA to the left-handed Z-DNA conformation, particularly in sequences with alternating purine-pyrimidine repeats.[11][12][13][17][18] The stabilization of Z-DNA by these adducts is a critical aspect of their mechanism, as the formation of Z-DNA in vivo can impact gene expression and other cellular processes.[11][12][13]

The nature of the aryl group plays a crucial role in the extent of these conformational changes. For instance, the size and electronic properties of the aryl substituent can influence the B-Z equilibrium.[12][17]

Comparative Destabilization of B-DNA by C8-Aryl-dG Adducts

Adduct	Aryl Group	ΔTm (°C)	Reference
Unmodified	None	0	[2]
FurG	Furyl	-9.1	[2]
PhG	Phenyl	-11.9	[2]
CNPhG	4-Cyanophenyl	-11.5	[2]
QG	Quinolyl	-18.6	[2]

This table summarizes the change in melting temperature (ΔTm) of a DNA duplex containing different C8-aryl-dG adducts, indicating the extent of destabilization of the B-form DNA. Data is extracted from Sproviero et al., Nucleic Acids Research, 2014.[2]

Replication and Mutagenesis: DNA Polymerase Interactions and Miscoding Events

The structural distortions induced by C8-arylguanine adducts present a significant challenge to the cellular DNA replication machinery. When a DNA polymerase encounters such a lesion, it can lead to several outcomes: stalling of the replication fork, error-prone bypass of the lesion leading to mutations, or, in some cases, relatively accurate bypass.

Studies with 8-phenyl-2'-deoxyguanosine (8-PhdG) have shown that it can be a weak miscoding lesion.[19][20] For example, when DNA polymerases encounter 8-PhdG, they may incorporate the incorrect base opposite the lesion, leading to G→T and G→C transversions, as well as single- and two-base deletions.[19][20] The outcome of the bypass depends on the specific DNA polymerase involved. For instance, the Klenow fragment of E. coli DNA polymerase I can bypass 8-PhdG, albeit with some misincorporation, while mammalian DNA polymerase α is strongly blocked by this lesion.[19][20]

The size and shape of the aryl group significantly influence the mutagenic potential of the adduct. Larger, more bulky adducts tend to be more disruptive to DNA synthesis and can lead to different mutational signatures.[2][5][21] For example, some C-linked C8-aryl-dG adducts can induce a two-base slippage and realignment mechanism during DNA synthesis by certain polymerases, leading to frameshift mutations.[1][2][21]

Experimental Protocol: In Vitro Primer Extension Assay

This protocol is a standard method to assess the effects of a DNA lesion on DNA synthesis by a specific polymerase.

• Template-Primer Design and Synthesis:

  • Synthesize a single-stranded DNA oligonucleotide template containing the C8-arylguanine adduct at a specific site.[22][23][24][25]

  • Synthesize a shorter, complementary primer that is radiolabeled at the 5'-end (e.g., with ³²P).

• Annealing:

  • Anneal the radiolabeled primer to the template DNA by heating the mixture to 90°C and slowly cooling to room temperature.

• Primer Extension Reaction:

  • Set up the reaction mixture containing the annealed template-primer, a specific DNA polymerase (e.g., Klenow fragment or a mammalian polymerase), dNTPs, and the appropriate reaction buffer.

  • Incubate the reaction at the optimal temperature for the polymerase (e.g., 37°C).

• Analysis of Products:

  • Stop the reaction at various time points by adding a loading buffer containing a denaturing agent (e.g., formamide).

  • Separate the reaction products by denaturing polyacrylamide gel electrophoresis.

  • Visualize the radiolabeled DNA fragments by autoradiography. The positions of the bands indicate where the polymerase stalled or terminated, and the presence of full-length products indicates bypass of the lesion.

Cellular Repair and Persistence: The Fate of C8-Arylguanine Adducts

The persistence of DNA adducts is a key determinant of their mutagenic potential. Cells have evolved sophisticated DNA repair pathways to remove a wide variety of DNA lesions. The primary pathway for the removal of bulky adducts like C8-arylguanines is Nucleotide Excision Repair (NER).[26][27][28]

The efficiency of NER can vary depending on the specific structure of the adduct and the surrounding DNA sequence.[26][28] For example, the N-(2'-deoxyguanosin-8-yl)-2-acetylaminofluorene (dG-C8-AAF) adduct is generally repaired more efficiently by the NER machinery than the corresponding deacetylated dG-C8-AF adduct.[26][28] This difference in repair efficiency is attributed to the greater helical distortion induced by the AAF adduct.[28]

If not repaired, these adducts can persist and lead to mutations during subsequent rounds of DNA replication. The interplay between the rate of adduct formation, the efficiency of DNA repair, and the fidelity of translesion synthesis ultimately determines the biological consequences of exposure to the parent carcinogens.

Conclusion: Contrasting the Mechanistic Profiles

While 8-phenylguanosine serves as a valuable model for understanding the fundamental properties of C8-arylguanine adducts, it is clear that the specific nature of the aryl group dictates the precise mechanistic details.

8-Phenylguanosine:

• Induces a syn conformation at the glycosidic bond.

• Facilitates the B-to-Z DNA transition.

• Acts as a weak miscoding lesion, leading primarily to G→T and G→C transversions and deletions.[19][20]

• Can be bypassed by some polymerases but blocks others.[19][20]

Other C8-Arylguanine Adducts (e.g., with larger or substituted aryl groups):

• Also induce a syn conformation.

• The extent of B-Z transition facilitation can be modulated by the aryl group's size and electronic properties.[12][17]

• Larger adducts can cause more significant DNA helix distortion and greater destabilization.[2]

• Can lead to more complex mutational signatures, including frameshift mutations via slippage mechanisms.[1][2][21]

• The efficiency of their removal by DNA repair pathways is highly dependent on their specific structure.[26][28]

References

• The conformational effect of para-substituted C8-arylguanine adducts on the B/Z-DNA equilibrium - PubMed. (2011). PubMed. [Link]

• Synthesis and miscoding specificity of oligodeoxynucleotide containing 8-phenyl-2'-deoxyguanosine - PubMed. (n.d.). PubMed. [Link]

• Synthesis and Miscoding Specificity of Oligodeoxynucleotide Containing 8-Phenyl-2'-deoxyguanosine | Chemical Research in Toxicology. (n.d.). ACS Publications. [Link]

• Structural and biochemical impact of C8-aryl-guanine adducts within the NarI recognition DNA sequence: influence of aryl ring size on targeted and semi-targeted mutagenicity. (2014). Merck Millipore. [Link]

• Sproviero, M., Verwey, A. M. R., Rankin, K. M., Witham, A. A., Soldatov, D. V., Manderville, R. A., Fekry, M. I., Sturla, S. J., Sharma, P., & Wetmore, S. D. (2014). Structural and biochemical impact of C8-aryl-guanine adducts within the NarI recognition DNA sequence: influence of aryl ring size on targeted and semi-targeted mutagenicity. Nucleic acids research, 42(21), 13403–13416. [Link]

• Novak, M., & Rangappa, S. (2004). Mechanism of C8 alkylation of guanine residues by activated arylamines: evidence for initial adduct formation at the N7 position. Proceedings of the National Academy of Sciences of the United States of America, 101(22), 8278–8282. [Link]

• Kryachko, E. S., & Sabin, J. R. (2012). Theoretical Studies of Chemical Reactivity of Metabolically Activated Forms of Aromatic Amines toward DNA. Chemical Research in Toxicology, 25(9), 1958-1972. [Link]

• Basu, A. K., & Hanging, M. (2014). Single C8-Arylguanine modifications render oligonucleotides in the Z-DNA conformation under physiological conditions. PubMed. [Link]

• GENERAL DISCUSSION OF COMMON MECHANISMS FOR AROMATIC AMINES. (n.d.). NCBI. [Link]

• Synthesis of 8-Heteroaryl-2′-deoxyguanosine Derivatives. (n.d.). PMC. [Link]

• Rechkoblit, O., Zhang, Y., Johnson, F., & Geacintov, N. E. (2006). Nucleotide excision repair of 2-acetylaminofluorene- and 2-aminofluorene-(C8)-guanine adducts: molecular dynamics simulations elucidate how lesion structure and base sequence context impact repair efficiencies. PMC. [Link]

• Structural and biochemical impact of C8-aryl-guanine adducts within the NarI recognition DNA sequence: influence of aryl ring size on targeted and semi-targeted mutagenicity. (2014). Nucleic Acids Research. [Link]

• C8-Arylguanine and C8-Aryladenine Formation in Calf Thymus DNA from Arenediazonium Ions | Chemical Research in Toxicology. (n.d.). ACS Publications. [Link]

• The effect of C8-arylguanine adducts on B/Z-DNA equilibrium: Implications in aryl hydrazine carcinogenesis. (n.d.). West Virginia University Research Repository. [Link]

• Enhancing Bulge Stabilization through Linear Extension of C8-Aryl-Guanine Adducts to Promote Polymerase Blockage or Strand Realignment to Produce a C:C Mismatch | Chemical Research in Toxicology. (2015). ACS Publications. [Link]

• Turesky, R. J. (2007). Metabolism and Biomarkers of Heterocyclic Aromatic Amines in Molecular Epidemiology Studies. PMC. [Link]

• Structural and Biochemical Impact of C8-aryl-guanine Adducts Within the NarI Recognition DNA Sequence: Influence of Aryl Ring Size on Targeted and Semi-Targeted Mutagenicity. (2014). PubMed. [Link]

• Mechanistic insight into the repair of C8-linked pyrrolobenzodiazepine monomer-mediated DNA damage. (2020). PMC. [Link]

• Recognition and incision of site-specifically modified C8 guanine adducts formed by 2-aminofluorene, N-acetyl-2-aminofluorene and 1-nitropyrene by UvrABC nuclease. (2000). PubMed. [Link]

• Scheme 1. Synthesis of the 8-(substituted)-2 0-deoxyguanosine... (n.d.). ResearchGate. [Link]

• Unlike catalyzing error-free bypass of 8-oxodGuo, DNA polymerase λ is responsible for a significant part of Fapy·dG-induced G → T mutations in human cells. (2015). PubMed. [Link]

• Synthesis, Properties, and NMR Studies of a C8-Phenylguanine Modified Oligonucleotide that Preferentially Adopts the Z DNA Conformation | Chemical Research in Toxicology. (2003). ACS Publications. [Link]

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• Summary of DNA adduct bypass capabilities for selected DNA polymerases.... (n.d.). ResearchGate. [Link]

• Monocyclic aromatic amines as potential human carcinogens: old is new again. (2010). Carcinogenesis. [Link]

• Structural and biochemical impact of C8-aryl-guanine adducts within the NarI recognition DNA sequence. (2014). Oxford Academic. [Link]

• 8-Arylguanine adducts from arenediazonium ions and DNA. (n.d.). PubMed. [Link]

• 8-Oxo-2′-deoxyguanosine replication in mutational hot spot sequences of the p53 gene in human cells is less mutagenic than that of the corresponding formamidopyrimidine. (2014). PMC. [Link]

• NMR at the Picomole Level of a DNA Adduct. (2012). PMC. [Link]

• Translesion-synthesis-mediated bypass of DNA lesions occurs predominantly behind replication forks restarted by PrimPol. (2020). PMC. [Link]

• Enzymatic bypass and the structural basis of miscoding opposite the DNA adduct 1,N. (2012). PMC. [Link]

• Structure and potential mutagenicity of new hydantoin products from guanosine and 8-oxo-7,8-dihydroguanine oxidation by transition metals. (2002). PMC. [Link]

• 8-Arylguanine adducts from arenediazonium ions and DNA. (1996). Nova Southeastern University. [Link]

• DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans. (2015). PMC. [Link]

• Mutagenicity of 8-nitroguanosine, a product of nitrative nucleoside modification by reactive nitrogen oxides, in mammalian cells. (2008). PubMed. [Link]

• DNA Polymerase η Promotes the Transcriptional Bypass of N2‐Alkyl-2′-deoxyguanosine Adduct. (2021). eScholarship.org. [Link]

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• DNA adducts – Knowledge and References. (n.d.). Taylor & Francis. [Link]

• Mutagenicity of secondary oxidation products of 8-oxo-7,8-dihydro-2'-deoxyguanosine 5'-triphosphate (8-hydroxy-2'. (2011). PubMed. [Link]

• 1 H NMR spectrum of the major deoxyguanosine adduct,... (n.d.). ResearchGate. [Link]

• Structure and potential mutagenicity of new hydantoin products from guanosine and 8-oxo-7,8-dihydroguanine oxidation by transition metals. (2002). PubMed. [Link]

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A Comparative Guide to In Vitro and In Vivo Correlation of 8-Phenylguanosine-Induced Mutations

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enigma of 8-Phenylguanosine

8-Phenylguanosine (8-PhG) is a DNA adduct, a chemical modification to DNA, that can arise from exposure to certain environmental and endogenous agents. Its presence in the genome is of significant concern as it has the potential to induce mutations, which are alterations in the DNA sequence. These mutations can have a range of consequences, from silent changes to the initiation of carcinogenesis. Therefore, understanding the mutagenic profile of 8-PhG is crucial for assessing its risk to human health.

This guide will navigate the complexities of studying 8-PhG-induced mutations by comparing two fundamental experimental approaches: in vitro (in a controlled laboratory environment) and in vivo (within a living organism). While in vitro assays offer speed and control, in vivo studies provide a more physiologically relevant context. The correlation, or lack thereof, between the findings from these two approaches is a critical aspect of genotoxicity testing.

In Vitro Assessment of 8-Phenylguanosine Mutagenicity

In vitro assays are indispensable tools for the initial screening and mechanistic investigation of potential mutagens. They offer a controlled environment to dissect the molecular events of mutagenesis.

Key In Vitro Methodologies

Several well-established in vitro assays can be adapted to study 8-PhG-induced mutations:

• Bacterial Reverse Mutation Assay (Ames Test): This widely used test employs bacteria, typically strains of Salmonella typhimurium and Escherichia coli, with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine).[1][2] The assay assesses the ability of a test compound, such as 8-PhG, to cause a reverse mutation, allowing the bacteria to regain their ability to grow in an amino acid-deficient medium.[1][2] A positive result indicates that the chemical is mutagenic.[1] To mimic mammalian metabolism, a liver extract (S9 fraction) is often included.[2][3]

• Mammalian Cell-Based Assays: These assays utilize cultured mammalian cells to evaluate mutagenicity in a system more analogous to humans. Common endpoints include:

  • Gene Mutation Assays: These tests measure mutations in specific reporter genes, such as the hypoxanthine-guanine phosphoribosyltransferase (HPRT) or thymidine kinase (TK) genes.

  • Chromosomal Aberration Tests: These assays assess for structural changes in chromosomes, such as breaks, deletions, and rearrangements, following exposure to the test substance.

• Primer Extension Assays: This technique is particularly useful for studying how a specific DNA adduct like 8-PhG affects DNA replication.[4][5] A short, labeled DNA primer is annealed to a template strand containing the 8-PhG adduct. A DNA polymerase is then used to extend the primer. The polymerase may be blocked by the adduct, or it may bypass it, potentially incorporating an incorrect nucleotide opposite the lesion. Analysis of the reaction products reveals the frequency and type of mutations induced by the adduct.[4][6]

Experimental Protocol: In Vitro Primer Extension Assay

This protocol outlines the key steps for assessing the mutagenic potential of an 8-PhG adduct using a primer extension assay.

Materials:

• Oligonucleotide template containing a site-specific 8-PhG adduct

• Complementary DNA primer (e.g., fluorescently labeled)

• DNA polymerase (e.g., a replicative polymerase)

• Deoxynucleotide triphosphates (dNTPs)

• Reaction buffer

• Denaturing polyacrylamide gel electrophoresis (PAGE) system

• Gel imaging system

Procedure:

• Annealing: Anneal the labeled primer to the 8-PhG-containing template oligonucleotide.

• Reaction Setup: Prepare a reaction mixture containing the annealed template-primer, DNA polymerase, dNTPs, and reaction buffer.

• Primer Extension: Incubate the reaction at the optimal temperature for the DNA polymerase to allow for primer extension.

• Quenching: Stop the reaction by adding a quenching solution (e.g., formamide and EDTA).

• Denaturation: Heat the samples to denature the DNA.

• Gel Electrophoresis: Separate the reaction products on a denaturing polyacrylamide gel.

• Analysis: Visualize the gel using an appropriate imaging system. The size of the products will indicate where the polymerase stalled or if it bypassed the adduct. Sequencing of the bypass products can reveal the specific mutations induced.

Visualization of the In Vitro Workflow

Caption: Workflow of an in vitro primer extension assay for 8-PhG mutagenesis.

In Vivo Assessment of 8-Phenylguanosine Mutagenicity

In vivo studies are essential for understanding the mutagenic effects of 8-PhG in the context of a whole organism, including metabolic activation, DNA repair, and systemic distribution.

Key In Vivo Methodologies

• Transgenic Rodent (TGR) Mutation Assays: These models are considered a gold standard for in vivo mutagenicity testing.[7][8][9] Rats and mice are engineered to carry reporter genes, such as lacZ, lacI, or gpt, integrated into their genome.[8][9][10] After treatment with a test substance like 8-PhG, DNA is isolated from various tissues, and the reporter gene is recovered and analyzed for mutations in bacteria.[9][10] This allows for the assessment of mutation frequency and spectra in different organs.[9][11]

• DNA Adduct Analysis: This involves the direct measurement of 8-PhG adducts in the DNA of tissues from exposed animals.[12][13] Techniques like liquid chromatography-mass spectrometry (LC-MS/MS) can be used to quantify the levels of specific adducts.[14][15] While this doesn't directly measure mutations, it provides crucial information on the formation and persistence of the premutagenic lesion.[12][16]

• Comet Assay (Single Cell Gel Electrophoresis): This method detects DNA strand breaks in individual cells.[17] While not specific for mutations, it can indicate genotoxic effects and is often used as part of a larger battery of in vivo tests.[17]

Experimental Protocol: Transgenic Rodent (TGR) Mutation Assay

This protocol provides a general outline for a TGR assay to evaluate the in vivo mutagenicity of 8-PhG.

Materials:

• Transgenic rodents (e.g., gpt delta rats or Big Blue® mice)

• 8-Phenylguanosine (or a precursor)

• Vehicle for administration

• Equipment for animal dosing (e.g., gavage needles)

• DNA isolation kits

• In vitro packaging extracts (for lambda-based systems)

• Indicator bacteria (E. coli)

• Selective and non-selective plating media

Procedure:

• Dosing: Administer 8-PhG (or its precursor) to the transgenic animals via a relevant route of exposure (e.g., oral gavage, intraperitoneal injection). Include a vehicle control group.

• Tissue Collection: After a specified treatment period, euthanize the animals and collect target tissues (e.g., liver, lung, bone marrow).

• DNA Isolation: Isolate high molecular weight genomic DNA from the collected tissues.

• Rescue of Reporter Gene:

  • For lambda-based systems (lacZ, lacI): Use in vitro packaging extracts to rescue the shuttle vector containing the reporter gene from the genomic DNA.

  • For plasmid-based systems (gpt): Use restriction enzyme digestion and ligation to rescue the plasmid.

• Infection/Transformation: Infect or transform the indicator bacteria with the rescued shuttle vectors.

• Plating: Plate the bacteria on both selective (to detect mutants) and non-selective (to determine the total number of rescued vectors) media.

• Mutation Frequency Calculation: Count the number of colonies on both types of plates to calculate the mutant frequency.

• Mutation Spectrum Analysis (Optional): Isolate DNA from mutant colonies and sequence the reporter gene to determine the types of mutations induced.

Visualization of the In Vivo Workflow

Caption: Workflow of an in vivo transgenic rodent mutation assay.

Correlation Between In Vitro and In Vivo Findings

The correlation between in vitro and in vivo results is a cornerstone of toxicological risk assessment. However, discrepancies are not uncommon and understanding the reasons for them is crucial for accurate interpretation.[18][19][20]

Factors Influencing the Correlation

Several biological factors can lead to differences between in vitro and in vivo mutagenicity data:

• Metabolism: In vitro systems often use a liver S9 fraction to simulate metabolism, which may not fully replicate the complex metabolic pathways present in a whole organism.[18] The kinetics of metabolic activation and detoxification can differ significantly.[18]

• DNA Repair: Cells in a living organism have a full complement of DNA repair pathways that can remove adducts like 8-PhG before they lead to mutations.[21][22][23][24] The efficiency of these pathways can vary between tissues and may be more robust than in cultured cells.[22]

• Bioavailability and Distribution: In an in vivo setting, the test compound must be absorbed, distributed to target tissues, and reach the DNA. These pharmacokinetic processes are absent in in vitro assays.

• Systemic Effects: In vivo, a compound can induce systemic effects, such as inflammation or oxidative stress, which can indirectly contribute to mutagenesis.[25] 8-oxo-guanine, a related oxidative DNA lesion, is known to be mutagenic and its formation can be enhanced by oxidative stress.[25][26][27]

Comparative Analysis

Feature	In Vitro Assays	In Vivo Assays
Physiological Relevance	Low to moderate	High
Metabolic Capability	Limited (often requires S9)	Comprehensive
DNA Repair	May be less efficient	Fully functional
Throughput	High	Low
Cost	Relatively low	High
Control over Exposure	High	Lower (influenced by ADME)
Endpoint Specificity	High (e.g., specific mutations)	Can be broader (includes systemic effects)
Animal Use	None or limited (for S9)	Required

Interpreting Discrepancies

• In Vitro Positive, In Vivo Negative: This is a common scenario.[18][28][29] It may suggest that the compound is effectively detoxified in vivo, that DNA repair mechanisms efficiently remove the adducts, or that the compound does not reach the target DNA in sufficient concentrations.[18]

• In Vitro Negative, In Vivo Positive: This is less common but can occur if the mutagen is a metabolite not formed by the S9 fraction, or if the mutagenic mechanism involves systemic effects not replicated in vitro.[20]

Visualization of Correlative Factors

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Safety & Regulatory Compliance

Operational Guide: Proper Disposal and Handling of 8-Phenylguanosine

In structural biology and drug development, 8-phenylguanosine is an indispensable modified nucleoside. By introducing a bulky phenyl group at the C8 position of the guanine ring, researchers intentionally induce severe steric hindrance with the ribose O4' oxygen. This forces the glycosidic bond into a strict syn conformation, a property heavily leveraged in the synthesis of aptamers, Z-DNA probes, and RNA folding assays.

However, the disposal of 8-phenylguanosine is rarely straightforward. Because it is frequently incorporated into synthetic oligonucleotides and eluted using highly flammable organic modifiers, its waste streams bridge two strictly regulated domains: chemical hazardous waste and biological/rDNA waste. This guide provides field-proven, self-validating protocols to ensure absolute regulatory compliance and laboratory safety.

Physicochemical Profile & Hazard Classification

Before executing any disposal protocol, it is critical to understand the physical and regulatory parameters of the compound. While 8-phenylguanosine is not an acutely toxic P-listed waste, its environmental persistence and biological activity require strict segregation,[1].

Table 1: Physicochemical & Hazard Profile

Parameter	Value	Regulatory Implication
Chemical Name	8-Phenylguanosine	Must be written in full on all waste labels[2].
CAS Number	79953-03-0	Primary identifier for EHS inventory tracking.
Molecular Weight	359.34 g/mol	Used for mass-balance inventory reconciliation.
Conformational Bias	Strictly syn	Biologically active; requires destruction if in rDNA.
Primary Hazard Class	Skin/Eye Irritant (GHS Cat 2)	Requires secondary containment and PPE[2].
EPA RCRA Status	Unlisted	Regulated based on the solvent matrix (e.g., D001)[1].

Waste Segregation Decision Pathway

The primary driver of your disposal strategy is the waste matrix . The logical flow below dictates whether the waste is treated as a standard chemical hazard, a characteristic flammable waste, or a regulated medical waste (RMW).

Decision matrix for 8-phenylguanosine waste segregation and disposal.

Self-Validating Disposal Methodologies

To ensure scientific integrity and safety, every disposal workflow must be treated as an experiment. The protocols below integrate self-validating steps to guarantee that the hazard has been neutralized or contained before the waste leaves your bench.

Protocol A: Management of Solid & Expired Reagent Waste

When disposing of pure, unreacted 8-phenylguanosine powder, the goal is to prevent the accumulation of active pharmaceutical intermediates (APIs) in the laboratory environment[3].

• Inventory Reconciliation (Self-Validating Step): Weigh the remaining solid in the expired vial. Subtract this from the initial lot mass. The delta must mathematically match the mass recorded in your experimental usage log. Causality: This prevents unaccounted loss of biologically active compounds and ensures accurate EHS reporting.

• Primary Containment: Place the original, tightly sealed vial inside a secondary shatter-proof container (e.g., a polyethylene wide-mouth jar).

• GHS Labeling: Apply a hazardous waste label. You must write the full chemical name ("8-Phenylguanosine"). Do not use abbreviations like "8-PhG" or "Modified Nucleoside," as this violates [3],[2].

• Final Disposition: Transfer the container to your facility's Satellite Accumulation Area (SAA) for eventual high-temperature incineration by a licensed contractor[1].

Protocol B: Decontamination of Synthetic Nucleic Acid Mixtures

When 8-phenylguanosine is incorporated into synthetic oligonucleotides, it falls under the[4]. The environment must be protected from synthetic genetic elements that could potentially base-pair with naturally occurring nucleic acids.

Table 2: Oxidative Decontamination Parameters

Parameter	Target Value	Validation Methodology
Stock Bleach Conc.	> 50,000 ppm (5.0%)	High-Range Free Chlorine Test Strip
Working Concentration	10% v/v[4]	Volumetric Addition
Minimum Contact Time	30 Minutes[4]	Calibrated Laboratory Timer
Post-Treatment pH	6.5 - 8.5	Universal pH Indicator Strip

• Reagent Validation (Self-Validating Step): Test your laboratory bleach (sodium hypochlorite) using a high-range free chlorine test strip. Causality: Bleach rapidly degrades via off-gassing and UV exposure. Validating that the stock registers >50,000 ppm ensures the final dilution achieves the required oxidative potential.

• Oxidative Cleavage: Add enough fresh bleach to the liquid waste to yield a final concentration of 10% v/v[4].

• Contact Time: Allow the mixture to sit undisturbed for exactly 30 minutes[4]. Causality: This specific duration is required to oxidatively cleave the phosphodiester bonds of the synthetic oligonucleotides and disrupt the purine ring of the 8-phenylguanosine, permanently destroying its ability to base-pair.

• Final Disposition: Once decontaminated, dispose of the mixture as Regulated Medical Waste (RMW) in a red-bag lined container[4].

Protocol C: HPLC Effluent & Organic Solvent Mixtures

Because 8-phenylguanosine is highly hydrophobic, it requires high concentrations of organic modifiers (e.g., Acetonitrile, Methanol) for reverse-phase HPLC elution. This effluent is a RCRA characteristic hazardous waste (D001 - Ignitable)[1].

• Solvent Segregation: Direct all HPLC effluent containing 8-phenylguanosine into a designated "Non-Halogenated Organic Waste" carboy. Causality: Mixing this stream with halogenated solvents (like chloroform) drastically increases the complexity and cost of incineration, and can lead to dangerous exothermic reactions[5].

• Vapor Containment (Self-Validating Step): Equip the waste carboy with a vented manifold containing a color-indicating activated carbon exhaust filter. Causality: The indicator changes color (e.g., from purple to black) when the carbon bed is saturated. This provides visual, self-validating proof that volatile organic compounds (VOCs) are no longer being trapped, signaling the exact moment the filter requires replacement.

• RCRA Compliance: Ensure the container remains closed unless actively receiving waste. Transfer the carboy to EHS before reaching the 180-day accumulation limit for Small Quantity Generators (SQG)[1],[2].

Quantitative Waste Segregation Matrix

Use this matrix as a quick-reference guide at the bench to ensure all team members are routing waste streams to the correct final disposition route.

Table 3: Quantitative Waste Segregation Matrix

Waste Stream	Primary Contaminant	Required Treatment	Final Disposition Route
Pure Solid Reagent	None (Unused/Expired)	None	EPA Licensed Incineration[3]
Bio-Assay Liquids	Synthetic Oligonucleotides	10% Bleach (30 min)[4]	Regulated Medical Waste (RMW)[4]
HPLC Effluent	Acetonitrile / Methanol	Vapor Trapping	RCRA D001 (Ignitable) Incineration[1]
Contaminated Consumables	Trace 8-Phenylguanosine	None	Solid Hazardous Waste / Red Bag[4]

References

• "Laboratory Environmental Sample Disposal Information Document", U.S. Environmental Protection Agency (EPA), [Link]

• "Managing Hazardous Waste Generated in Laboratories", Ohio Environmental Protection Agency, [Link]

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Navigating the Uncharted: A Guide to Safely Handling Guanosine, 8-phenyl-

For the pioneering researchers and drug development professionals venturing into the use of novel compounds, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Guanosine, 8-phenyl-, a modified nucleoside. In the absence of specific toxicological data for this compound, we will adopt a conservative approach, treating it as a potentially hazardous substance. This procedural guidance is designed to build a foundation of safety and trust in your critical research endeavors.

Hazard Assessment: Proceed with Caution

Guanosine itself is generally considered to have low toxicity. However, modifications to nucleosides can significantly alter their biological activity and potential hazards. The introduction of a phenyl group at the 8-position may influence its metabolic pathways and cellular interactions in unknown ways.

Assumption of Hazard: Until specific data becomes available, it is prudent to handle Guanosine, 8-phenyl- as a compound with the potential for:

• Irritation: to the eyes, skin, and respiratory tract.

• Unknown Systemic Effects: if ingested or absorbed.

Therefore, all handling procedures must be designed to minimize direct contact and prevent the generation of dust or aerosols.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when working with a compound of unknown toxicity. The following table outlines the minimum required PPE, with explanations rooted in established laboratory safety principles.

PPE Component	Specifications & Rationale
Eye/Face Protection	Safety glasses with side shields or chemical splash goggles. These are essential to protect against accidental splashes of solutions or contact with airborne particles.[1]
Hand Protection	Chemically resistant gloves (e.g., nitrile), inspected before each use. Double-gloving is recommended as a best practice to provide an additional barrier and for safe removal of the outer glove if contamination occurs.[2]
Body Protection	A laboratory coat or a disposable gown. This protects the skin and personal clothing from contamination. For larger quantities or when there is a significant risk of splashing, a chemical-resistant apron should be worn over the lab coat.
Respiratory Protection	Work in a certified chemical fume hood. If a fume hood is not available and there is a risk of generating dust or aerosols, a NIOSH-approved respirator with an appropriate particulate filter should be used.[1]

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic workflow is crucial to minimize the risk of exposure during the handling of Guanosine, 8-phenyl-.

Preparation and Weighing

• Designated Area: All handling of solid Guanosine, 8-phenyl- should be conducted in a designated area within a certified chemical fume hood to contain any airborne particles.[1]

• Weighing: Use a balance inside the fume hood. If this is not feasible, use an enclosure with local exhaust ventilation for the balance.

• Spill Control: Have a spill kit readily available. For a solid spill, gently cover with an absorbent material and then carefully sweep it into a labeled waste container. Avoid dry sweeping which can generate dust.

Solution Preparation

• Solvent Selection: Choose the least toxic solvent appropriate for your experiment.

• Dissolving: Add the solvent to the solid compound slowly to avoid splashing. If sonication or heating is required, ensure the container is properly sealed to prevent the release of vapors or aerosols.

Experimental Use

• Closed Systems: Whenever possible, conduct reactions in closed systems to minimize the release of the compound.

• Transfers: Use appropriate tools (e.g., pipettes, spatulas) to transfer the compound and its solutions. Avoid direct contact.

• General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the compound, even if gloves were worn.[3]

Disposal Plan: Responsible Waste Management

Proper disposal of Guanosine, 8-phenyl- and any contaminated materials is a critical final step. As a modified nucleoside, it may be considered a form of recombinant or synthetic nucleic acid waste in some institutional policies.

• Solid Waste:

  • Unused solid Guanosine, 8-phenyl-.

  • Contaminated consumables (e.g., weigh boats, pipette tips, gloves, gowns).

  • Place all solid waste in a clearly labeled, sealed container designated for chemical waste.

• Liquid Waste:

  • Unused solutions of Guanosine, 8-phenyl-.

  • Solvents used to rinse contaminated glassware.

  • Collect all liquid waste in a compatible, sealed, and clearly labeled waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Decontamination:

  • For spills, decontaminate the area with an appropriate solvent or a 10% bleach solution, followed by a thorough rinse.

  • Glassware should be decontaminated by soaking in a suitable cleaning solution before washing.

• Final Disposal:

  • All waste must be disposed of through your institution's hazardous waste management program.[4] Follow all local, state, and federal regulations.

Emergency Procedures: Be Prepared

In case of accidental exposure, immediate action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

• Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation develops.

• Inhalation: Move the individual to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Visual Workflow for Safe Handling

The following diagram illustrates the key stages and decision points for the safe handling of Guanosine, 8-phenyl-.

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. aiha-assets.sfo2.digitaloceanspaces.com [aiha-assets.sfo2.digitaloceanspaces.com]
• 3. carlroth.com [carlroth.com]
• 4. med.nyu.edu [med.nyu.edu]